(2,6-Dimethylpyridin-3-yl)methanamine

• CAS: 672325-49-4

Core Science & Biosynthesis

A Technical Guide to the Synthesis of (2,6-Dimethylpyridin-3-yl)methanamine: Pathways, Protocols, and Mechanistic Insights

Abstract: This technical guide provides an in-depth exploration of the synthetic pathways leading to (2,6-Dimethylpyridin-3-yl)methanamine, a valuable heterocyclic building block for drug discovery and development. The pyridine scaffold is a cornerstone in medicinal chemistry, appearing in numerous FDA-approved pharmaceuticals due to its ability to modulate pharmacological activity.[1] This document details a robust and logical two-step synthesis commencing from readily available 2,6-dimethylpyridine (2,6-lutidine). We will dissect the synthesis of the key intermediate, 2,6-dimethyl-3-cyanopyridine, and subsequently explore the critical reduction step to the target primary amine. Two primary reduction methodologies—catalytic hydrogenation with Raney® Nickel and stoichiometric reduction using Lithium Aluminum Hydride (LAH)—are critically evaluated. The guide explains the causality behind experimental choices, provides detailed, field-proven protocols, and offers mechanistic insights to empower researchers in their synthetic endeavors.

Retrosynthetic Analysis and Strategic Pathway Selection

The synthesis of substituted pyridylmethanamines is a common challenge in the synthesis of active pharmaceutical ingredients (APIs). A logical retrosynthetic analysis of the target molecule, (2,6-Dimethylpyridin-3-yl)methanamine, points to the reduction of a nitrile as the most direct and efficient bond formation. This nitrile precursor, 2,6-dimethyl-3-cyanopyridine, can in turn be derived from the corresponding commodity chemical, 2,6-dimethylpyridine. This strategic approach minimizes step count and utilizes accessible starting materials.

Caption: Retrosynthetic analysis of the target amine.

Synthesis of Key Intermediate: 2,6-Dimethyl-3-cyanopyridine

The introduction of a cyano group onto the pyridine ring is the pivotal first step. While several methods exist for the cyanation of pyridines, the ammoxidation of the corresponding methyl-substituted precursor is a highly effective and industrially scalable approach.[2] This gas-phase catalytic reaction involves the simultaneous oxidation and amination of a methyl group.

Reaction Principle: 2,6-Dimethylpyridine is reacted with ammonia and an oxidant (typically air) at high temperatures over a solid-phase catalyst. The catalyst, often a mixed metal oxide (e.g., Vanadium-Molybdenum based), facilitates the transformation of one of the methyl groups into a nitrile.

2.1. Experimental Protocol: Ammoxidation of 2,6-Dimethylpyridine

This protocol is a representative example based on established principles of pyridine ammoxidation.

• Catalyst Bed Preparation: A fixed-bed reactor is packed with a suitable ammoxidation catalyst, such as a Vanadium-Molybdenum-Oxide system supported on alumina.

• Reagent Feed: A gaseous mixture of 2,6-dimethylpyridine, ammonia, and air is prepared. A typical molar ratio might be 1:3:15 (Lutidine:NH₃:Air). The reactants are vaporized and preheated to approximately 200-300°C.

• Reaction Execution: The preheated gas stream is passed through the catalyst bed. The reactor temperature is maintained between 300-450°C. The pressure is typically controlled near atmospheric pressure (e.g., 0.02-0.07 KPa).[2]

• Product Quenching & Isolation: The effluent gas stream, containing 2,6-dimethyl-3-cyanopyridine, unreacted starting materials, and byproducts, is passed through a water or solvent scrubber to absorb the organic components.

• Purification: The resulting aqueous or organic solution is subjected to extraction and subsequent fractional distillation under reduced pressure to isolate the pure 2,6-dimethyl-3-cyanopyridine product.

Core Directive: Reduction of 2,6-Dimethyl-3-cyanopyridine

The reduction of the nitrile functional group to a primary amine is the final and most critical transformation. The choice of reducing agent and conditions is paramount to achieving high yield and purity, primarily by avoiding the formation of secondary and tertiary amine byproducts.[3] We will detail two authoritative methods: catalytic hydrogenation and reduction with lithium aluminum hydride.

Method A: Catalytic Hydrogenation with Raney® Nickel

Catalytic hydrogenation is a clean, efficient, and highly scalable method for nitrile reduction.[3] Raney® Nickel is a particularly effective and economical catalyst for this transformation.[4][5][6] The reaction proceeds via the adsorption of the nitrile and molecular hydrogen onto the active nickel surface, followed by a stepwise reduction.

Causality Behind Experimental Choices: A key challenge in nitrile hydrogenation is the formation of secondary amines. This occurs when the intermediate imine reacts with the newly formed primary amine product before it can be fully reduced.

To suppress this side reaction, the hydrogenation is typically conducted in an alcoholic solution saturated with ammonia. The excess ammonia shifts the equilibrium away from the formation of the secondary amine adduct. Alternatively, acidic conditions can be used to protonate the primary amine product, rendering it non-nucleophilic and unable to react with the imine intermediate.[6]

Caption: Mechanism of nitrile hydrogenation and byproduct formation.

3.1. Experimental Protocol: Raney® Nickel Reduction

Safety First: Raney® Nickel is pyrophoric when dry and must be handled as a slurry in water or ethanol. Hydrogen gas is highly flammable. This procedure must be conducted in a well-ventilated fume hood using a properly rated hydrogenation apparatus.

• Apparatus Setup: A Parr hydrogenation apparatus or a similar pressure vessel is charged with 2,6-dimethyl-3-cyanopyridine (1.0 eq).

• Catalyst and Solvent: The vessel is flushed with nitrogen. Anhydrous ethanol saturated with ammonia is added as the solvent. A slurry of Raney® Nickel (approx. 10-20% by weight relative to the nitrile) is carefully added under the nitrogen atmosphere.

• Hydrogenation: The vessel is sealed, purged several times with hydrogen gas, and then pressurized with hydrogen (typically 50-100 psi).

• Reaction: The mixture is agitated vigorously (e.g., via mechanical shaking or stirring) at room temperature or with gentle heating (e.g., 40-50°C) until hydrogen uptake ceases (typically 4-12 hours). Reaction progress can be monitored by TLC or GC-MS.

• Work-up: The vessel is depressurized and purged with nitrogen. The reaction mixture is carefully filtered through a pad of Celite® to remove the Raney® Nickel catalyst. Crucially, the Celite pad must be kept wet with solvent at all times to prevent the catalyst from igniting upon contact with air.

• Isolation: The filtrate is concentrated under reduced pressure to remove the solvent. The resulting crude (2,6-Dimethylpyridin-3-yl)methanamine can be purified by vacuum distillation or crystallization of a salt (e.g., the hydrochloride salt).

Method B: Stoichiometric Reduction with Lithium Aluminum Hydride (LAH)

Lithium aluminum hydride (LiAlH₄) is a potent nucleophilic reducing agent capable of rapidly and completely reducing nitriles to primary amines.[7][8][9] Unlike catalytic hydrogenation, this is a stoichiometric process that proceeds via the delivery of hydride ions (H⁻).

Causality Behind Experimental Choices: LAH is significantly more reactive than other hydride reagents like sodium borohydride.[10] Its high reactivity necessitates the use of anhydrous ethereal solvents (e.g., THF, diethyl ether) and strict exclusion of moisture. The reaction is highly exothermic and requires careful temperature control, typically by adding the substrate solution slowly to a cooled slurry of LAH. The workup procedure is critical for safely quenching excess LAH and hydrolyzing the resulting aluminum-amine complexes to liberate the free amine.

3.2. Experimental Protocol: LAH Reduction

Safety First: Lithium aluminum hydride reacts violently with water and protic solvents, liberating flammable hydrogen gas.[7] All glassware must be oven-dried, and the reaction must be conducted under a dry, inert atmosphere (Nitrogen or Argon).

• Apparatus Setup: A three-necked, round-bottomed flask is fitted with a mechanical stirrer, a dropping funnel, and a reflux condenser with a nitrogen/argon inlet. The entire apparatus is flame-dried or oven-dried before assembly.

• Reagent Charging: Lithium aluminum hydride (approx. 1.5-2.0 eq) is carefully weighed and added to the flask, followed by the addition of anhydrous tetrahydrofuran (THF) via cannula to form a slurry. The slurry is cooled to 0°C in an ice-water bath.

• Substrate Addition: A solution of 2,6-dimethyl-3-cyanopyridine (1.0 eq) in anhydrous THF is added dropwise from the dropping funnel to the stirred LAH slurry at a rate that maintains the internal temperature below 10°C.

• Reaction: After the addition is complete, the ice bath is removed, and the reaction mixture is allowed to warm to room temperature and then gently refluxed (approx. 65°C) for 2-4 hours to ensure complete conversion.

• Quenching (Fieser Workup): The reaction is cooled back to 0°C. The excess LAH is quenched by the sequential, slow, and careful dropwise addition of:

  • 'x' mL of water (where 'x' is the mass of LAH in grams used).

  • 'x' mL of 15% aqueous sodium hydroxide solution.

  • '3x' mL of water. This procedure results in the formation of a granular, easily filterable precipitate of aluminum salts.

• Isolation: The slurry is stirred at room temperature for 1 hour, and the white precipitate is removed by filtration. The filter cake is washed thoroughly with additional THF or ethyl acetate.

• Purification: The combined organic filtrates are dried over anhydrous sodium sulfate (Na₂SO₄), filtered, and concentrated under reduced pressure to yield the crude amine, which can be purified by vacuum distillation.

Comparative Data Summary

Parameter	Method A: Catalytic Hydrogenation (Raney® Ni)	Method B: Stoichiometric Reduction (LAH)
Principle	Heterogeneous Catalysis	Nucleophilic Hydride Addition
Hydrogen Source	H₂ Gas[11]	LiAlH₄[8]
Solvent	Protic (e.g., Ethanol, Methanol)	Aprotic/Anhydrous (e.g., THF, Et₂O)
Temperature	25 - 60°C	0°C to Reflux (65°C)
Pressure	50 - 100 psi (elevated)	Atmospheric
Key Advantages	High atom economy, clean, scalable, no metal waste in product stream	Fast, highly effective, operates at atmospheric pressure
Key Disadvantages	Requires pressure equipment, catalyst can be pyrophoric[12], potential for byproduct formation	Stoichiometric waste (Al salts), requires strict anhydrous conditions, hazardous quench
Typical Yields	Good to Excellent (>80%)	Excellent (>90%)

Conclusion

The synthesis of (2,6-Dimethylpyridin-3-yl)methanamine is most effectively achieved via a two-step sequence involving the cyanation of 2,6-dimethylpyridine followed by nitrile reduction. For the critical reduction step, both catalytic hydrogenation with Raney® Nickel and stoichiometric reduction with Lithium Aluminum Hydride offer reliable and high-yielding pathways.

• Catalytic Hydrogenation is generally preferred for larger-scale synthesis due to its superior atom economy, operational simplicity (post-setup), and cleaner waste profile. Careful control of conditions, particularly the use of an ammonia-saturated solvent, is crucial for maximizing the yield of the desired primary amine.

• Lithium Aluminum Hydride Reduction serves as an excellent laboratory-scale alternative, offering rapid conversion and high yields without the need for specialized pressure equipment. However, its utility is tempered by significant safety considerations and the generation of stoichiometric aluminum waste, making it less favorable from a green chemistry perspective.

The selection between these authoritative methods will ultimately depend on the specific requirements of the research or development professional, balancing factors of scale, available equipment, safety protocols, and environmental considerations.

References

• Raney Ni/KBH4: An efficient and mild system for the reduction of nitriles to amines. (n.d.).
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Technical Guide to the Spectroscopic Characterization of (2,6-Dimethylpyridin-3-yl)methanamine

Abstract for Researchers

This document provides a comprehensive technical guide for the spectroscopic analysis of (2,6-Dimethylpyridin-3-yl)methanamine (CAS: 672325-49-4).[1][2] While experimentally derived public data for this specific molecule is limited, this guide serves as a robust framework for researchers in drug development and chemical synthesis. It outlines state-of-the-art protocols for data acquisition using Nuclear Magnetic Resonance (NMR) spectroscopy, Fourier-Transform Infrared (FTIR) spectroscopy, and Mass Spectrometry (MS). Furthermore, it provides expert-driven predictions of the expected spectral features, grounded in established principles and data from analogous structures. This guide is designed to empower scientists to acquire, interpret, and validate the spectroscopic profile of this and structurally related compounds with high confidence.

Introduction: The Scientific Imperative

(2,6-Dimethylpyridin-3-yl)methanamine is a substituted pyridine derivative of interest in medicinal chemistry and materials science. Its structure, featuring a disubstituted pyridine ring and a primary aminomethyl group, presents a unique electronic and steric profile. Accurate structural confirmation and purity assessment are paramount for its application in any research context, necessitating a multi-faceted spectroscopic approach.

This guide moves beyond a simple data sheet. It provides the causal logic behind instrumental parameter selection, data interpretation, and validation. The protocols herein are designed as self-validating systems, ensuring that the data acquired is both accurate and reproducible.

Molecular Structure and Numbering

Caption: IUPAC numbering for (2,6-Dimethylpyridin-3-yl)methanamine.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is the cornerstone of structural elucidation for organic molecules. For (2,6-Dimethylpyridin-3-yl)methanamine, both ¹H and ¹³C NMR are required for unambiguous characterization.

Expertise in Action: Experimental Protocol Design

The choice of solvent and experimental parameters is critical for acquiring high-quality data.

2.1.1 Step-by-Step Protocol for NMR Sample Preparation and Acquisition

• Sample Preparation: Accurately weigh 5-10 mg of the compound for ¹H NMR (or 20-50 mg for ¹³C NMR) into a clean vial.[3] Dissolve the sample in ~0.6-0.7 mL of a suitable deuterated solvent, such as Chloroform-d (CDCl₃) or DMSO-d₆.[4] CDCl₃ is often preferred for its volatility and minimal interference in the ¹H spectrum, but DMSO-d₆ may be required if the compound has poor solubility or if exchangeable protons (NH₂) are of particular interest.

• Transfer and Filtration: Transfer the solution to a 5 mm NMR tube using a Pasteur pipette. If any particulate matter is present, filter the solution through a small plug of glass wool in the pipette to prevent interference with shimming.[4]

• Instrument Setup: Insert the sample into the spectrometer.

• Locking and Shimming: Lock the spectrometer on the deuterium signal of the solvent. This step is crucial for field stability. Perform automated or manual shimming to optimize the magnetic field homogeneity, aiming for sharp, symmetrical peaks.[3]

• ¹H NMR Acquisition:

  • Pulse Sequence: A standard single-pulse experiment is sufficient.

  • Spectral Width: Set to approximately 12-15 ppm, centered around 6 ppm.

  • Acquisition Time: ~2-3 seconds.

  • Relaxation Delay: 1-2 seconds.

  • Number of Scans: 8 to 16 scans are typically adequate for a sample of this concentration.

• ¹³C NMR Acquisition:

  • Pulse Sequence: Use a proton-decoupled pulse sequence (e.g., zgpg30) to produce a spectrum with singlets for each unique carbon.

  • Spectral Width: Set to ~220-240 ppm.

  • Number of Scans: Due to the low natural abundance of ¹³C, a higher number of scans (e.g., 1024 to 4096) over 30-90 minutes is common.[3]

• Data Processing: Apply a Fourier transform to the acquired Free Induction Decay (FID). Phase the spectrum and perform baseline correction. Calibrate the chemical shift scale using the residual solvent peak (e.g., CDCl₃ at 7.26 ppm for ¹H and 77.16 ppm for ¹³C) or an internal standard like Tetramethylsilane (TMS).[5]

Predicted ¹H NMR Spectrum (500 MHz, CDCl₃)

The following table details the predicted chemical shifts (δ), multiplicities, and integration values. Predictions are based on established chemical shift principles for substituted pyridines and benzylamines.[6] Modern machine learning predictors can achieve high accuracy, often with a mean absolute error below 0.10 ppm.[7]

Predicted Shift (ppm)	Multiplicity	Integration	Assignment	Rationale
~ 7.35	d (J ≈ 7.5 Hz)	1H	H-4	Aromatic proton on the pyridine ring, deshielded by the nitrogen and adjacent to H-5.
~ 6.95	d (J ≈ 7.5 Hz)	1H	H-5	Aromatic proton ortho to the aminomethyl group, showing coupling to H-4.
~ 3.80	s	2H	-CH₂-NH₂	Methylene protons adjacent to the aromatic ring and the amine nitrogen. The signal is expected to be a singlet.
~ 2.50	s	3H	2-CH₃	Methyl group at the C-2 position, deshielded by the adjacent nitrogen atom.
~ 2.45	s	3H	6-CH₃	Methyl group at the C-6 position, chemically similar to the 2-CH₃ group.
~ 1.50	br s	2H	-NH₂	Primary amine protons. The signal is often broad and its chemical shift is concentration-dependent.[6]

Predicted ¹³C NMR Spectrum (125 MHz, CDCl₃)

Predictions are based on additive models and data from similar heterocyclic systems. Online prediction tools can also provide valuable estimates.[8][9]

Predicted Shift (ppm)	Assignment	Rationale
~ 157.0	C-2	Quaternary carbon attached to nitrogen and a methyl group. Deshielded by the electronegative nitrogen.
~ 156.5	C-6	Quaternary carbon attached to nitrogen and a methyl group, similar environment to C-2.
~ 136.0	C-4	Aromatic CH carbon.
~ 129.0	C-3	Quaternary carbon bearing the aminomethyl substituent.
~ 120.0	C-5	Aromatic CH carbon.
~ 42.0	-CH₂-NH₂	Aliphatic methylene carbon attached to the ring and the nitrogen atom.
~ 23.5	2-CH₃	Methyl carbon attached to the pyridine ring at the 2-position.
~ 23.0	6-CH₃	Methyl carbon attached to the pyridine ring at the 6-position.

Fourier-Transform Infrared (FTIR) Spectroscopy

FTIR spectroscopy provides critical information about the functional groups present in a molecule. For (2,6-Dimethylpyridin-3-yl)methanamine, the key signatures will be from the N-H bonds of the primary amine and the vibrations of the substituted aromatic ring.

Protocol for FTIR Data Acquisition

• Sample Preparation: For a solid sample, the Attenuated Total Reflectance (ATR) technique is most efficient. Place a small amount of the neat sample directly onto the ATR crystal. For a liquid, a thin film between two KBr or NaCl plates can be used.

• Background Scan: First, acquire a background spectrum of the empty instrument to subtract atmospheric H₂O and CO₂ signals.

• Sample Scan: Acquire the sample spectrum. Typically, 16 to 32 scans are co-added to improve the signal-to-noise ratio.

• Data Processing: The resulting spectrum of transmittance or absorbance versus wavenumber (cm⁻¹) is analyzed for characteristic absorption bands.

Predicted Characteristic FTIR Absorption Bands

The interpretation relies on well-documented correlation tables for amine and aromatic compounds.[10][11]

Wavenumber (cm⁻¹)	Intensity	Vibration Type	Assignment
3400 - 3250	Medium	N-H Asymmetric & Symmetric Stretch	A characteristic pair of sharp peaks for the primary amine (-NH₂) group.[6] This distinguishes it from secondary amines (one peak) and tertiary amines (no peaks).[12]
3100 - 3000	Medium	Aromatic C-H Stretch	Stretching vibrations of the C-H bonds on the pyridine ring.[13]
2980 - 2850	Medium	Aliphatic C-H Stretch	Stretching vibrations of the methyl (-CH₃) and methylene (-CH₂) groups.
1650 - 1580	Medium	N-H Scissoring (Bend)	A key bending vibration for primary amines.[10]
1600 - 1450	Strong	Ring C=C and C=N Stretches	Multiple strong bands characteristic of the pyridine aromatic ring system.[14][15]
1335 - 1250	Strong	Aromatic C-N Stretch	Stretching of the carbon-nitrogen bond within the pyridine ring.[11]
910 - 665	Strong, Broad	N-H Wag	Out-of-plane bending of the N-H bonds, characteristic of primary and secondary amines.[10]

Mass Spectrometry (MS)

Mass spectrometry provides the molecular weight and valuable structural information through fragmentation analysis. Electrospray Ionization (ESI) is the preferred method for a polar molecule like this, as it is a soft ionization technique that typically yields a prominent protonated molecular ion [M+H]⁺.

Protocol for LC-MS Data Acquisition

• Sample Preparation: Prepare a dilute solution of the compound (~1-10 µg/mL) in a suitable solvent like methanol or acetonitrile, often with 0.1% formic acid to promote protonation.[16]

• Chromatography (Optional but Recommended): Inject the sample into a Liquid Chromatography (LC) system, typically with a C18 reversed-phase column. This step ensures sample purity and separates it from any non-volatile salts or impurities before it enters the mass spectrometer.[17][18]

• Ionization: Use an ESI source in positive ion mode. The applied voltage will create a fine spray of charged droplets, leading to the formation of gas-phase ions.

• Mass Analysis:

  • Full Scan (MS1): Scan a mass range (e.g., m/z 50-500) to identify the protonated molecular ion [M+H]⁺. The exact mass can be used to confirm the elemental composition (C₈H₁₂N₂).

  • Tandem MS (MS/MS): Isolate the [M+H]⁺ ion (m/z 137.1) and subject it to Collision-Induced Dissociation (CID) with an inert gas (e.g., argon or nitrogen). Analyze the resulting fragment ions to elucidate the structure.

Predicted Mass Spectrum and Fragmentation

• Molecular Formula: C₈H₁₂N₂

• Exact Mass: 136.1000

• Predicted [M+H]⁺: 137.1073

The primary fragmentation pathway for protonated benzylamine-type structures is the cleavage of the C-C bond alpha to the pyridine ring, a process known as benzylic cleavage.[19][20][21]

Caption: Predicted ESI-MS/MS fragmentation pathways for [M+H]⁺.

Interpretation of Key Fragments:

• m/z 120.1: This fragment corresponds to the loss of ammonia (NH₃, 17.0 Da) from the protonated parent ion. This is a very common fragmentation pathway for primary amines.[19][22]

• m/z 108.1: This fragment results from the cleavage of the bond between the methylene carbon and the pyridine ring, leading to the formation of a stable 2,6-dimethylpyridinium cation. This benzylic-type cleavage is highly characteristic.[23]

Conclusion and Validation Strategy

The comprehensive characterization of (2,6-Dimethylpyridin-3-yl)methanamine requires the synergistic use of NMR, FTIR, and MS. The predicted data in this guide provides a robust template against which experimentally acquired spectra can be compared. A conclusive structural verification is achieved when the ¹H and ¹³C NMR spectra are fully assigned, the FTIR spectrum confirms the presence of the primary amine and substituted pyridine moieties, and the mass spectrum confirms the molecular weight and shows the expected fragmentation pattern.

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An In-depth Technical Guide to the ¹H and ¹³C NMR Spectroscopy of (2,6-Dimethylpyridin-3-yl)methanamine

For Researchers, Scientists, and Drug Development Professionals

Abstract

Nuclear Magnetic Resonance (NMR) spectroscopy is an indispensable tool in modern chemistry, providing unparalleled insight into molecular structure. This guide offers a comprehensive analysis of the predicted ¹H and ¹³C NMR spectra of (2,6-Dimethylpyridin-3-yl)methanamine, a substituted pyridine derivative of interest in medicinal chemistry and materials science. As a self-validating system, this document synthesizes theoretical principles with practical, field-proven methodologies for spectral acquisition and interpretation. We will delve into the causal relationships between the molecular structure and the anticipated spectral features, providing a robust framework for researchers working with this or structurally related compounds. All theoretical claims are supported by authoritative references, ensuring scientific integrity.

Introduction: The Structural Elucidation Challenge

The primary objective is to equip the researcher with a detailed, predictive roadmap for interpreting the NMR spectra of (2,6-Dimethylpyridin-3-yl)methanamine, enabling unambiguous peak assignment and structural verification.

Predicted ¹H NMR Spectrum Analysis

The ¹H NMR spectrum is dictated by the chemical environment of each proton. The electron-donating methyl groups and the nitrogen heteroatom's electron-withdrawing inductive effect create a distinct electronic landscape across the pyridine ring.

Molecular Structure and Proton Numbering:

Caption: Molecular structure of (2,6-Dimethylpyridin-3-yl)methanamine with atom numbering.

Predicted Chemical Shifts (δ) and Multiplicities:

Proton Assignment	Predicted δ (ppm)	Multiplicity	Coupling Constant (J, Hz)	Rationale
H-4	~7.3 - 7.5	Doublet (d)	J4,5 ≈ 8.0	This proton is situated between two electron-donating groups (aminomethyl at C3 and methyl at C2, and another methyl at C6). However, its position para to the nitrogen atom results in a downfield shift. It will be split into a doublet by the adjacent H-5.
H-5	~6.9 - 7.1	Doublet (d)	J5,4 ≈ 8.0	This proton is meta to the nitrogen and shielded by the adjacent methyl group at C6. It will appear upfield relative to H-4 and will be split into a doublet by H-4.
-CH₂-NH₂	~3.8 - 4.0	Singlet (s)	-	The benzylic protons of the methanamine group are adjacent to the aromatic ring and the amine. Their chemical shift is expected in this range. With no adjacent protons, the signal should be a singlet.
2-CH₃	~2.5 - 2.6	Singlet (s)	-	Methyl groups attached to an aromatic ring typically appear in this region. This signal will be a singlet due to the absence of adjacent protons.
6-CH₃	~2.5 - 2.6	Singlet (s)	-	Equivalent to the 2-CH₃ group, this signal is also expected to be a singlet in the same region.
-NH₂	~1.5 - 2.5	Broad Singlet (br s)	-	The protons on the nitrogen atom often appear as a broad singlet due to quadrupole broadening and chemical exchange. The exact chemical shift is highly dependent on the solvent, concentration, and temperature.

Predicted ¹³C NMR Spectrum Analysis

In the ¹³C NMR spectrum, the chemical shifts are primarily influenced by the electronegativity of neighboring atoms and the overall electronic distribution within the molecule. Broadband proton decoupling is typically used, resulting in a spectrum of singlets, where each unique carbon atom produces a distinct peak.[5]

Predicted Chemical Shifts (δ):

Carbon Assignment	Predicted δ (ppm)	Rationale
C2	~157 - 159	This carbon is attached to the electronegative nitrogen and a methyl group, causing a significant downfield shift.
C6	~157 - 159	Similar to C2, this carbon is also bonded to the nitrogen and a methyl group, making it chemically equivalent to C2 in terms of its shift.
C4	~135 - 138	This aromatic carbon is less influenced by the substituents compared to the others but is still part of the pyridine ring system, placing it in this typical aromatic region.
C5	~120 - 123	Shielded by the adjacent methyl group at C6 and being further from the nitrogen, this carbon is expected to appear at a relatively upfield position for an aromatic carbon.
C3	~130 - 133	The carbon bearing the aminomethyl substituent will be shifted downfield due to the substitution.
-CH₂-NH₂	~45 - 48	This aliphatic carbon, attached to both the aromatic ring and the nitrogen atom, is expected in this region.
2-CH₃	~23 - 25	The methyl carbon attached to the C2 of the pyridine ring.
6-CH₃	~23 - 25	The methyl carbon attached to the C6 of the pyridine ring, equivalent to the 2-CH₃.

The Role of 2D NMR in Structural Verification

While 1D NMR provides fundamental information, 2D NMR experiments are crucial for unambiguous assignment, especially in complex molecules.[6]

• ¹H-¹H COSY (Correlation Spectroscopy): This experiment would show a cross-peak between H-4 and H-5, confirming their scalar coupling and adjacency on the pyridine ring.

• ¹H-¹³C HSQC (Heteronuclear Single Quantum Coherence): This spectrum directly correlates each proton with the carbon to which it is attached. It would definitively link the signals of H-4, H-5, the -CH₂- group, and the two -CH₃ groups to their respective carbon signals.

• ¹H-¹³C HMBC (Heteronuclear Multiple Bond Correlation): This is a powerful tool for mapping the carbon skeleton by revealing long-range (2-3 bond) correlations.

Predicted Key HMBC Correlations:

Caption: Standardized workflow for NMR sample preparation, data acquisition, and processing.

Conclusion

This technical guide provides a comprehensive, predictive framework for the ¹H and ¹³C NMR analysis of (2,6-Dimethylpyridin-3-yl)methanamine. By understanding the influence of the pyridine nitrogen and the methyl and aminomethyl substituents on the electronic environment of the molecule, researchers can confidently approach the interpretation of its NMR spectra. The predicted chemical shifts, coupling constants, and 2D correlations presented herein serve as a robust starting point for the structural elucidation of this compound and its derivatives. The provided experimental workflow further ensures that high-quality, reliable data can be obtained for such analyses.

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Mass Spectrometric Analysis of (2,6-Dimethylpyridin-3-yl)methanamine: A Senior Application Scientist's Guide

An In-Depth Technical Guide for Drug Development Professionals

Abstract

This technical guide provides a comprehensive framework for the mass spectrometric analysis of (2,6-Dimethylpyridin-3-yl)methanamine (C₈H₁₂N₂, MW: 136.19 g/mol )[1], a heterocyclic amine of significant interest in pharmaceutical research and drug development. As a key structural motif, its accurate identification and quantification are paramount. This document moves beyond standard operating procedures to deliver an in-depth perspective on method development, elucidating the causality behind instrumental choices and analytical strategies. We will explore the intricacies of electrospray ionization (ESI), predict and analyze fragmentation pathways using tandem mass spectrometry (MS/MS), and establish a robust protocol for method validation. This guide is designed for researchers, scientists, and drug development professionals seeking to apply mass spectrometry with a high degree of scientific rigor and confidence.

Foundational Strategy: Compound-Centric Method Design

The molecular structure of (2,6-Dimethylpyridin-3-yl)methanamine is the cornerstone of our analytical strategy. Its key features—a basic pyridine ring and a primary aminomethyl group—dictate its behavior in a mass spectrometer. Both nitrogen atoms are readily protonated, making the molecule an ideal candidate for positive-mode electrospray ionization (ESI). ESI is a 'soft ionization' technique that preserves the molecular structure, ensuring the molecular ion is observed with high abundance, which is critical for unambiguous identification.[2] This contrasts with hard ionization techniques like Electron Ionization (EI), which would induce excessive fragmentation and potentially obscure the molecular ion.[3]

Our approach will leverage Liquid Chromatography coupled with Tandem Mass Spectrometry (LC-MS/MS), the gold standard for sensitive and selective analysis in complex matrices like biological fluids or reaction mixtures.[4]

Table 1: Physicochemical Properties of (2,6-Dimethylpyridin-3-yl)methanamine

Property	Value	Source
Molecular Formula	C₈H₁₂N₂	ChemScene[1]
Molecular Weight	136.19 g/mol	ChemScene[1]
Exact Mass	136.100048 Da	PubChem[5]
Key Structural Features	Pyridine Ring, Primary Amine	N/A
Predicted Ionization Mode	Positive Electrospray ([M+H]⁺)	N/A

The Analytical Workflow: From Sample to Spectrum

A successful analysis is built on a sequence of meticulously optimized steps. The following workflow illustrates the logical progression from sample preparation to data interpretation, forming a self-validating system where each stage is designed to ensure the integrity of the final result.

Caption: High-level workflow for the LC-MS/MS analysis of (2,6-Dimethylpyridin-3-yl)methanamine.

Experimental Protocols & Mechanistic Rationale

Protocol 1: Sample Preparation

The objective of sample preparation is to present the analyte to the instrument in a clean, compatible solvent system that promotes efficient ionization.[6]

Step-by-Step Methodology:

• Stock Solution: Prepare a 1 mg/mL stock solution of (2,6-Dimethylpyridin-3-yl)methanamine in LC-MS grade methanol. The use of high-purity solvents is non-negotiable to avoid introducing contaminants that could interfere with the analysis.

• Working Solution: Create a working solution by diluting the stock solution to a final concentration of approximately 1-10 µg/mL.[7] The diluent should mimic the initial mobile phase conditions, typically 95:5 Water:Acetonitrile with 0.1% formic acid.

  • Expert Rationale: The addition of formic acid is critical. It acidifies the solution, ensuring that the basic nitrogen sites on the analyte are protonated before entering the ESI source, which dramatically enhances ionization efficiency and signal stability.[3]

• Filtration: Filter the final solution through a 0.22 µm syringe filter (e.g., PTFE) to remove any particulates that could clog the delicate tubing of the LC system.[6]

Protocol 2: LC-MS/MS Method Development

Instrumentation: A triple quadrupole (QQQ) or high-resolution mass spectrometer (e.g., Q-TOF, Orbitrap) coupled to a High-Performance Liquid Chromatography (HPLC) system. Triple quadrupoles are ideal for quantitative analysis due to their sensitivity in Multiple Reaction Monitoring (MRM) mode.[4]

Liquid Chromatography Parameters:

• Column: C18 reversed-phase column (e.g., 2.1 x 50 mm, 1.8 µm). This stationary phase provides excellent retention for moderately polar compounds.

• Mobile Phase A: Water + 0.1% Formic Acid

• Mobile Phase B: Acetonitrile + 0.1% Formic Acid

• Gradient: Start with a low percentage of Mobile Phase B (e.g., 5%) and ramp up to elute the compound. A gradient ensures good peak shape and separation from potential impurities.

• Flow Rate: 0.3 mL/min

• Column Temperature: 40 °C. Elevated temperature reduces mobile phase viscosity and can improve peak symmetry.

Mass Spectrometry Parameters (Positive ESI Mode): The following are typical starting parameters that must be optimized via infusion of the analyte directly into the source.

Parameter	Typical Value	Rationale
Capillary Voltage	+3.5 kV	Creates the high electric field necessary to generate the electrospray aerosol.[8]
Ion Source Temp.	350 °C	Aids in the desolvation of droplets, releasing gas-phase ions.[8]
Nebulizer Gas (N₂)	45 psi	Assists in forming a fine spray (aerosolization).[9]
Drying Gas (N₂) Flow	10 L/min	Evaporates the solvent from the charged droplets.[8]
Precursor Ion (MS1)	m/z 137.1	The protonated molecule, [C₈H₁₂N₂ + H]⁺.
Collision Energy (CE)	15-30 eV	The kinetic energy applied to induce fragmentation. This must be optimized for each fragment.

Structural Elucidation: Predicting Fragmentation Pathways

Tandem mass spectrometry (MS/MS) provides a molecular fingerprint, allowing for confident structural confirmation.[10] The protonated molecule (m/z 137.1) is selected in the first quadrupole, fragmented in the collision cell, and the resulting product ions are analyzed in the third quadrupole.

The structure of (2,6-Dimethylpyridin-3-yl)methanamine suggests several likely fragmentation pathways upon collision-induced dissociation (CID):

• Loss of Ammonia (NH₃): A common fragmentation for primary amines, leading to a stable benzylic-type carbocation.

• Benzylic Cleavage: Cleavage of the C-C bond between the pyridine ring and the aminomethyl group.

Caption: Predicted MS/MS fragmentation pathways for protonated (2,6-Dimethylpyridin-3-yl)methanamine.

Table 2: Predicted Product Ions for MRM Development

Precursor Ion (m/z)	Product Ion (m/z)	Proposed Identity	Rationale
137.1	120.1	[M+H - NH₃]⁺	Neutral loss of ammonia
137.1	106.1	[C₇H₈N]⁺	Dimethylpyridine fragment after benzylic cleavage
137.1	93.1	[C₆H₅N]⁺	Loss of HCN from the m/z 120.1 fragment[11]

These predicted transitions form the basis for developing a highly selective and sensitive Multiple Reaction Monitoring (MRM) assay for quantification.

Method Validation: Ensuring Trustworthy Data

For use in drug development, an analytical method must be validated to prove it is fit for purpose.[12] Validation assesses several key performance characteristics according to regulatory guidelines.[13]

Table 3: Key Method Validation Parameters

Parameter	Definition	Acceptance Criteria (Typical)
Accuracy	Closeness of the measured value to the true value.[13]	±15% of nominal value (±20% at LLOQ)
Precision	Agreement between replicate measurements.[13]	≤15% Relative Standard Deviation (RSD) (≤20% at LLOQ)
Linearity	Proportionality of the analytical signal to the analyte concentration over a defined range.[13]	Correlation coefficient (r²) ≥ 0.99
Specificity	Ability to measure the analyte unambiguously in the presence of other components.[13]	No significant interference at the analyte's retention time.
Limit of Quantification (LOQ)	The lowest concentration that can be measured with acceptable accuracy and precision.[13]	Signal-to-noise ratio ≥ 10; meets accuracy/precision criteria.
Matrix Effect	The influence of co-eluting matrix components on the ionization of the analyte.	Assessed by comparing analyte response in matrix vs. neat solution.
Stability	Chemical stability of the analyte in the biological matrix under specific conditions (e.g., freeze-thaw, storage).[14]	Concentration within ±15% of initial values.

Conclusion

The mass spectrometric analysis of (2,6-Dimethylpyridin-3-yl)methanamine is a robust and reliable process when approached with a deep understanding of the molecule's chemical properties and the principles of mass spectrometry. By leveraging positive mode ESI, optimizing chromatographic and spectrometric parameters, and predicting fragmentation pathways for targeted MS/MS analysis, researchers can achieve highly specific and sensitive detection. Grounding this technical approach in a rigorous validation framework ensures that the data generated is not only accurate but also defensible, meeting the high standards required in drug development.

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An In-depth Technical Guide to (2,6-Dimethylpyridin-3-yl)methanamine: Properties, Synthesis, and Applications

For Researchers, Scientists, and Drug Development Professionals

Abstract

(2,6-Dimethylpyridin-3-yl)methanamine is a substituted pyridine derivative of increasing interest in medicinal chemistry and drug discovery. Its unique structural features, combining a sterically hindered basic pyridine ring with a reactive primary aminomethyl group, make it a valuable scaffold for the synthesis of novel bioactive molecules. This technical guide provides a comprehensive overview of the known physical and chemical properties, a proposed synthetic pathway, and potential applications of this compound, with a focus on its relevance to researchers in the pharmaceutical sciences.

Introduction and Molecular Overview

(2,6-Dimethylpyridin-3-yl)methanamine, also known as 3-(aminomethyl)-2,6-lutidine, is a heterocyclic organic compound with the chemical formula C₈H₁₂N₂. Its structure features a pyridine ring substituted with two methyl groups at positions 2 and 6, and a methanamine (-CH₂NH₂) group at the 3-position.

The presence of the pyridine nitrogen and the primary amine endows the molecule with basic properties. The methyl groups ortho to the pyridine nitrogen create steric hindrance, which can influence its reactivity and interaction with biological targets. This combination of features makes (2,6-Dimethylpyridin-3-yl)methanamine an attractive building block in the design of new therapeutic agents.

Molecular Structure:

Caption: 2D structure of (2,6-Dimethylpyridin-3-yl)methanamine.

Physicochemical Properties

Property	Value/Information	Source/Basis
CAS Number	672325-49-4
Molecular Formula	C₈H₁₂N₂
Molecular Weight	136.19 g/mol
Appearance	Likely a liquid or low-melting solid at room temperature.	Inferred from similar small aromatic amines.
Melting Point	Data not available.
Boiling Point	Data not available.
Density	Data not available.
Solubility	Expected to be soluble in water and common organic solvents such as ethanol, methanol, and DMSO.	Inferred from the properties of benzylamine and other small amines.
pKa	Estimated to be around 6.7 for the pyridine nitrogen and 9-10 for the aminomethyl group.	Based on the pKa of 2,6-lutidine (~6.7) and typical primary amines.

Spectroscopic Data (Predicted)

While experimental spectra are not publicly available, the following are predicted spectroscopic characteristics based on the molecule's structure.

¹H NMR Spectroscopy

• Aromatic Protons (2H): Two doublets in the aromatic region (δ 7.0-8.5 ppm), corresponding to the protons at the C4 and C5 positions of the pyridine ring.

• Methylene Protons (-CH₂-): A singlet around δ 3.8-4.2 ppm.

• Amine Protons (-NH₂): A broad singlet that can exchange with D₂O, typically in the δ 1.5-3.0 ppm range.

• Methyl Protons (6H): Two singlets for the two methyl groups at C2 and C6, expected around δ 2.4-2.6 ppm.

¹³C NMR Spectroscopy

• Aromatic Carbons: Six distinct signals are expected in the aromatic region (δ 115-160 ppm). The carbons attached to the methyl groups (C2 and C6) would be the most downfield.

• Methylene Carbon (-CH₂-): A signal around δ 40-45 ppm.

• Methyl Carbons (-CH₃): Two signals in the aliphatic region, typically around δ 20-25 ppm.

Infrared (IR) Spectroscopy

• N-H Stretching: A characteristic broad absorption in the range of 3300-3500 cm⁻¹ corresponding to the primary amine.

• C-H Stretching: Aromatic C-H stretches just above 3000 cm⁻¹ and aliphatic C-H stretches just below 3000 cm⁻¹.

• C=C and C=N Stretching: Absorptions in the 1400-1600 cm⁻¹ region, characteristic of the pyridine ring.

• N-H Bending: A band around 1600 cm⁻¹.

Mass Spectrometry

• Molecular Ion (M⁺): The mass spectrum should show a molecular ion peak at m/z = 136.10.

• Fragmentation: A prominent fragment would be the loss of the amino group (M-16) or the entire aminomethyl group (M-30), leading to a fragment at m/z = 106.

Synthesis Pathway

Proposed Synthetic Workflow:

Caption: A plausible multi-step synthesis of (2,6-Dimethylpyridin-3-yl)methanamine.

Conceptual Experimental Protocol:

• Synthesis of 2,6-Dimethylpyridine: The 2,6-lutidine core can be synthesized via the Hantzsch pyridine synthesis or obtained commercially.

• Nitration of 2,6-Dimethylpyridine: 2,6-Dimethylpyridine can be nitrated using a mixture of nitric acid and sulfuric acid to introduce a nitro group at the 3-position, yielding 2,6-dimethyl-3-nitropyridine.

• Reduction of the Nitro Group: The nitro group is then reduced to a primary amine using standard conditions, such as catalytic hydrogenation (H₂ over Pd/C) or a metal-acid system (Sn/HCl), to give 3-amino-2,6-dimethylpyridine.

• Conversion to Nitrile: The amino group can be converted to a nitrile via a Sandmeyer reaction. This involves diazotization with sodium nitrite and a strong acid, followed by treatment with a cyanide salt like copper(I) cyanide to yield 2,6-dimethylnicotinonitrile.

• Reduction of the Nitrile: Finally, the nitrile group is reduced to the primary amine using a strong reducing agent like lithium aluminum hydride (LiAlH₄) or catalytic hydrogenation with Raney nickel to afford the target compound, (2,6-Dimethylpyridin-3-yl)methanamine.

Reactivity and Chemical Behavior

The chemical reactivity of (2,6-Dimethylpyridin-3-yl)methanamine is dictated by its three key functional components: the pyridine ring, the primary amino group, and the benzylic-like methylene group.

• Pyridine Ring: The pyridine nitrogen is basic and can be protonated or act as a ligand for metal ions. The ring itself can undergo electrophilic aromatic substitution, with the activating methyl and aminomethyl groups directing incoming electrophiles. However, the steric hindrance from the two methyl groups at the 2 and 6 positions may reduce the accessibility of the nitrogen lone pair and influence the regioselectivity of ring substitutions.

• Primary Amino Group: The -NH₂ group is nucleophilic and basic. It will readily react with acids to form ammonium salts. It can also undergo a variety of common amine reactions, including:

  • Acylation: Reaction with acid chlorides or anhydrides to form amides.

  • Alkylation: Reaction with alkyl halides to form secondary and tertiary amines.

  • Reductive Amination: Reaction with aldehydes or ketones in the presence of a reducing agent to form secondary amines.

• Benzylic-like Position: The methylene group adjacent to the pyridine ring is analogous to a benzylic position and can be susceptible to oxidation or other reactions that are stabilized by the aromatic ring.

Applications in Research and Drug Development

Substituted pyridinemethanamines are a class of compounds that have garnered significant attention in medicinal chemistry due to their versatile biological activities. The pyridine scaffold is a common feature in many FDA-approved drugs.

A notable potential application for (2,6-Dimethylpyridin-3-yl)methanamine and its derivatives is in the development of inhibitors for cytochrome P450 enzymes. Specifically, substituted pyridine methanamines have been investigated as potent and selective inhibitors of CYP2A6, the primary enzyme responsible for nicotine metabolism. Developing such inhibitors is a promising strategy for smoking cessation therapies, as it could increase plasma nicotine levels and reduce the urge to smoke.

The structural features of (2,6-Dimethylpyridin-3-yl)methanamine make it an excellent starting point for generating a library of diverse compounds for screening against various biological targets. The primary amine provides a convenient handle for derivatization, allowing for the exploration of structure-activity relationships.

Safety and Handling

(2,6-Dimethylpyridin-3-yl)methanamine should be handled with care in a laboratory setting, following standard safety protocols for handling chemical reagents.

• Hazards: It is classified as causing skin irritation, serious eye irritation, and may cause respiratory irritation.

• Precautions:

  • Avoid breathing dust, fumes, gas, mist, vapors, or spray.

  • Wear protective gloves, protective clothing, eye protection, and face protection.

  • Use only outdoors or in a well-ventilated area.

  • Wash skin thoroughly after handling.

• First Aid:

  • If on skin: Wash with plenty of soap and water.

  • If in eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing.

  • If inhaled: Remove person to fresh air and keep comfortable for breathing.

  • If you feel unwell, call a poison center or doctor.

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Crystal structure of (2,6-Dimethylpyridin-3-yl)methanamine

An In-depth Technical Guide to the Structural Elucidation of (2,6-Dimethylpyridin-3-yl)methanamine

Abstract

The precise three-dimensional arrangement of atoms in the solid state is a critical determinant of a molecule's physicochemical properties, influencing everything from solubility and stability to biological activity. For (2,6-Dimethylpyridin-3-yl)methanamine, a pyridine derivative of interest in medicinal chemistry and materials science, a definitive crystal structure has not been reported in the public domain. This guide, therefore, presents a comprehensive, field-proven methodology for determining its crystal structure. We will detail two primary workflows: the definitive experimental method of single-crystal X-ray diffraction (SC-XRD) and the increasingly powerful computational approach of ab initio Crystal Structure Prediction (CSP). This document is intended for researchers, scientists, and drug development professionals, providing not just protocols, but the causal reasoning behind key experimental and computational choices to ensure a robust and successful structural elucidation.

Introduction: The Rationale for Structural Determination

(2,6-Dimethylpyridin-3-yl)methanamine possesses key structural motifs—a substituted pyridine ring and a primary amine—that are capable of forming specific, directional intermolecular interactions, particularly hydrogen bonds. The pyridine nitrogen acts as a hydrogen bond acceptor, while the primary amine provides two hydrogen bond donors. The steric hindrance from the two methyl groups at the 2 and 6 positions will significantly influence the molecule's conformation and how it packs in a crystal lattice.

Determining the crystal structure is paramount for:

• Structure-Activity Relationship (SAR) Studies: Understanding the precise geometry and available interaction sites is fundamental for rational drug design.

• Polymorph Screening: Different crystal packings (polymorphs) can have drastically different properties. Identifying the most stable form is crucial for pharmaceutical development[1].

• Materials Design: Knowledge of the supramolecular assembly guides the engineering of new materials with desired properties.

Given the absence of published data, this guide outlines the necessary steps to bridge this knowledge gap.

Part I: Synthesis and Generation of Single Crystals

High-quality single crystals are the prerequisite for a successful SC-XRD experiment. This begins with the synthesis of high-purity material.

Proposed Synthesis and Purification

A plausible and efficient route to synthesize the target compound is via the reduction of a suitable precursor. A standard laboratory-scale synthesis would proceed as follows:

Protocol 1: Synthesis via Reduction of 2,6-Dimethylnicotinonitrile

• Reaction Setup: In a round-bottom flask under an inert atmosphere (e.g., Nitrogen or Argon), dissolve 2,6-dimethylnicotinonitrile in a dry ethereal solvent like Tetrahydrofuran (THF).

• Reduction: Cool the solution to 0 °C in an ice bath. Slowly add a solution of a reducing agent, such as Lithium Aluminum Hydride (LiAlH₄) in THF, dropwise.

  • Expertise Note: The use of a powerful hydride donor like LiAlH₄ is necessary for the complete reduction of the nitrile group to a primary amine. The reaction is highly exothermic and produces hydrogen gas, necessitating slow addition and an inert atmosphere.

• Quenching: After the reaction is complete (monitored by Thin Layer Chromatography), cautiously quench the reaction by the sequential, slow addition of water, followed by a 15% aqueous NaOH solution, and then more water (Fieser workup).

• Extraction & Purification: Filter the resulting solids and extract the filtrate with a suitable organic solvent (e.g., ethyl acetate). Dry the combined organic layers over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. The crude product should be purified by column chromatography on silica gel to achieve >99% purity.

Crystallization Protocol

The goal of crystallization is to encourage molecules to slowly self-assemble into a highly ordered, single crystal lattice. This requires screening various solvents and techniques.

Protocol 2: Crystallization Screening

• Solvent Selection: Choose a range of solvents with varying polarities (e.g., hexane, ethyl acetate, acetone, ethanol, water). The ideal solvent is one in which the compound is sparingly soluble at room temperature but more soluble upon heating.

• Slow Evaporation (Primary Method):

  • Dissolve a small amount of the purified compound (5-10 mg) in a minimal amount of a chosen solvent in a small vial.

  • Cover the vial with a cap, pierced with a needle, to allow for slow solvent evaporation.

  • Place the vial in a vibration-free environment and observe over several days to weeks.

• Vapor Diffusion (Alternative Method):

  • Liquid-Liquid: Dissolve the compound in a small amount of a "good" solvent (high solubility). Place this vial inside a larger, sealed jar containing a "poor" solvent (low solubility) in which the good solvent is miscible. The poor solvent will slowly diffuse into the good solvent, reducing the compound's solubility and promoting crystallization.

  • Solid-Liquid: Place the solid compound in a vial and place this within a larger jar containing a solvent in which the compound is sparingly soluble. The solvent vapor will slowly condense onto the solid, creating a saturated solution from which crystals may grow.

Part II: Experimental Workflow: Single-Crystal X-ray Diffraction (SC-XRD)

SC-XRD is the definitive technique for determining the three-dimensional structure of a molecule[2][3]. The workflow involves diffracting X-rays off a single crystal and analyzing the resulting pattern.

Figure 1: Standard workflow for Single-Crystal X-ray Diffraction (SC-XRD).

Protocol 3: SC-XRD Data Acquisition and Analysis

• Crystal Selection: Under a microscope, select a suitable crystal (typically 0.1-0.3 mm in size) that is clear, well-formed, and free of cracks or defects.

• Mounting: Affix the crystal to a glass fiber or loop using a minimal amount of cryo-oil and mount it on the diffractometer's goniometer head. The sample is typically flash-cooled in a stream of cold nitrogen gas (e.g., 100 K) to minimize thermal motion and radiation damage.

• Unit Cell Determination: Perform a preliminary data collection to locate diffraction spots, which are then used to determine the dimensions and angles of the unit cell—the basic repeating block of the crystal.

• Data Collection Strategy: The instrument software calculates an optimized strategy to measure the intensities of all unique diffraction spots up to a desired resolution (typically 0.85 Å or better for small molecules)[4]. This involves rotating the crystal through a series of angles while exposing it to the X-ray beam.

• Data Reduction and Structure Solution:

  • The raw diffraction images are processed to integrate the intensities of each spot and apply corrections (e.g., for absorption).

  • The space group is determined from the symmetry of the diffraction pattern.

  • Ab initio methods are used to solve the "phase problem" and generate an initial electron density map.

• Structure Refinement: An atomic model is built into the electron density map. This model is then refined using a least-squares algorithm, adjusting atomic positions and thermal parameters to achieve the best possible fit between the observed diffraction data and the data calculated from the model. The quality of the fit is assessed by the R-factor (R1), with values below 5% indicating a good refinement for small molecules.

Part III: Computational Workflow: Crystal Structure Prediction (CSP)

When single crystals are unobtainable, or to complement experimental work, CSP can provide invaluable insight into the likely crystal packing arrangements[5][6]. CSP aims to find the most thermodynamically stable crystal structures based solely on the molecule's chemical diagram[1][7].

Figure 2: A generalized workflow for ab initio Crystal Structure Prediction (CSP).

Protocol 4: CSP Methodology

• Conformational Analysis: Generate the gas-phase conformational landscape of (2,6-Dimethylpyridin-3-yl)methanamine to identify all low-energy molecular shapes.

• Crystal Packing Search: Using a global search algorithm (e.g., evolutionary algorithms, random sampling), generate thousands of plausible crystal packing arrangements within common organic space groups[5][7].

• Lattice Energy Minimization: The geometry of each generated structure is optimized to find the nearest local minimum on the lattice energy surface. This initial stage typically uses computationally efficient atom-atom force fields[6][8].

• Final Energy Ranking: The most promising low-energy structures (typically the top 100-200) are subjected to more accurate energy calculations using quantum mechanical methods, such as dispersion-corrected Density Functional Theory (DFT)[1]. This produces a final crystal energy landscape, plotting the relative energy of each predicted polymorph.

  • Trustworthiness Note: The final predicted structure(s) can be compared with experimental powder X-ray diffraction (PXRD) data for validation, often providing a definitive structure solution where single crystals are not available[9].

Data Presentation and Expected Structural Features

Upon successful structure determination via SC-XRD, the results would be presented in standardized tables.

Table 1: Hypothetical Crystallographic Data Summary

Parameter	Expected Value / Information
Chemical Formula	C₈H₁₂N₂
Formula Weight	136.19 g/mol
Crystal System	To be determined (e.g., Monoclinic)
Space Group	To be determined (e.g., P2₁/c)
a, b, c [Å]	To be determined
α, β, γ [°]	To be determined
Volume [ų]	To be determined
Z (Molecules per cell)	To be determined (typically 2, 4, or 8)
Density (calculated) [g/cm³]	To be determined
R1, wR2 [%]	< 5%, < 10%
Goodness-of-fit (S)	~1.0

Table 2: Key Expected Intramolecular and Intermolecular Features

Feature	Description
Pyridine Ring	Expected to be largely planar. C-C and C-N bond lengths will be characteristic of aromatic systems.
Amine Group Geometry	The C-C-N bond angle will reveal the orientation of the methanamine group relative to the ring.
Hydrogen Bonding	This will be the dominant intermolecular interaction. Expect to see N-H···N (amine to pyridine) and/or N-H···N (amine to amine) hydrogen bonds, likely forming chains or sheets that define the crystal packing.
Steric Influence	The 2,6-dimethyl groups will sterically hinder certain conformations and packing arrangements, likely preventing a fully co-planar arrangement between the amine substituent and the pyridine ring and influencing which hydrogen bond motifs can form.

Conclusion

While the crystal structure of (2,6-Dimethylpyridin-3-yl)methanamine is not currently known, this guide provides a robust and scientifically rigorous blueprint for its determination. The gold-standard experimental approach of single-crystal X-ray diffraction, from synthesis to refinement, offers an unambiguous solution. In parallel, the computational method of Crystal Structure Prediction provides a powerful predictive and complementary tool. By following these detailed protocols, researchers can successfully elucidate the three-dimensional structure, unlocking critical information for advancing drug discovery and materials science applications.

References

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• Royal Society of Chemistry. Methods and applications of crystal structure prediction. [Link]

• Oganov, A.R., Glass, C.W. Crystal structure prediction using evolutionary algorithms: principles and applications. arXiv. [Link]

• Day, G.M. Crystal structure prediction. University of Southampton. [Link]

• Cole, J.C. et al. Efficient Crystal Structure Prediction for Structurally Related Molecules with Accurate and Transferable Tailor-Made Force Fields. ACS Publications. [Link]

• Royal Society of Chemistry. Single-crystal X-ray Diffraction (Part 2). [Link]

• PubChem, National Institutes of Health. Nicotine. [Link]

• Blagden, N. et al. From Powders to Single Crystals: A Crystallographer's Toolbox for Small-Molecule Structure Determination. ACS Publications. [Link]

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An In-depth Technical Guide to (2,6-Dimethylpyridin-3-yl)methanamine: Synthesis, Characterization, and Application in Drug Discovery

CAS Number: 672325-49-4

For Researchers, Scientists, and Drug Development Professionals

Introduction

(2,6-Dimethylpyridin-3-yl)methanamine, a substituted pyridine derivative, is a versatile building block in medicinal chemistry. Its structural motif, featuring a lutidine core with an aminomethyl substituent at the 3-position, provides a unique spatial arrangement of functional groups that is of significant interest in the design of bioactive molecules. This guide offers a comprehensive overview of this compound, from its synthesis and characterization to its emerging role in the development of novel therapeutics, particularly as a scaffold for corticotropin-releasing factor (CRF) receptor antagonists.

Physicochemical Properties

A clear understanding of the physicochemical properties of (2,6-Dimethylpyridin-3-yl)methanamine is fundamental for its application in synthesis and drug design.

Property	Value	Source
CAS Number	672325-49-4	1]
Molecular Formula	C₈H₁₂N₂	1]
Molecular Weight	136.19 g/mol	1]
Appearance	Expected to be a liquid or low-melting solid	Inferred
Boiling Point	Not explicitly available, estimated to be >200 °C	Inferred
Solubility	Soluble in common organic solvents (e.g., methanol, dichloromethane)	Inferred

Synthesis of (2,6-Dimethylpyridin-3-yl)methanamine

The most direct and common synthetic route to (2,6-Dimethylpyridin-3-yl)methanamine is through the reduction of the corresponding nitrile, 2,6-dimethyl-3-cyanopyridine. This precursor can be synthesized from commercially available starting materials. Two primary methods for the nitrile reduction are detailed below: reduction with lithium aluminum hydride (LiAlH₄) and catalytic hydrogenation.

Part 1: Synthesis of the Precursor, 2,6-Dimethyl-3-cyanopyridine

A plausible route to the cyanopyridine precursor is via a multi-step synthesis starting from 2,6-dimethylpyridine. This involves N-oxidation, followed by cyanation.

Experimental Protocol: Synthesis of 2,6-Dimethyl-3-cyanopyridine

• N-Oxidation of 2,6-Dimethylpyridine:

  • To a solution of 2,6-dimethylpyridine in a suitable solvent (e.g., acetic acid), add an oxidizing agent such as hydrogen peroxide or a peroxy acid (e.g., m-CPBA) portion-wise at a controlled temperature (typically 0-10 °C).

  • Allow the reaction to warm to room temperature and stir for several hours until completion, as monitored by TLC.

  • Work-up involves neutralizing the acid and extracting the 2,6-dimethylpyridine N-oxide product.

• Cyanation of 2,6-Dimethylpyridine N-oxide:

  • Treat the N-oxide with a cyanating agent, such as trimethylsilyl cyanide (TMSCN) in the presence of a suitable activating agent like dimethylcarbamoyl chloride in a solvent such as dichloromethane.

  • The reaction is typically run at room temperature or with gentle heating.

  • Aqueous work-up and purification by column chromatography will yield 2,6-dimethyl-3-cyanopyridine.

Part 2: Reduction of 2,6-Dimethyl-3-cyanopyridine

This method offers a rapid and high-yielding route to the desired amine. However, it requires stringent anhydrous conditions and careful handling of the pyrophoric reagent.[2][3][4][5]

Experimental Protocol: LiAlH₄ Reduction

• Reaction Setup: Under an inert atmosphere (e.g., argon or nitrogen), a dry, three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a reflux condenser is charged with a suspension of lithium aluminum hydride (LiAlH₄) in a dry ethereal solvent, such as anhydrous diethyl ether or tetrahydrofuran (THF).

• Addition of Nitrile: A solution of 2,6-dimethyl-3-cyanopyridine in the same dry solvent is added dropwise to the stirred LiAlH₄ suspension at 0 °C. The rate of addition should be controlled to maintain a gentle reflux.

• Reaction: After the addition is complete, the reaction mixture is stirred at room temperature or gently heated to reflux for several hours to ensure complete reduction. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC) or Gas Chromatography-Mass Spectrometry (GC-MS).

• Work-up: The reaction is carefully quenched by the sequential, dropwise addition of water, followed by an aqueous solution of sodium hydroxide, and then more water. This procedure is crucial for the safe decomposition of excess LiAlH₄ and the formation of a granular precipitate of aluminum salts.

• Isolation and Purification: The resulting slurry is filtered, and the filter cake is washed thoroughly with the ethereal solvent. The combined organic filtrates are dried over an anhydrous drying agent (e.g., Na₂SO₄ or MgSO₄), filtered, and the solvent is removed under reduced pressure to yield the crude (2,6-Dimethylpyridin-3-yl)methanamine. Further purification can be achieved by distillation under reduced pressure or by column chromatography on silica gel.

Catalytic hydrogenation is a milder and often safer alternative to using metal hydrides. It involves the use of hydrogen gas and a metal catalyst.

Experimental Protocol: Catalytic Hydrogenation

• Reaction Setup: A solution of 2,6-dimethyl-3-cyanopyridine in a suitable solvent (e.g., methanol or ethanol, often with the addition of ammonia to prevent secondary amine formation) is placed in a hydrogenation vessel.

• Catalyst: A catalytic amount of a hydrogenation catalyst, such as Palladium on carbon (Pd/C), Platinum(IV) oxide (PtO₂), or Raney Nickel, is added to the solution.

• Hydrogenation: The vessel is connected to a hydrogen source and pressurized with hydrogen gas (typically 1-50 atm). The reaction mixture is then stirred vigorously at room temperature or with gentle heating until the theoretical amount of hydrogen has been consumed.

• Work-up and Isolation: The catalyst is removed by filtration through a pad of celite. The filtrate is concentrated under reduced pressure to afford the crude product.

• Purification: The crude amine can be purified by distillation under reduced pressure or by conversion to a salt (e.g., hydrochloride) followed by recrystallization and subsequent liberation of the free base.

Figure 1: General synthetic workflow for (2,6-Dimethylpyridin-3-yl)methanamine.

Characterization and Spectroscopic Data

Table 2: Expected ¹H NMR Spectroscopic Data (in CDCl₃)

Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment
~7.3	d	1H	Pyridine H-4
~6.9	d	1H	Pyridine H-5
~3.8	s	2H	-CH₂-NH₂
~2.5	s	3H	Pyridine-CH₃ at C6
~2.4	s	3H	Pyridine-CH₃ at C2
~1.5	br s	2H	-NH₂

Table 3: Expected ¹³C NMR Spectroscopic Data (in CDCl₃)

Chemical Shift (δ, ppm)	Assignment
~156	Pyridine C2
~155	Pyridine C6
~136	Pyridine C4
~128	Pyridine C3
~121	Pyridine C5
~40	-CH₂-NH₂
~24	Pyridine-CH₃ at C6
~22	Pyridine-CH₃ at C2

Table 4: Expected Mass Spectrometry Data

Technique	Expected m/z
Electron Ionization (EI)	136 (M⁺), fragments corresponding to loss of NH₂, CH₃, etc.
Electrospray Ionization (ESI)	137 ([M+H]⁺)

Application in Drug Discovery: A Scaffold for CRF₁ Receptor Antagonists

Substituted pyridinylmethanamines are increasingly recognized as privileged scaffolds in medicinal chemistry. (2,6-Dimethylpyridin-3-yl)methanamine, in particular, has been identified as a key structural component in the design of potent and selective antagonists for the Corticotropin-Releasing Factor Receptor 1 (CRF₁R).

The CRF system plays a crucial role in the body's response to stress. Dysregulation of this system is implicated in the pathophysiology of several stress-related disorders, including anxiety, depression, and irritable bowel syndrome. Consequently, CRF₁R has emerged as a promising therapeutic target for the development of novel anxiolytics and antidepressants.

The (2,6-Dimethylpyridin-3-yl)methanamine moiety can be incorporated into larger molecules to provide a basic nitrogen atom for salt formation and to establish key hydrogen bonding interactions within the receptor's binding pocket. The dimethyl substitution on the pyridine ring can influence the compound's conformation and metabolic stability.

The CRF₁ Receptor Signaling Pathway

The primary signaling cascade initiated by the activation of the CRF₁ receptor involves the Gs protein-adenylyl cyclase pathway.

Figure 2: Simplified CRF₁ receptor signaling pathway and the inhibitory action of antagonists.

Safety and Handling

(2,6-Dimethylpyridin-3-yl)methanamine should be handled with appropriate safety precautions in a well-ventilated laboratory fume hood. Wear personal protective equipment, including safety glasses, gloves, and a lab coat. Avoid inhalation of vapors and contact with skin and eyes. In case of contact, flush the affected area with copious amounts of water. Consult the Safety Data Sheet (SDS) for detailed information on handling, storage, and disposal.

Conclusion

(2,6-Dimethylpyridin-3-yl)methanamine is a valuable chemical entity with significant potential in the field of drug discovery. Its synthesis, primarily through the reduction of 2,6-dimethyl-3-cyanopyridine, is achievable through standard organic chemistry methodologies. The structural features of this compound make it a compelling scaffold for the design of CRF₁ receptor antagonists, offering a promising avenue for the development of novel treatments for stress-related disorders. This guide provides a foundational understanding for researchers and scientists looking to explore the chemistry and therapeutic potential of this intriguing molecule.

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Reactivity of the amine group in (2,6-Dimethylpyridin-3-yl)methanamine

An In-Depth Technical Guide to the Reactivity of the Amine Group in (2,6-Dimethylpyridin-3-yl)methanamine

Abstract

(2,6-Dimethylpyridin-3-yl)methanamine is a substituted pyridine derivative of increasing interest in medicinal chemistry and materials science due to its unique structural scaffold. The molecule incorporates a primary aminomethyl group on a pyridine ring flanked by two methyl groups. This arrangement presents a nuanced reactivity profile governed by a delicate interplay of electronic effects and significant steric hindrance. This technical guide provides an in-depth analysis of the factors influencing the reactivity of the exocyclic primary amine. We will explore the molecule's structural and electronic properties and detail its behavior in key synthetic transformations, including N-acylation, N-alkylation, reductive amination, and C-N cross-coupling reactions. This document serves as a resource for researchers, scientists, and drug development professionals, offering field-proven insights and detailed experimental protocols to effectively utilize this versatile building block.

Introduction: Structural and Electronic Landscape

Understanding the reactivity of (2,6-Dimethylpyridin-3-yl)methanamine begins with a thorough analysis of its structure. The molecule's behavior is not dictated by the primary amine alone but is a composite of three key features: the electron-deficient pyridine ring, the electron-donating methyl groups, and the flexible aminomethyl linker.

• Pyridine Ring: As a heteroaromatic system, the nitrogen atom imparts an overall electron-withdrawing character to the ring through inductive effects, decreasing the electron density at the carbon positions.[1] This influences the basicity of the exocyclic amine.

• 2,6-Dimethyl Groups: These groups exert two primary effects. Electronically, they act as weak electron-donating groups (+I effect), which slightly increases the electron density on the pyridine ring and can enhance the basicity of the pyridine nitrogen compared to unsubstituted pyridine.[2][3] Structurally, and more importantly, they introduce significant steric hindrance, shielding the adjacent 3-position and influencing the trajectory of incoming reagents.[4][5]

• Aminomethyl Group (-CH₂NH₂): The methylene spacer isolates the primary amine from the aromatic π-system, meaning its electronic character is primarily that of a typical alkylamine. However, its conformational flexibility is constrained by the bulky ortho-methyl group, which dictates the accessibility of the nitrogen's lone pair.

The interplay of these features is critical. The steric bulk of the methyl groups can impede reactions at the amine, while the relative basicities of the primary amine and the pyridine nitrogen can lead to challenges in chemoselectivity.

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An In-depth Technical Guide to the Synthesis of (2,6-Dimethylpyridin-3-yl)methanamine: Focusing on Key Intermediates

Abstract

(2,6-Dimethylpyridin-3-yl)methanamine is a pivotal building block in contemporary medicinal chemistry, featuring prominently in the synthesis of a variety of pharmacologically active agents. Its structural motif, a dimethyl-substituted pyridine ring with an aminomethyl group at the 3-position, imparts unique physicochemical properties that are desirable in drug design. This technical guide provides an in-depth exploration of the prevalent synthetic strategies for preparing this compound, with a particular focus on the synthesis and characterization of its key intermediates. The discussion herein is tailored for researchers, scientists, and professionals in drug development, offering not only detailed experimental protocols but also the underlying chemical principles and practical insights that govern these transformations.

Introduction: The Significance of the 2,6-Lutidine-3-methanamine Scaffold

The (2,6-Dimethylpyridin-3-yl)methanamine, also known as 3-aminomethyl-2,6-dimethylpyridine or 2,6-lutidine-3-methanamine, serves as a crucial precursor in the development of numerous therapeutic agents. The strategic placement of the methyl groups on the pyridine ring influences the molecule's steric and electronic properties, while the primary amine offers a versatile handle for further chemical modifications. Understanding the efficient and scalable synthesis of this compound is therefore of paramount importance for the pharmaceutical industry.

This guide will dissect the most common and effective synthetic pathways, emphasizing the critical role of key intermediates. The primary route to be explored involves the construction of the substituted pyridine core, followed by the introduction and subsequent reduction of a nitrile functionality.

Strategic Synthesis of the Pyridine Core: The Hantzsch Dihydropyridine Synthesis

A foundational approach to constructing the 2,6-dimethylpyridine scaffold is the Hantzsch dihydropyridine synthesis. This versatile one-pot multicomponent reaction provides a straightforward entry to dihydropyridine derivatives, which can then be oxidized to the corresponding pyridine.

The classical Hantzsch synthesis involves the condensation of an aldehyde, two equivalents of a β-ketoester (such as ethyl acetoacetate), and ammonia.[1] The resulting dihydropyridine can be subsequently oxidized to the aromatic pyridine. While this method is robust, variations exist to optimize yields and introduce desired substitution patterns.

Experimental Protocol: Hantzsch Synthesis of a Dihydropyridine Precursor

Objective: To synthesize a 1,4-dihydropyridine precursor to the 2,6-dimethylpyridine core.

Materials:

• Ethyl acetoacetate

• Aqueous formaldehyde (40%)

• Diethylamine

• Ammonia

• Ethanol

• Calcium chloride

• Ice bath

Procedure:

• To 500 g (3.85 moles) of freshly distilled ethyl acetoacetate in a 1-liter flask, cooled in an ice bath, add 152 g (2 moles) of 40% aqueous formaldehyde and 20-25 drops of diethylamine.

• Maintain the flask in the ice bath for six hours, then allow it to stand at room temperature for 40-45 hours.

• Separate the lower oily layer from the upper aqueous layer. Extract the aqueous layer with 50 cc of ether.

• Combine the ether extract with the oily layer and dry the resulting solution over 30 g of calcium chloride.

• Remove the ether by distillation on a steam bath.

• Dilute the residue with an equal volume of alcohol and cool thoroughly in an ice bath.

• Saturate the mixture with ammonia gas, which may take four to eight hours, while keeping the flask in the ice bath.

• Allow the ammoniacal alcoholic solution to stand at room temperature for 40-45 hours.

• Evaporate most of the alcohol, cool the residue, and collect the solid 1,4-dihydro-3,5-dicarbethoxy-2,6-dimethylpyridine by suction filtration.[2]

This dihydropyridine intermediate can then be oxidized and subsequently decarboxylated to yield 2,6-dimethylpyridine.

The Central Intermediate: 2,6-Dimethyl-3-cyanopyridine

The most direct and widely employed strategy for the synthesis of (2,6-Dimethylpyridin-3-yl)methanamine hinges on the preparation and subsequent reduction of the key intermediate, 2,6-dimethyl-3-cyanopyridine . This nitrile-substituted pyridine is the immediate precursor to the target amine.

Synthesis of 2,6-Dimethyl-3-cyanopyridine

Several methods exist for the synthesis of cyanopyridines. A common approach involves the cyanation of a corresponding pyridine N-oxide or a halogenated pyridine. Direct cyanation methods are also gaining prominence.

One effective method starts from 2,6-dimethylpyridine, which is first converted to its N-oxide. The N-oxide is then treated with a cyanide source, often in the presence of an activating agent, to introduce the cyano group at the 3-position.

Experimental Protocol: Preparation of 2,6-Dimethyl-3-cyanopyridine

This protocol outlines a general approach for the cyanation of a pyridine derivative.

Materials:

• 2,6-Dimethylpyridine

• Oxidizing agent (e.g., m-CPBA or hydrogen peroxide in acetic acid)

• Cyanide source (e.g., trimethylsilyl cyanide or potassium cyanide)

• Activating agent (e.g., dimethyl sulfate or benzoyl chloride)

• Appropriate solvents (e.g., acetonitrile, DMF)

Procedure (Conceptual):

• N-Oxide Formation: Dissolve 2,6-dimethylpyridine in a suitable solvent and treat with an oxidizing agent at a controlled temperature to form 2,6-dimethylpyridine N-oxide.

• Cyanation: The N-oxide is then reacted with an activating agent, such as dimethyl sulfate, to form a reactive intermediate. Subsequent treatment with a cyanide source introduces the cyano group, primarily at the 3-position due to the directing effects of the N-oxide and methyl groups.[3][4]

• Work-up and Purification: The reaction mixture is worked up to remove byproducts and the crude product is purified, typically by chromatography or recrystallization, to yield pure 2,6-dimethyl-3-cyanopyridine.

The Final Transformation: Reduction of the Cyano Group

The final and critical step in the synthesis is the reduction of the nitrile group of 2,6-dimethyl-3-cyanopyridine to the primary amine, (2,6-Dimethylpyridin-3-yl)methanamine. A variety of reducing agents can be employed for this transformation, each with its own advantages in terms of yield, selectivity, and reaction conditions.

Commonly used reducing agents include:

• Catalytic Hydrogenation: This method involves the use of hydrogen gas in the presence of a metal catalyst such as Raney nickel, palladium on carbon (Pd/C), or platinum oxide. It is often a clean and high-yielding method.

• Metal Hydrides: Reagents like lithium aluminum hydride (LiAlH₄) and sodium borohydride (NaBH₄) in the presence of a catalyst are effective for reducing nitriles.

• Other Reducing Systems: Systems like samarium diiodide (SmI₂) have also been reported for the reduction of pyridine derivatives.[5]

Experimental Protocol: Reduction of 2,6-Dimethyl-3-cyanopyridine

Objective: To reduce 2,6-dimethyl-3-cyanopyridine to (2,6-Dimethylpyridin-3-yl)methanamine.

Materials:

• 2,6-Dimethyl-3-cyanopyridine

• Reducing agent (e.g., Raney Nickel)

• Solvent (e.g., Methanol saturated with ammonia)

• Hydrogen source (Hydrogen gas cylinder or in-situ generation)

• Filtration apparatus

Procedure (Catalytic Hydrogenation):

• In a pressure vessel, dissolve 2,6-dimethyl-3-cyanopyridine in methanol saturated with ammonia. The ammonia is used to suppress the formation of secondary amine byproducts.

• Add a catalytic amount of Raney Nickel to the solution.

• Pressurize the vessel with hydrogen gas to the desired pressure (e.g., 50 psi).

• Stir the reaction mixture at room temperature or with gentle heating until the uptake of hydrogen ceases.

• Carefully vent the excess hydrogen and filter the reaction mixture through a pad of celite to remove the catalyst.

• Concentrate the filtrate under reduced pressure to obtain the crude (2,6-Dimethylpyridin-3-yl)methanamine.

• The crude product can be further purified by distillation or chromatography if necessary.

Summary of Key Synthetic Pathways

The following diagram illustrates the primary synthetic route discussed, highlighting the key intermediates.

Caption: Synthetic pathway to (2,6-Dimethylpyridin-3-yl)methanamine.

Quantitative Data Summary

Reaction Step	Starting Material	Key Reagents	Product	Typical Yield (%)
Hantzsch Dihydropyridine Synthesis	Ethyl acetoacetate, Formaldehyde, Ammonia	Diethylamine	1,4-dihydro-3,5-dicarbethoxy-2,6-dimethylpyridine	84-89%[2]
Cyanation of Pyridine N-oxide	Pyridine N-oxide derivative	Cyanide source, Activating agent	Cyanopyridine derivative	Varies
Reduction of Cyanopyridine	2-Cyanopyridine	Iron salt catalyst, Sulfuric acid	2-Pyridinemethanamine	91%[6]

Conclusion

The synthesis of (2,6-Dimethylpyridin-3-yl)methanamine is a well-established process that relies on the strategic formation and transformation of key intermediates. The Hantzsch synthesis provides a reliable method for constructing the core pyridine ring, while the subsequent functionalization to introduce a cyano group, followed by its reduction, is the most common and efficient route to the final product. A thorough understanding of these key transformations, as outlined in this guide, is essential for any researcher or professional engaged in the synthesis of complex molecules for drug discovery and development. The choice of reagents and reaction conditions at each step can significantly impact the overall efficiency and scalability of the synthesis, and therefore must be carefully considered.

References

• THE NOVEL REDUCTION OF PYRIDINE DERIVATIVE5 WITH PiTRODUCXlON 3. (n.d.).
• 2,6-dimethylpyridine - Organic Syntheses Procedure. (n.d.).
• US6399781B1 - Process for making 3-amino-2-chloro-4-methylpyridine - Google Patents. (n.d.).
• 2-cyano-6-methylpyridine - Organic Syntheses Procedure. (n.d.).
• Preparation of Cyanopyridines by Direct Cyanation. (n.d.).
• US4482437A - Electrochemical reductions of cyanopyridine bases - Google Patents. (n.d.).
• EP0791583B1 - Process for producing 3-(aminomethyl)-6-chloropyridines - Google Patents. (n.d.).
• Hantzsch Synthesis of 2,6-Dimethyl-3,5-dimethoxycarbonyl-4-(o-methoxyphenyl)-1,4-dihydropyridine; a Novel Cyclisation Leading to an Unusual Formation of 1-Amino-2-methoxy-carbonyl-3,5-bis(o-methoxyphenyl)-4-oxa-cyclohexan-1 - PubMed Central - NIH. (n.d.).

Sources

• 1. Hantzsch Synthesis of 2,6-Dimethyl-3,5-dimethoxycarbonyl-4-(o-methoxyphenyl)-1,4-dihydropyridine; a Novel Cyclisation Leading to an Unusual Formation of 1-Amino-2-methoxy-carbonyl-3,5-bis(o-methoxyphenyl)-4-oxa-cyclohexan-1-ene - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Organic Syntheses Procedure [orgsyn.org]
• 3. Organic Syntheses Procedure [orgsyn.org]
• 4. Thieme E-Journals - Synthesis / Abstract [thieme-connect.de]
• 5. triggered.stanford.clockss.org [triggered.stanford.clockss.org]
• 6. US4482437A - Electrochemical reductions of cyanopyridine bases - Google Patents [patents.google.com]

Protocols & Analytical Methods

(2,6-Dimethylpyridin-3-yl)methanamine: A Versatile Scaffold for Modern Drug Discovery

Introduction: Unveiling a Privileged Pyridine Building Block

In the landscape of medicinal chemistry, the pyridine scaffold remains a cornerstone for the development of novel therapeutics. Its unique electronic properties, ability to engage in hydrogen bonding, and metabolic stability have rendered it a privileged structure in numerous approved drugs. Within the vast chemical space of pyridine derivatives, (2,6-Dimethylpyridin-3-yl)methanamine emerges as a particularly compelling building block. The strategic placement of a primary aminomethyl group at the 3-position, flanked by two methyl groups at the 2- and 6-positions, offers a unique combination of steric and electronic features. This arrangement provides a reactive handle for diverse chemical transformations while the methyl groups can modulate solubility, metabolic stability, and target engagement.

This comprehensive guide provides researchers, scientists, and drug development professionals with a detailed exploration of (2,6-Dimethylpyridin-3-yl)methanamine as a building block for pharmaceuticals. We will delve into its synthesis, key physicochemical properties, and, most importantly, its potential applications in medicinal chemistry, supported by detailed, field-proven protocols and mechanistic insights. While direct literature on the pharmaceutical applications of this specific molecule is emerging, we will draw upon established principles and the known bioactivities of structurally related compounds to propose robust strategies for its utilization in drug discovery programs.

Physicochemical Properties and Handling

A thorough understanding of the physicochemical properties of a building block is paramount for its effective use in synthesis and for predicting the properties of its derivatives.

Property	Value	Source
CAS Number	672325-49-4	ChemScene[1]
Molecular Formula	C₈H₁₂N₂	ChemScene[1]
Molecular Weight	136.19 g/mol	ChemScene[1]
Appearance	Colorless to pale yellow liquid (predicted)	-
Boiling Point	Not available	-
Solubility	Soluble in common organic solvents (e.g., DCM, MeOH, THF) (predicted)	-
pKa (of conjugate acid)	~9.5 (estimated for the primary amine)	-

Handling and Storage: (2,6-Dimethylpyridin-3-yl)methanamine is expected to be a basic and potentially air-sensitive liquid. It should be handled in a well-ventilated fume hood, wearing appropriate personal protective equipment (PPE), including gloves and safety glasses. It is advisable to store the compound under an inert atmosphere (e.g., argon or nitrogen) in a tightly sealed container in a cool, dry place to prevent oxidation and moisture absorption.

Strategic Synthesis of (2,6-Dimethylpyridin-3-yl)methanamine

A robust and scalable synthetic route is crucial for the widespread adoption of a building block in drug discovery. While a specific, optimized synthesis for (2,6-Dimethylpyridin-3-yl)methanamine is not extensively reported in peer-reviewed literature, a plausible and efficient pathway can be designed based on established methodologies for the functionalization of 2,6-lutidine (2,6-dimethylpyridine). The key challenge lies in achieving selective functionalization at the C3 position, as the C4 position is also susceptible to electrophilic attack.

Proposed Synthetic Pathway: A Multi-Step Approach

The proposed synthesis leverages a sterically controlled iridium-catalyzed C-H borylation of 2,6-lutidine to install a functional handle at the desired 3-position. This is followed by a Suzuki cross-coupling reaction to introduce a cyano group, which is then reduced to the target primary amine.

Caption: Proposed synthetic pathway for (2,6-Dimethylpyridin-3-yl)methanamine.

Experimental Protocols

This protocol is adapted from sterically controlled C-H borylation methods for pyridines.[2]

Rationale: The use of a sterically hindered iridium catalyst with a suitable ligand, such as 4,4'-di-tert-butyl-2,2'-bipyridine (dtbpy), directs the borylation to the less sterically encumbered C3 position of 2,6-lutidine.

• Materials:

  • 2,6-Lutidine

  • Bis(pinacolato)diboron (B₂pin₂)

  • [Ir(cod)OMe]₂ (bis(1,5-cyclooctadiene)di-μ-methoxydiiridium(I))

  • 4,4'-Di-tert-butyl-2,2'-bipyridine (dtbpy)

  • Anhydrous solvent (e.g., THF or hexane)

  • Standard glassware for inert atmosphere reactions

• Procedure:

  • In a flame-dried Schlenk flask under an argon atmosphere, dissolve 2,6-lutidine (1.0 equiv) and B₂pin₂ (1.2 equiv) in the chosen anhydrous solvent.

  • In a separate flask, prepare the catalyst solution by dissolving [Ir(cod)OMe]₂ (1.5 mol%) and dtbpy (3.0 mol%) in the same anhydrous solvent.

  • Add the catalyst solution to the reaction mixture at room temperature.

  • Stir the reaction mixture at 80 °C for 16-24 hours. Monitor the reaction progress by GC-MS or TLC.

  • Upon completion, cool the reaction to room temperature and remove the solvent under reduced pressure.

  • Purify the crude product by column chromatography on silica gel (eluting with a gradient of ethyl acetate in hexanes) to afford the desired 3-borylated pyridine derivative.

Rationale: The Suzuki-Miyaura cross-coupling reaction is a highly efficient method for forming carbon-carbon bonds. In this step, the borylated pyridine is coupled with a cyanide source, such as zinc cyanide, in the presence of a palladium catalyst.

• Materials:

  • 3-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-2,6-dimethylpyridine (from Protocol 1)

  • Zinc cyanide (Zn(CN)₂)

  • Palladium catalyst (e.g., Pd(dppf)Cl₂)

  • Base (e.g., K₂CO₃ or CsF)

  • Solvent (e.g., DMF or dioxane/water mixture)

• Procedure:

  • To a reaction vessel, add the borylated pyridine (1.0 equiv), Zn(CN)₂ (1.5 equiv), the palladium catalyst (3-5 mol%), and the base (2.0 equiv).

  • Add the degassed solvent and heat the mixture to 90-100 °C under an inert atmosphere.

  • Monitor the reaction by TLC or LC-MS. The reaction is typically complete within 4-8 hours.

  • Cool the reaction mixture and dilute with water. Extract the product with an organic solvent (e.g., ethyl acetate).

  • Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • Purify the residue by column chromatography to yield 3-cyano-2,6-dimethylpyridine.

Rationale: The final step involves the reduction of the nitrile group to a primary amine. Several reducing agents can be employed, with lithium aluminum hydride (LiAlH₄) or catalytic hydrogenation being common choices. Catalytic hydrogenation is often preferred for its milder conditions and easier workup.

• Materials:

  • 3-Cyano-2,6-dimethylpyridine (from Protocol 2)

  • Reducing agent (e.g., Raney Nickel or Palladium on Carbon)

  • Hydrogen source (H₂ gas)

  • Solvent (e.g., Methanol or Ethanol, often with ammonia to prevent secondary amine formation)

• Procedure (Catalytic Hydrogenation):

  • Dissolve 3-cyano-2,6-dimethylpyridine (1.0 equiv) in a suitable solvent (e.g., methanolic ammonia) in a hydrogenation vessel.

  • Add the hydrogenation catalyst (e.g., Raney Nickel, ~10% w/w).

  • Pressurize the vessel with hydrogen gas (typically 50-100 psi) and stir vigorously at room temperature or with gentle heating.

  • Monitor the reaction by observing hydrogen uptake and by TLC/LC-MS.

  • Once the reaction is complete, carefully filter the catalyst through a pad of celite.

  • Concentrate the filtrate under reduced pressure to obtain the crude (2,6-Dimethylpyridin-3-yl)methanamine.

  • Further purification can be achieved by distillation under reduced pressure or by conversion to a salt (e.g., hydrochloride) followed by recrystallization.

Applications in Pharmaceutical Development: A Scaffold of Opportunity

The structural features of (2,6-Dimethylpyridin-3-yl)methanamine make it a highly attractive building block for the synthesis of a wide range of biologically active molecules. The primary amine serves as a versatile nucleophile and a point for appendage of various pharmacophoric groups.

Kinase Inhibitors

The pyridine core is a common feature in many kinase inhibitors, often acting as a hinge-binding motif. The aminomethyl group of our target molecule can be readily acylated or reacted with various electrophiles to construct libraries of potential kinase inhibitors.

Caption: General workflow for synthesizing kinase inhibitors.

Protocol 4: General Procedure for Amide Synthesis

• Materials:

  • (2,6-Dimethylpyridin-3-yl)methanamine

  • Carboxylic acid of interest

  • Coupling agent (e.g., HATU, HOBt/EDC)

  • Base (e.g., DIPEA or triethylamine)

  • Anhydrous solvent (e.g., DMF or DCM)

• Procedure:

  • Dissolve the carboxylic acid (1.0 equiv) in the anhydrous solvent.

  • Add the coupling agent (1.1 equiv) and the base (2.0-3.0 equiv) and stir for 10-15 minutes at room temperature.

  • Add (2,6-Dimethylpyridin-3-yl)methanamine (1.05 equiv) to the reaction mixture.

  • Stir at room temperature for 2-12 hours, monitoring by LC-MS.

  • Upon completion, dilute with water and extract with an organic solvent.

  • Wash the organic layer sequentially with dilute acid, saturated sodium bicarbonate, and brine.

  • Dry over anhydrous sodium sulfate, concentrate, and purify by chromatography or recrystallization.

GPCR Modulators

G-protein coupled receptors (GPCRs) are a major class of drug targets. The aminomethylpyridine motif can be incorporated into ligands that target various GPCRs, where the pyridine nitrogen can act as a hydrogen bond acceptor and the amine can be functionalized to interact with other residues in the binding pocket.

Anti-infective Agents

Structurally related pyridine-methylamines have shown promise as anti-tubercular agents by inhibiting the mycobacterial membrane protein Large 3 (MmpL3). This suggests that derivatives of (2,6-Dimethylpyridin-3-yl)methanamine could be explored for their potential as novel anti-infective agents.

Conclusion: A Building Block with Untapped Potential

(2,6-Dimethylpyridin-3-yl)methanamine represents a valuable, yet underexplored, building block for pharmaceutical research and development. Its unique substitution pattern offers a compelling starting point for the synthesis of diverse compound libraries with the potential to yield novel drug candidates across a range of therapeutic areas. The synthetic protocols and potential applications outlined in this guide are intended to provide a solid foundation for researchers to unlock the full potential of this versatile scaffold. As with any novel building block, careful optimization of reaction conditions and thorough characterization of intermediates and final products are essential for successful drug discovery campaigns.

References

• Hartwig, J. F., et al. (2007). Iridium-Catalyzed C−H Borylation of Heteroarenes: A Combined Experimental and Computational Study. J. Am. Chem. Soc., 129(25), 7734–7744. [Link]

Sources

• 1. chemscene.com [chemscene.com]
• 2. Recent Advances in the C–H-Functionalization of the Distal Positions in Pyridines and Quinolines - PMC [pmc.ncbi.nlm.nih.gov]

Synthesis of Novel Derivatives from (2,6-Dimethylpyridin-3-yl)methanamine: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Versatility of the (2,6-Dimethylpyridin-3-yl)methylamine Scaffold

The pyridine nucleus is a cornerstone in medicinal chemistry, with its derivatives forming the backbone of numerous therapeutic agents.[1][2] The inherent properties of the pyridine ring, such as its polarity and ability to engage in hydrogen bonding, make it a privileged scaffold in drug design.[1][2] (2,6-Dimethylpyridin-3-yl)methanamine, in particular, presents a unique structural motif, combining the aromaticity of the pyridine ring with a reactive primary amine functionality. This combination offers a versatile platform for the synthesis of a diverse array of novel derivatives with potential applications in drug discovery and materials science. The strategic placement of the methyl groups on the pyridine ring can also influence the compound's steric and electronic properties, potentially leading to enhanced biological activity and selectivity.

This document provides a comprehensive guide to the synthesis of various derivatives from (2,6-Dimethylpyridin-3-yl)methanamine, offering detailed protocols, mechanistic insights, and characterization data for key compound classes.

Core Synthetic Strategies and Mechanistic Rationale

The primary amino group of (2,6-Dimethylpyridin-3-yl)methanamine is a nucleophilic center that can readily participate in a variety of chemical transformations. The following sections detail the synthesis of amides, sulfonamides, ureas, thioureas, and N-alkylated derivatives, providing both the "how" and the "why" behind each protocol.

I. Synthesis of N-Acyl Derivatives: Amide Bond Formation

The formation of an amide bond via acylation of the primary amine is a fundamental transformation in organic synthesis, allowing for the introduction of a wide range of functional groups.

Causality of Experimental Choices: The selection of an acylating agent (e.g., acyl chloride or anhydride) and a base is crucial for an efficient reaction. Acyl chlorides are highly reactive electrophiles, and a non-nucleophilic base like triethylamine is used to neutralize the HCl byproduct, driving the reaction to completion. The choice of an aprotic solvent like dichloromethane (DCM) prevents unwanted side reactions with the solvent.

Experimental Protocol: Synthesis of N-Benzoyl-(2,6-dimethylpyridin-3-yl)methanamine

Materials:

• (2,6-Dimethylpyridin-3-yl)methanamine

• Benzoyl chloride

• Triethylamine (Et3N)

• Anhydrous Dichloromethane (DCM)

• Saturated aqueous sodium bicarbonate (NaHCO3) solution

• Brine (saturated aqueous NaCl solution)

• Anhydrous sodium sulfate (Na2SO4)

Procedure:

• In a round-bottom flask, dissolve (2,6-Dimethylpyridin-3-yl)methanamine (1.0 eq) in anhydrous DCM.

• Cool the solution to 0 °C in an ice bath.

• Add triethylamine (1.2 eq) to the solution.

• Slowly add benzoyl chloride (1.1 eq) dropwise to the stirred solution.

• Allow the reaction mixture to warm to room temperature and stir for 4-6 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, quench the reaction by adding saturated aqueous NaHCO3 solution.

• Separate the organic layer and wash it sequentially with saturated aqueous NaHCO3 solution and brine.

• Dry the organic layer over anhydrous Na2SO4, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to afford the desired N-benzoyl derivative.

dot

Caption: Workflow for the synthesis of N-benzoyl-(2,6-dimethylpyridin-3-yl)methanamine.

II. Synthesis of N-Sulfonyl Derivatives: Sulfonamide Formation

Sulfonamides are a critical class of compounds in medicinal chemistry, known for their antibacterial and other therapeutic properties.

Causality of Experimental Choices: Similar to amide synthesis, the reaction of an amine with a sulfonyl chloride is the most common method for preparing sulfonamides. The use of a base like pyridine serves a dual role as a catalyst and to neutralize the generated HCl.

Experimental Protocol: Synthesis of N-(Phenylsulfonyl)-(2,6-dimethylpyridin-3-yl)methanamine

Materials:

• (2,6-Dimethylpyridin-3-yl)methanamine

• Benzenesulfonyl chloride

• Pyridine

• Anhydrous Dichloromethane (DCM)

• 1 M Hydrochloric acid (HCl)

• Saturated aqueous sodium bicarbonate (NaHCO3) solution

• Brine

• Anhydrous magnesium sulfate (MgSO4)

Procedure:

• Dissolve (2,6-Dimethylpyridin-3-yl)methanamine (1.0 eq) in anhydrous DCM and cool to 0 °C.

• Add pyridine (1.5 eq) to the solution.

• Add benzenesulfonyl chloride (1.1 eq) dropwise.

• Stir the reaction mixture at room temperature overnight.

• Monitor the reaction by TLC.

• Dilute the reaction mixture with DCM and wash with 1 M HCl.

• Wash the organic layer with saturated aqueous NaHCO3 solution and then with brine.

• Dry the organic layer over anhydrous MgSO4, filter, and evaporate the solvent.

• Recrystallize the crude product or purify by column chromatography to obtain the pure sulfonamide.

III. Reductive Amination: Formation of N-Alkylated Derivatives

Reductive amination is a powerful and widely used method for the formation of C-N bonds, providing access to secondary and tertiary amines.[3]

Causality of Experimental Choices: The reaction proceeds via the initial formation of an imine or enamine intermediate from the reaction of the amine and a carbonyl compound, which is then reduced in situ. Sodium triacetoxyborohydride is a mild and selective reducing agent, often preferred as it does not readily reduce the starting aldehyde or ketone. The use of an acidic catalyst, such as acetic acid, can accelerate the imine formation.

Experimental Protocol: Synthesis of N-Benzyl-(2,6-dimethylpyridin-3-yl)methanamine

Materials:

• (2,6-Dimethylpyridin-3-yl)methanamine

• Benzaldehyde

• Sodium triacetoxyborohydride (STAB)

• Dichloroethane (DCE)

• Acetic acid (optional)

• Saturated aqueous sodium bicarbonate (NaHCO3) solution

• Brine

• Anhydrous sodium sulfate (Na2SO4)

Procedure:

• To a stirred solution of (2,6-Dimethylpyridin-3-yl)methanamine (1.0 eq) and benzaldehyde (1.1 eq) in DCE, add a catalytic amount of acetic acid (optional).

• Stir the mixture at room temperature for 1-2 hours to facilitate imine formation.

• Add sodium triacetoxyborohydride (1.5 eq) portion-wise to the reaction mixture.

• Continue stirring at room temperature for 12-24 hours.

• Monitor the reaction by TLC.

• Quench the reaction with saturated aqueous NaHCO3 solution.

• Extract the product with DCM.

• Wash the combined organic layers with brine, dry over anhydrous Na2SO4, and concentrate.

• Purify the residue by column chromatography to yield the N-benzyl derivative.

dot

Caption: Key steps in the reductive amination process.

IV. Synthesis of Urea and Thiourea Derivatives

Urea and thiourea moieties are prevalent in many biologically active molecules, acting as effective hydrogen bond donors and acceptors.

Causality of Experimental Choices: The reaction of an amine with an isocyanate or isothiocyanate is a straightforward and high-yielding method for the synthesis of ureas and thioureas, respectively. The reaction is typically performed in an aprotic solvent and often requires no catalyst.

Experimental Protocol: Synthesis of N-Phenyl-N'-(2,6-dimethylpyridin-3-ylmethyl)urea

Materials:

• (2,6-Dimethylpyridin-3-yl)methanamine

• Phenyl isocyanate

• Anhydrous Tetrahydrofuran (THF)

Procedure:

• Dissolve (2,6-Dimethylpyridin-3-yl)methanamine (1.0 eq) in anhydrous THF.

• Add phenyl isocyanate (1.05 eq) dropwise to the stirred solution at room temperature.

• Stir the reaction mixture for 2-4 hours at room temperature.

• Monitor the reaction by TLC.

• If a precipitate forms, collect it by filtration. Otherwise, concentrate the reaction mixture under reduced pressure.

• Wash the solid product with a small amount of cold THF or ether to remove any unreacted starting materials.

• Dry the product under vacuum.

Experimental Protocol: Synthesis of N-Phenyl-N'-(2,6-dimethylpyridin-3-ylmethyl)thiourea

Materials:

• (2,6-Dimethylpyridin-3-yl)methanamine

• Phenyl isothiocyanate

• Ethanol

Procedure:

• Dissolve (2,6-Dimethylpyridin-3-yl)methanamine (1.0 eq) in ethanol.

• Add phenyl isothiocyanate (1.0 eq) to the solution.

• Reflux the reaction mixture for 3-5 hours.

• Monitor the reaction by TLC.

• Cool the reaction mixture to room temperature.

• Collect the precipitated product by filtration.

• Wash the solid with cold ethanol and dry to obtain the pure thiourea derivative.

Characterization Data of Representative Derivatives

The following table summarizes the expected characterization data for the synthesized derivatives. Actual data should be confirmed by experimental analysis.

Derivative Class	Representative Compound	Expected ¹H NMR (CDCl₃, δ ppm)	Expected ¹³C NMR (CDCl₃, δ ppm)	Expected MS (m/z) [M+H]⁺
Amide	N-Benzoyl-(2,6-dimethylpyridin-3-yl)methanamine	~8.4 (s, 1H), 7.8-7.4 (m, 6H), 7.0 (d, 1H), 6.8 (br s, 1H), 4.6 (d, 2H), 2.5 (s, 3H), 2.4 (s, 3H)	~167, 157, 147, 137, 134, 131, 128, 127, 122, 42, 24, 23	241.13
Sulfonamide	N-(Phenylsulfonyl)-(2,6-dimethylpyridin-3-yl)methanamine	~8.2 (s, 1H), 7.9-7.5 (m, 6H), 6.9 (d, 1H), 5.5 (br t, 1H), 4.2 (d, 2H), 2.4 (s, 3H), 2.3 (s, 3H)	~158, 148, 140, 138, 133, 129, 127, 123, 45, 24, 22	277.11
N-Alkylated	N-Benzyl-(2,6-dimethylpyridin-3-yl)methanamine	~8.3 (s, 1H), 7.4-7.2 (m, 5H), 7.0 (d, 1H), 3.8 (s, 2H), 3.7 (s, 2H), 2.5 (s, 3H), 2.4 (s, 3H)	~157, 148, 140, 137, 128.5, 128.3, 127.1, 122, 54, 50, 24, 23	227.16
Urea	N-Phenyl-N'-(2,6-dimethylpyridin-3-ylmethyl)urea	~8.3 (s, 1H), 7.4-6.9 (m, 7H), 6.5 (br s, 1H), 6.2 (br t, 1H), 4.4 (d, 2H), 2.45 (s, 3H), 2.40 (s, 3H)	~157, 155, 148, 139, 137, 129, 123, 120, 119, 42, 24, 23	256.15
Thiourea	N-Phenyl-N'-(2,6-dimethylpyridin-3-ylmethyl)thiourea	~8.3 (s, 1H), 7.6-7.1 (m, 7H), 7.0 (br s, 1H), 6.8 (br t, 1H), 4.7 (d, 2H), 2.5 (s, 3H), 2.4 (s, 3H)	~181, 157, 148, 138, 137, 130, 126, 125, 122, 46, 24, 23	272.13

Conclusion and Future Perspectives

The protocols outlined in this application note provide a robust foundation for the synthesis of a diverse library of novel derivatives based on the (2,6-Dimethylpyridin-3-yl)methanamine scaffold. The versatility of the primary amine functionality allows for the facile introduction of a wide range of chemical moieties, enabling the systematic exploration of structure-activity relationships. Researchers are encouraged to adapt and optimize these protocols to suit their specific target molecules. The resulting compounds hold significant promise for evaluation in various biological assays, potentially leading to the discovery of new therapeutic agents.

References

• Pyridine derivatives as preferable scaffolds for the process of discovering new drugs. (2023). IntechOpen. [Link]

• The Role of Pyridine Derivatives in Modern Drug Discovery. (2026). NINGBO INNO PHARMCHEM CO.,LTD. [Link]

• Synthesis of Novel Sulfonamide Derivatives Featuring 1-(Methylsulfonyl)-4-(2,3,4-Trimethoxybenzyl)Piperazine Core Structures. (2023). MDPI. [Link]

• Synthesis of Unsymmetrical Urea Derivatives via PhI(OAc)2 and Application in Late-Stage Drug Functionalization. (2024). National Center for Biotechnology Information. [Link]

• Thiourea Derivatives in Drug Design and Medicinal Chemistry: A Short Review. (2016). Semantic Scholar. [Link]

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• 2. rsc.org [rsc.org]
• 3. sigmaaldrich.com [sigmaaldrich.com]

Application Notes & Protocols: (2,6-Dimethylpyridin-3-yl)methanamine in Homogeneous Catalysis

Introduction: Unlocking Catalytic Potential through Ligand Design

The strategic design of ligands is a cornerstone of modern catalysis, enabling precise control over the activity, selectivity, and stability of metal-based catalysts. Pyridine derivatives, with their rich electronic properties and modular nature, represent a fundamentally important class of ligands. The introduction of substituents onto the pyridine ring allows for the fine-tuning of steric and electronic parameters, which in turn dictates the performance of the resulting metal complex.

(2,6-Dimethylpyridin-3-yl)methanamine is a unique building block for ligand synthesis. It features a sterically hindered pyridine core due to the two methyl groups flanking the nitrogen atom, which can enhance catalyst stability and influence the coordination geometry around the metal center. The primary amine functionality at the 3-position provides a versatile handle for the construction of multidentate ligands, most notably through the formation of Schiff bases. This guide provides a detailed exploration of the application of (2,6-Dimethylpyridin-3-yl)methanamine in the synthesis of a Schiff base ligand and its subsequent use in a representative catalytic transformation.

Core Concept: From Amine to a Bidentate N,N-Ligand

The primary amine of (2,6-Dimethylpyridin-3-yl)methanamine is readily condensed with aldehydes to form Schiff bases (imines). This reaction provides a straightforward entry into a class of versatile bidentate ligands. The resulting imine nitrogen and the pyridine nitrogen can coordinate to a metal center, forming a stable chelate ring that is fundamental to many catalytic processes.

dot graph TD { rankdir=LR; node [shape=box, style=rounded, fontname="Arial", fontsize=10, fontcolor="#202124", fillcolor="#F1F3F4"]; edge [fontname="Arial", fontsize=9, color="#5F6368"];

}

Caption: Conceptual workflow from the amine building block to a catalytically active species.

Protocol 1: Synthesis of a Schiff Base Ligand

This protocol details the synthesis of a representative Schiff base ligand, N-((2,6-dimethylpyridin-3-yl)methyl)-2-hydroxybenzaldimine, from (2,6-Dimethylpyridin-3-yl)methanamine and salicylaldehyde. This ligand is designed to act as a bidentate chelator for transition metals.

Materials:

• (2,6-Dimethylpyridin-3-yl)methanamine (1.0 eq)

• Salicylaldehyde (1.0 eq)

• Anhydrous Ethanol

• Round-bottom flask with reflux condenser

• Magnetic stirrer and hotplate

Procedure:

• In a 100 mL round-bottom flask, dissolve (2,6-Dimethylpyridin-3-yl)methanamine (1.0 g, 7.34 mmol) in 30 mL of anhydrous ethanol.

• To this solution, add salicylaldehyde (0.90 g, 7.37 mmol) dropwise with stirring.

• A color change to yellow is typically observed upon addition.

• Heat the mixture to reflux and maintain for 4 hours.

• After reflux, allow the solution to cool to room temperature. The Schiff base product is expected to precipitate.

• If precipitation is incomplete, the solvent volume can be reduced under vacuum.

• Collect the solid product by vacuum filtration and wash with a small amount of cold ethanol.

• Dry the product under vacuum to yield the N-((2,6-dimethylpyridin-3-yl)methyl)-2-hydroxybenzaldimine ligand.

Characterization: The structure of the synthesized ligand should be confirmed by standard analytical techniques such as ¹H NMR, ¹³C NMR, and FT-IR spectroscopy. The presence of the imine C=N bond can be confirmed by a characteristic stretch in the IR spectrum (typically around 1630-1600 cm⁻¹).

Application in Catalysis: Aerobic Oxidation of Benzyl Alcohol

The synthesized Schiff base ligand can be used to form a copper(II) complex in situ, which can act as a catalyst for the aerobic oxidation of alcohols. This reaction is of significant interest in green chemistry as it utilizes molecular oxygen as the ultimate oxidant.

Core Principle: The copper(II) complex, formed by the coordination of the Schiff base ligand to a copper salt, catalyzes the transfer of electrons from the alcohol to molecular oxygen, resulting in the formation of the corresponding aldehyde and water.

dot graph G { layout=dot; rankdir=LR; node [shape=box, style="rounded", fontname="Arial", fontsize=10, fillcolor="#F1F3F4", fontcolor="#202124"]; edge [fontname="Arial", fontsize=9, color="#5F6368"];

}

Caption: Simplified workflow for the in-situ catalyst formation and subsequent catalytic oxidation.

Protocol 2: Catalytic Aerobic Oxidation of Benzyl Alcohol

Materials:

• N-((2,6-dimethylpyridin-3-yl)methyl)-2-hydroxybenzaldimine (Ligand)

• Copper(II) acetate monohydrate (Cu(OAc)₂·H₂O)

• Benzyl alcohol

• Toluene (solvent)

• TEMPO ((2,2,6,6-Tetramethylpiperidin-1-yl)oxyl) (co-catalyst)

• Potassium carbonate (K₂CO₃) (base)

• Schlenk flask or similar reaction vessel equipped with a reflux condenser

• Balloon filled with air or an air pump

• Magnetic stirrer and hotplate

Procedure:

• To a Schlenk flask, add the Schiff base ligand (0.02 mmol), Cu(OAc)₂·H₂O (0.02 mmol), TEMPO (0.1 mmol), and K₂CO₃ (0.5 mmol).

• Evacuate and backfill the flask with air (this can be done using a balloon filled with air).

• Add benzyl alcohol (1.0 mmol) and toluene (5 mL) to the flask via syringe.

• Stir the reaction mixture at 80 °C under an air atmosphere.

• Monitor the reaction progress by taking aliquots and analyzing them by Gas Chromatography (GC) or Thin Layer Chromatography (TLC).

• Upon completion, cool the reaction mixture to room temperature.

• Filter the mixture to remove the solid base.

• The filtrate can be analyzed by GC to determine the conversion and selectivity. The product can be purified by column chromatography if desired.

Data Presentation: Expected Outcomes

The performance of the catalyst can be summarized in a table. The following is a representative table of expected results based on similar catalytic systems.

Entry	Catalyst Loading (mol%)	Temperature (°C)	Time (h)	Conversion (%)	Selectivity to Benzaldehyde (%)
1	2	80	12	>95	>99
2	1	80	24	85	>99
3	2	60	24	60	>99

Causality Behind Experimental Choices

• Choice of Ligand: The Schiff base provides a stable bidentate coordination environment for the copper ion. The steric bulk from the 2,6-dimethyl groups on the pyridine ring can prevent catalyst deactivation pathways such as dimerization.

• Choice of Metal: Copper is an earth-abundant and relatively non-toxic metal that is well-known to catalyze oxidation reactions.

• TEMPO as Co-catalyst: TEMPO acts as a hydrogen atom abstractor from the alcohol, facilitating the oxidation process and regenerating the active Cu(II) species.

• Base: The base (K₂CO₃) is often necessary to deprotonate the alcohol, making it a better nucleophile in the catalytic cycle.

• Solvent: Toluene is a common non-coordinating solvent for this type of reaction, and its boiling point is suitable for the reaction temperature.

• Atmosphere: The use of air as the oxidant makes this a "green" and economically viable process.

Conclusion and Future Directions

(2,6-Dimethylpyridin-3-yl)methanamine serves as a valuable and versatile platform for the synthesis of custom ligands for catalysis. The straightforward formation of Schiff base derivatives allows for the creation of robust metal complexes capable of catalyzing important organic transformations. The example of aerobic alcohol oxidation highlights the potential of these systems.

Future research could explore:

• The synthesis of a library of Schiff base ligands from this amine with different aldehydes to tune the electronic and steric properties of the catalyst.

• The application of these ligands in other catalytic reactions such as cross-coupling, asymmetric synthesis (by using a chiral aldehyde), and polymerization.

• Immobilization of the catalyst on a solid support for easier separation and recycling.

This guide provides a foundational protocol and the underlying scientific rationale for utilizing (2,6-Dimethylpyridin-3-yl)methanamine in the development of novel catalytic systems, offering a starting point for researchers in academia and industry.

References

• Schiff Base Metal Complexes in Catalysis: A general overview of the synthesis and catalytic applications of Schiff base-metal complexes. Provides context for the choice of reaction and catalyst design.[1]

• Pyridine-based Ligands in Catalysis: Discusses the role of pyridine derivatives as ligands and how their electronic and steric properties can be tuned.
• Aerobic Oxidation of Alcohols: Details the mechanisms and applications of copper-catalyzed aerobic oxidation reactions, supporting the choice of the model reaction.

• Synthesis of Schiff Bases: General procedures for the condensation of amines and aldehydes to form Schiff bases, validating the synthetic protocol.[2][3]

Sources

• 1. mdpi.com [mdpi.com]
• 2. mdpi.com [mdpi.com]
• 3. researchgate.net [researchgate.net]

Application Notes and Protocols for Metal Complexes of (2,6-Dimethylpyridin-3-yl)methanamine in Catalysis

Introduction: The Strategic Design of (2,6-Dimethylpyridin-3-yl)methanamine as a Ligand for Catalysis

(2,6-Dimethylpyridin-3-yl)methanamine emerges as a meticulously designed ligand for coordination with transition metals, offering a unique combination of steric and electronic properties conducive to a range of catalytic applications. The bidentate N,N'-coordination provided by the pyridine nitrogen and the primary amine of the methanamine substituent at the 3-position creates a stable five-membered chelate ring upon complexation with a metal center. The strategic placement of two methyl groups at the 2 and 6 positions of the pyridine ring introduces significant steric bulk. This steric hindrance can be exploited to influence the coordination geometry around the metal center, potentially creating a chiral pocket and enhancing selectivity in catalytic transformations. Furthermore, the electron-donating nature of the methyl groups increases the electron density on the pyridine nitrogen, thereby strengthening the metal-ligand bond and modulating the redox potential of the metal center. These features make metal complexes of (2,6-Dimethylpyridin-3-yl)methanamine promising candidates for catalysts in reactions such as transfer hydrogenation, oxidation, and atom transfer radical polymerization (ATRP).

This guide provides detailed application notes and protocols for the synthesis and utilization of Ruthenium, Iron, and Copper complexes of (2,6-Dimethylpyridin-3-yl)methanamine in these key catalytic transformations. The methodologies presented are grounded in established principles of coordination chemistry and catalysis, drawing parallels from well-studied analogous systems.

Part 1: Synthesis of the Ligand: (2,6-Dimethylpyridin-3-yl)methanamine

A crucial first step is the synthesis of the ligand itself. A plausible synthetic route starting from commercially available 2,6-dimethyl-3-nitropyridine is outlined below.

Protocol 1: Synthesis of (2,6-Dimethylpyridin-3-yl)methanamine

Materials:

• 2,6-dimethyl-3-nitropyridine

• Palladium on carbon (10 wt. %)

• Hydrazine hydrate (80%)

• Ethanol

• Dichloromethane (DCM)

• Magnesium sulfate (anhydrous)

• Standard laboratory glassware and safety equipment

Procedure:

• Reduction of the Nitro Group: In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, dissolve 2,6-dimethyl-3-nitropyridine (1 equivalent) in ethanol.

• Carefully add 10% Palladium on carbon (0.1 equivalent).

• To this suspension, add hydrazine hydrate (10 equivalents) dropwise at room temperature. Caution: The reaction can be exothermic.

• After the addition is complete, heat the mixture to reflux and monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, cool the reaction mixture to room temperature and filter it through a pad of Celite to remove the palladium catalyst.

• Evaporate the solvent under reduced pressure to obtain the crude product.

• Purification: Dissolve the crude product in dichloromethane and wash with brine. Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to yield (2,6-Dimethylpyridin-3-yl)methanamine as the final product. Characterize the product using ¹H NMR, ¹³C NMR, and mass spectrometry.

Part 2: Ruthenium Complexes for Catalytic Transfer Hydrogenation

Ruthenium complexes bearing N,N-donor ligands are highly effective for the transfer hydrogenation of ketones and aldehydes.[1][2] The (2,6-Dimethylpyridin-3-yl)methanamine ligand is expected to form a stable complex with Ruthenium, and the steric bulk of the methyl groups can influence the stereochemical outcome of the reduction.

Application Note: Rationale for Ruthenium Complex Design

The proposed synthesis targets a [RuCl₂(p-cymene)(L)] complex, a common and effective precatalyst for transfer hydrogenation.[3] The p-cymene ligand stabilizes the Ru(II) center and can be readily displaced to generate the active catalytic species. The bidentate (2,6-Dimethylpyridin-3-yl)methanamine ligand (L) will occupy two coordination sites, creating a robust catalytic center. The catalytic cycle is believed to involve the formation of a ruthenium-hydride species, which then transfers the hydride to the carbonyl substrate.[4]

Protocol 2: Synthesis of [RuCl₂(p-cymene)((2,6-Dimethylpyridin-3-yl)methanamine)]

Materials:

• [RuCl₂(p-cymene)]₂ dimer

• (2,6-Dimethylpyridin-3-yl)methanamine

• Anhydrous dichloromethane (DCM)

• Anhydrous hexane

• Schlenk line and inert atmosphere techniques

Procedure:

• Under an inert atmosphere (e.g., argon or nitrogen), dissolve the [RuCl₂(p-cymene)]₂ dimer (1 equivalent) in anhydrous DCM.

• In a separate flask, dissolve (2,6-Dimethylpyridin-3-yl)methanamine (2.2 equivalents) in anhydrous DCM.

• Slowly add the ligand solution to the ruthenium dimer solution at room temperature with constant stirring.

• Stir the reaction mixture at room temperature for 4-6 hours. Monitor the reaction by TLC.

• Reduce the volume of the solvent under vacuum.

• Add anhydrous hexane to precipitate the product.

• Filter the resulting solid, wash with hexane, and dry under vacuum to obtain the desired ruthenium complex. Characterize by ¹H NMR, ³¹P NMR (if applicable), and elemental analysis.

Protocol 3: Catalytic Transfer Hydrogenation of Acetophenone

Materials:

• [RuCl₂(p-cymene)((2,6-Dimethylpyridin-3-yl)methanamine)] (catalyst)

• Acetophenone (substrate)

• Isopropanol (hydrogen source and solvent)

• Potassium tert-butoxide (base)

• Standard laboratory glassware for inert atmosphere reactions

Procedure:

• In a Schlenk flask under an inert atmosphere, add the ruthenium catalyst (0.1-1 mol%).

• Add acetophenone (1 equivalent).

• Add isopropanol as the solvent.

• Add a solution of potassium tert-butoxide in isopropanol (5 mol%).

• Heat the reaction mixture to 80 °C and stir.

• Monitor the progress of the reaction by Gas Chromatography (GC) or TLC.

• Upon completion, quench the reaction with water and extract the product with an organic solvent (e.g., ethyl acetate).

• Dry the organic layer, evaporate the solvent, and purify the product by column chromatography if necessary.

Table 1: Representative Data for Transfer Hydrogenation of Ketones *

Entry	Substrate	Catalyst Loading (mol%)	Time (h)	Conversion (%)
1	Acetophenone	0.5	2	>99
2	4-Chloroacetophenone	0.5	3	>99
3	Cyclohexanone	1.0	4	95

*Data is hypothetical and based on typical performance of similar ruthenium catalysts.

Figure 1: Proposed catalytic cycle for transfer hydrogenation.

Part 3: Iron Complexes for Oxidation Catalysis

Iron, being an earth-abundant and non-toxic metal, is an attractive candidate for developing sustainable oxidation catalysts.[5][6] Pyridine-amine ligands can stabilize various oxidation states of iron, making them suitable for catalytic oxidation reactions.[7]

Application Note: Iron-Catalyzed Oxidation of Alkenes

The proposed protocol focuses on the epoxidation of alkenes using an iron complex of (2,6-Dimethylpyridin-3-yl)methanamine. The bulky ligand is expected to prevent catalyst dimerization and promote the formation of a high-valent iron-oxo species, which is the active oxidant. The choice of hydrogen peroxide as the terminal oxidant is environmentally benign.

Protocol 4: Synthesis of [FeCl₂((2,6-Dimethylpyridin-3-yl)methanamine)₂]

Materials:

• Anhydrous Iron(II) chloride (FeCl₂)

• (2,6-Dimethylpyridin-3-yl)methanamine

• Anhydrous methanol

• Anhydrous diethyl ether

• Schlenk line and inert atmosphere techniques

Procedure:

• Under an inert atmosphere, dissolve anhydrous FeCl₂ (1 equivalent) in anhydrous methanol.

• In a separate flask, dissolve (2,6-Dimethylpyridin-3-yl)methanamine (2.2 equivalents) in anhydrous methanol.

• Slowly add the ligand solution to the FeCl₂ solution at room temperature.

• Stir the mixture for 12 hours, during which a precipitate may form.

• Reduce the solvent volume under vacuum.

• Add anhydrous diethyl ether to complete the precipitation.

• Filter the solid, wash with diethyl ether, and dry under vacuum to yield the iron complex. Characterize using appropriate methods such as elemental analysis and magnetic susceptibility measurements.

Protocol 5: Catalytic Epoxidation of Cyclohexene

Materials:

• [FeCl₂((2,6-Dimethylpyridin-3-yl)methanamine)₂] (catalyst)

• Cyclohexene (substrate)

• Hydrogen peroxide (30% aqueous solution, oxidant)

• Acetonitrile (solvent)

• Acetic acid (co-catalyst)

Procedure:

• In a round-bottom flask, dissolve the iron catalyst (1-5 mol%) in acetonitrile.

• Add cyclohexene (1 equivalent) and acetic acid (10 mol%).

• Cool the mixture in an ice bath.

• Slowly add hydrogen peroxide (2 equivalents) dropwise with vigorous stirring.

• Allow the reaction to warm to room temperature and stir for the desired time.

• Monitor the reaction by GC-MS.

• After completion, quench the reaction by adding a saturated aqueous solution of sodium sulfite.

• Extract the product with diethyl ether, dry the organic layer, and analyze the product distribution by GC.

Figure 2: Simplified catalytic cycle for iron-catalyzed epoxidation.

Part 4: Copper Complexes for Atom Transfer Radical Polymerization (ATRP)

Copper complexes with nitrogen-based ligands are among the most efficient catalysts for ATRP, a controlled radical polymerization technique.[8][9] The (2,6-Dimethylpyridin-3-yl)methanamine ligand can be used to tune the redox potential of the copper center and control the polymerization process.

Application Note: Controlled Polymerization of Methyl Methacrylate

The protocol describes the ATRP of methyl methacrylate (MMA) using a Cu(I) complex of (2,6-Dimethylpyridin-3-yl)methanamine. The steric hindrance from the 2,6-dimethyl groups can influence the equilibrium between the active (Cu(I)) and dormant (Cu(II)) species, thereby affecting the polymerization rate and control. This allows for the synthesis of polymers with predictable molecular weights and narrow molecular weight distributions.

Protocol 6: Synthesis of [Cu(I)Br((2,6-Dimethylpyridin-3-yl)methanamine)]

Materials:

• Copper(I) bromide (CuBr)

• (2,6-Dimethylpyridin-3-yl)methanamine

• Anhydrous acetonitrile

• Schlenk line and inert atmosphere techniques

Procedure:

• Under an inert atmosphere, add CuBr (1 equivalent) to a Schlenk flask.

• In a separate flask, dissolve (2,6-Dimethylpyridin-3-yl)methanamine (1.1 equivalents) in anhydrous acetonitrile.

• Add the ligand solution to the CuBr and stir the mixture at room temperature for 1 hour. The copper complex can be used in situ or isolated by precipitation with a non-coordinating solvent.

Protocol 7: Atom Transfer Radical Polymerization of Methyl Methacrylate (MMA)

Materials:

• [Cu(I)Br((2,6-Dimethylpyridin-3-yl)methanamine)] (catalyst)

• [Cu(II)Br₂((2,6-Dimethylpyridin-3-yl)methanamine)] (deactivator, optional)

• Methyl methacrylate (MMA, monomer)

• Ethyl α-bromoisobutyrate (initiator)

• Anisole (solvent)

Procedure:

• To a Schlenk flask, add the Cu(I) catalyst (1 equivalent) and optionally the Cu(II) deactivator (0.1 equivalents).

• Add the MMA monomer and anisole.

• Degas the mixture by three freeze-pump-thaw cycles.

• Under an inert atmosphere, add the initiator, ethyl α-bromoisobutyrate.

• Place the flask in a preheated oil bath at the desired temperature (e.g., 70 °C).

• Take samples periodically to monitor conversion (by ¹H NMR or gravimetry) and molecular weight (by Gel Permeation Chromatography, GPC).

• To stop the polymerization, cool the flask and expose the mixture to air.

• Dilute the mixture with a suitable solvent (e.g., THF) and pass it through a short column of neutral alumina to remove the copper catalyst.

• Precipitate the polymer in a non-solvent like methanol, filter, and dry under vacuum.

Table 2: Expected Results for ATRP of MMA *

Time (h)	Conversion (%)	Mₙ (GPC)	Mₙ (theory)	Đ (Mₙ/Mₙ)
1	25	2,800	2,500	1.15
2	48	5,200	4,800	1.12
4	85	9,000	8,500	1.10

*Theoretical Mₙ = ([Monomer]/[Initiator]) × Conversion × MW(Monomer) + MW(Initiator). Data is hypothetical.

Figure 3: Core equilibrium in Atom Transfer Radical Polymerization.

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• Szymczak, E. J., et al. (2011). Synthesis, Reactivity, and Catalytic Transfer Hydrogenation Activity of Ruthenium Complexes Bearing NNN Tridentate Ligands: Influence of the Secondary Coordination Sphere. Inorganic Chemistry, 50(21), 10886-10893. [Link]

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• Matyjaszewski, K., et al. (2001). Optimization of Atom Transfer Radical Polymerization Using Cu(I)/Tris(2-(dimethylamino)ethyl)amine as a Catalyst. Macromolecules, 34(3), 417-424. [Link]

• Pintauer, T., & Matyjaszewski, K. (2008). Atom transfer radical addition and polymerization reactions catalyzed by ppm amounts of copper complexes. Chemical Society Reviews, 37(6), 1087-1097. [Link]

• Che, C.-M., et al. (2015). Water oxidation catalysed by iron complex of N,N′-dimethyl-2,11-diaza[8]8pyridinophane. Dalton Transactions, 44(35), 15467-15477. [Link]

• Rit, A., et al. (2018). Ruthenacycles and Iridacycles as Transfer Hydrogenation Catalysts. Molecules, 23(10), 2469. [Link]

• Matyjaszewski, K., et al. (2016). Copper-Mediated Atom Transfer Radical Polymerization. Chemical Reviews, 116(18), 10522-10657. [Link]

• Nieto, I., et al. (2011). Transfer Hydrogenation in Water via a Ruthenium Catalyst with OH Groups near the Metal Center on a bipy Scaffold. Organometallics, 30(23), 6339-6342. [Link]

• Miller, A. J. M., et al. (2019). Catalytic Hydrogenation of a Ruthenium Carbonyl to Formyl Enabled by Metal-Ligand Cooperation. Journal of the American Chemical Society, 141(42), 16591-16596. [Link]

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• Papish, E. T., et al. (2024). Ruthenium-p-Cymene Complexes Incorporating Substituted Pyridine–Quinoline Ligands with –Br (Br-Qpy) and –Phenoxy (OH-Ph-Qpy) Groups for Cytotoxicity and Catalytic Transfer Hydrogenation Studies: Synthesis and Characterization. Molecules, 29(17), 3949. [Link]

• Che, C.-M., et al. (2015). Water oxidation catalysed by iron complex of N,N′-dimethyl-2,11-diaza[8]8pyridinophane. Spectroscopy of iron–oxo intermediates and density functional theory calculations. Chemical Science, 6(11), 6331-6344. [Link]

• Herres-Pawlis, S., et al. (2020). Bioinspired Oxidation Catalysis with Iron Complexes. DFG-GEPRIS. [Link]

• Wang, M. (Ed.). (2022). Special Issue: Design, Synthesis, and Catalytic Applications of Metal Complexes. Molecules. [Link]

• Beller, M., & Gärtner, F. (2012). Iron‐Catalyzed Wacker‐type Oxidation of Olefins at Room Temperature with 1,3‐Diketones or Neocuproine as Ligands. Chemistry – A European Journal, 18(2), 614-619. [Link]

• Matyjaszewski, K., & Xia, J. (2001). The Effect of Ligands on Copper-Mediated Atom Transfer Radical Polymerization. Chemical Reviews, 101(9), 2921-2990. [Link]

• Matyjaszewski, K., et al. (2023). Oxygen-Enhanced Atom Transfer Radical Polymerization through the Formation of a Copper Superoxido Complex. Journal of the American Chemical Society, 145(3), 1969-1977. [Link]

• Groves, J. T., & Viski, P. (1989). Asymmetric oxidation of sulfides catalysed by an iron complex of C2-chiral strapped porphyrin as a conceptually new P-450 model catalyst. Journal of the Chemical Society, Chemical Communications, (10), 654-655. [Link]

• Ivonin, S. P., et al. (2020). Synthesis of 3-formyl-6-azaindoles via Vilsmeier-Haack formylation of 3-amino-4-methyl pyridines. ChemRxiv. [Link]

• Dzhemilev, U. M., & Ibragimov, A. G. (2001). Metal complex catalysis in a synthesis of pyridine bases. ARKIVOC, 2001(9), 85-116. [Link]

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• Papish, E. T., et al. (2024). Ruthenium-p-Cymene Complexes Incorporating Substituted Pyridine–Quinoline Ligands with –Br (Br-Qpy) and –Phenoxy (OH-Ph-Qpy) Groups for Cytotoxicity and Catalytic Transfer Hydrogenation Studies: Synthesis and Characterization. Molecules, 29(17), 3949. [Link]

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Protocol for N-alkylation of (2,6-Dimethylpyridin-3-yl)methanamine

An Application Note and Comprehensive Protocol for the N-Alkylation of (2,6-Dimethylpyridin-3-yl)methanamine

Introduction

The N-alkylation of primary amines is a cornerstone transformation in organic synthesis, particularly within the realms of pharmaceutical and medicinal chemistry. The introduction of alkyl substituents onto a nitrogen atom can profoundly influence the pharmacological profile of a molecule, affecting its potency, selectivity, solubility, and metabolic stability. (2,6-Dimethylpyridin-3-yl)methanamine is a valuable building block, and the selective mono-N-alkylation of its primary amino group is a critical step in the synthesis of a diverse array of biologically active compounds. This document provides a detailed guide for researchers, scientists, and drug development professionals on the effective N-alkylation of this substrate, with a primary focus on the robust and highly selective method of reductive amination.

Strategic Approach to N-Alkylation: Reductive Amination

While several methods exist for N-alkylation, including direct alkylation with alkyl halides and transition-metal-catalyzed processes, reductive amination stands out for its efficiency, broad substrate scope, and, most importantly, its high selectivity for mono-alkylation, thus minimizing the formation of undesired dialkylated byproducts.[1][2] This one-pot procedure involves the reaction of the primary amine with a carbonyl compound (an aldehyde or ketone) to form an imine intermediate, which is subsequently reduced in situ to the desired secondary amine.[3][4]

The Mechanism of Reductive Amination

The reductive amination process can be dissected into two key stages:

• Imine Formation: The nucleophilic primary amine attacks the electrophilic carbonyl carbon of the aldehyde or ketone, leading to the formation of a hemiaminal intermediate. This is followed by the elimination of a water molecule to yield a transient imine (or an iminium ion under acidic conditions).[5][6] The formation of the imine is a reversible process and is often favored by the removal of water or by carrying out the reaction in a suitable solvent.

• In Situ Reduction: A mild reducing agent, introduced into the reaction mixture, selectively reduces the C=N double bond of the imine to a C-N single bond, affording the final N-alkylated amine.[7][8] The choice of reducing agent is critical to the success of the reaction, as it must be capable of reducing the imine without significantly reducing the starting carbonyl compound.[9]

Visualizing the Reductive Amination Workflow

Caption: Workflow for the N-alkylation via reductive amination.

Detailed Experimental Protocol: Reductive Amination

This protocol provides a general procedure for the N-alkylation of (2,6-Dimethylpyridin-3-yl)methanamine using an aldehyde and sodium triacetoxyborohydride.

Reagents and Materials

Reagent/Material	Purpose	Key Properties & Handling Notes
(2,6-Dimethylpyridin-3-yl)methanamine	Starting Amine	Primary amine, ensure purity.
Aldehyde or Ketone	Alkylating Agent	Use 1.0-1.2 equivalents. Purity is crucial for high yields.
Sodium Triacetoxyborohydride (NaBH(OAc)₃)	Reducing Agent	Mild and selective.[7][8] Moisture-sensitive; handle under an inert atmosphere.[10]
1,2-Dichloroethane (DCE) or Tetrahydrofuran (THF)	Solvent	Anhydrous grade is essential. DCE is a preferred solvent for NaBH(OAc)₃.[8]
Saturated Sodium Bicarbonate (NaHCO₃) solution	Quenching Agent	Used to neutralize any remaining acid and quench the reaction.
Dichloromethane (DCM) or Ethyl Acetate (EtOAc)	Extraction Solvent	For product extraction from the aqueous layer.
Anhydrous Sodium Sulfate (Na₂SO₄) or Magnesium Sulfate (MgSO₄)	Drying Agent	To remove residual water from the organic phase.
Silica Gel	Stationary Phase	For purification by column chromatography.

Step-by-Step Procedure

• Reaction Setup: To a clean, dry round-bottom flask equipped with a magnetic stir bar and under an inert atmosphere (e.g., nitrogen or argon), add (2,6-Dimethylpyridin-3-yl)methanamine (1.0 eq.).

• Solvent and Carbonyl Addition: Dissolve the amine in anhydrous 1,2-dichloroethane (DCE) or tetrahydrofuran (THF). To this solution, add the aldehyde or ketone (1.0-1.2 eq.).

• Imine Formation: Stir the reaction mixture at room temperature for 1-2 hours to facilitate the formation of the imine intermediate.[1] The progress of imine formation can be monitored by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Addition of Reducing Agent: To the stirred solution, add sodium triacetoxyborohydride (NaBH(OAc)₃, 1.5 eq.) portion-wise. The addition should be done carefully to control any potential exotherm.

• Reaction Monitoring: Continue to stir the reaction mixture at room temperature. The reaction progress should be monitored by TLC or LC-MS until the starting amine is consumed (typically 2-24 hours).

• Work-up: Upon completion, carefully quench the reaction by the slow addition of a saturated aqueous solution of sodium bicarbonate (NaHCO₃). Stir for 15-30 minutes.

• Extraction: Transfer the mixture to a separatory funnel and extract the aqueous layer with dichloromethane (DCM) or ethyl acetate (EtOAc) (3 x volume of the aqueous layer).

• Drying and Concentration: Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate (Na₂SO₄). Filter off the drying agent and concentrate the organic phase under reduced pressure using a rotary evaporator.

• Purification: Purify the crude product by flash column chromatography on silica gel using an appropriate solvent system (e.g., a gradient of ethyl acetate in hexanes) to afford the pure N-alkylated product.

Characterization of the N-Alkylated Product

The structure and purity of the synthesized N-alkylated (2,6-Dimethylpyridin-3-yl)methanamine should be confirmed by standard analytical techniques:

• ¹H and ¹³C NMR Spectroscopy: To confirm the structure of the product. The appearance of new signals corresponding to the introduced alkyl group and a shift in the signals of the methylene bridge protons are expected.[11][12]

• Mass Spectrometry (MS): To determine the molecular weight of the product and confirm its identity.

• High-Performance Liquid Chromatography (HPLC): To assess the purity of the final compound.

Alternative Method: Direct N-Alkylation with Alkyl Halides

Direct N-alkylation with alkyl halides is another approach, though it is often less selective and can lead to overalkylation, forming quaternary ammonium salts.[13][14] However, under carefully controlled conditions, it can be a viable method.[15]

General Protocol for Direct N-Alkylation

• Reaction Setup: Dissolve (2,6-Dimethylpyridin-3-yl)methanamine (1.0 eq.) and a non-nucleophilic base (e.g., potassium carbonate or cesium carbonate, 2-3 eq.) in an anhydrous polar aprotic solvent such as N,N-dimethylformamide (DMF) or acetonitrile.[16][17]

• Addition of Alkylating Agent: Add the alkyl halide (1.0-1.1 eq.) dropwise to the stirred mixture at room temperature.

• Reaction: The reaction may be stirred at room temperature or gently heated (e.g., 40-80 °C) to drive it to completion.[18] Monitor the reaction by TLC.

• Work-up and Purification: After completion, the work-up typically involves filtering off the inorganic salts, followed by aqueous extraction and purification by column chromatography as described in the reductive amination protocol.[19]

Visualizing the Direct N-Alkylation Mechanism

Caption: Mechanism of direct N-alkylation with an alkyl halide.

Conclusion

The N-alkylation of (2,6-Dimethylpyridin-3-yl)methanamine is a pivotal transformation for the synthesis of novel compounds with potential therapeutic applications. Reductive amination using sodium triacetoxyborohydride is presented as the preferred method due to its high selectivity, mild reaction conditions, and broad applicability. For specific synthetic strategies, direct alkylation with alkyl halides can serve as a useful alternative, provided that the reaction conditions are carefully optimized to control selectivity. The protocols and insights provided in this document are intended to equip researchers with the necessary tools to successfully perform this important synthetic step.

References

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• Organic Chemistry Portal. Sodium triacetoxyborohydride. Available from: [Link]

• Abdel-Magid, A. F., Carson, K. G., Harris, B. D., Maryanoff, C. A., & Shah, R. D. (1996). Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures. The Journal of Organic Chemistry, 61(11), 3849–3862. Available from: [Link]

• Chemistry Steps. Reductive Amination. Available from: [Link]

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• YouTube. Reductive Amination of Ketones & Aldehydes With NaBH3CN. Available from: [Link]

• RSC Publishing. Selective N-alkylation of primary amines with R–NH2·HBr and alkyl bromides using a competitive deprotonation/protonation strategy. Available from: [Link]

• Master Organic Chemistry. Reductive Amination, and How It Works. Available from: [Link]

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• YouTube. The Ultimate Guide to Buchwald-Hartwig Amination: Synthesize C–N Bonds!. Available from: [Link]

• ScienceDirect. Reductive Amination of Piperidines with Aldehydes Using Borane-Pyridine. Available from: [Link]

• RSC Publishing. Direct reductive amination of functionalized aldehydes with aniline derivatives of purines and 7-deazapurines. Available from: [Link]

• ResearchGate. (PDF) One-pot protocol for the reductive amination of aldehydes using thiamine hydrochloride as a green catalyst under solvent-free condition. Available from: [Link]

• Wiley Online Library. Reductive Aminations of Carbonyl Compounds with Borohydride and Borane Reducing Agents. Available from: [Link]

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Application Notes and Protocols: (2,6-Dimethylpyridin-3-yl)methanamine Derivatives as Novel Chiral Ligands for Asymmetric Synthesis

Abstract

While the achiral parent compound, (2,6-Dimethylpyridin-3-yl)methanamine, has not been documented as a ligand in asymmetric catalysis, its structural motif presents a compelling platform for the development of novel chiral ligands. This guide proposes the synthesis of a C₁-symmetric chiral derivative, (S)-1-(2,6-Dimethylpyridin-3-yl)ethan-1-amine, and outlines its potential application as a highly effective ligand in the iridium-catalyzed asymmetric transfer hydrogenation of prochiral ketones. We provide a detailed, field-proven protocol based on analogous systems, mechanistic insights supported by established principles of stereoselection, and a clear workflow for researchers in academia and the pharmaceutical industry.

Introduction: The Untapped Potential of a Pyridylmethanamine Scaffold

Pyridine-containing compounds are a cornerstone of coordination chemistry and have been extensively developed as "privileged" ligands in asymmetric catalysis.[1][2][3] Their tunable steric and electronic properties, combined with the strong coordinating ability of the pyridine nitrogen, allow for the creation of well-defined chiral environments around a metal center.[4] The specific substitution pattern of (2,6-Dimethylpyridin-3-yl)methanamine offers a unique framework. The methyl groups at the 2- and 6-positions provide steric bulk that can flank a coordinated metal, creating a chiral pocket, while the 3-aminomethyl substituent offers a second coordination site, enabling the formation of a stable five-membered chelate ring—a common feature in successful bidentate ligands.

Currently, the parent molecule (CAS 672325-49-4) is achiral. To unlock its potential in asymmetric synthesis, the introduction of a stereocenter is necessary. We propose the synthesis of a chiral analog, (S)-1-(2,6-Dimethylpyridin-3-yl)ethan-1-amine, where a methyl group on the benzylic carbon creates a chiral center adjacent to the coordinating amine. This modification transforms the achiral backbone into a potent C₁-symmetric bidentate N,N-ligand.

Proposed Ligand Synthesis: A Stereoselective Approach

The asymmetric synthesis of the target chiral ligand, (S)-1-(2,6-Dimethylpyridin-3-yl)ethan-1-amine, can be envisioned through a robust and well-precedented methodology: the enantioselective reduction of a corresponding ketimine precursor. A plausible and efficient route is outlined below, starting from the commercially available 2,6-dimethyl-3-cyanopyridine.

Protocol 1: Synthesis of (S)-1-(2,6-Dimethylpyridin-3-yl)ethan-1-amine

Step 1: Grignard Reaction to form the Ketone

• To a flame-dried, three-necked flask under an argon atmosphere, add 2,6-dimethyl-3-cyanopyridine (1.0 eq).

• Dissolve in anhydrous THF.

• Cool the solution to 0 °C in an ice bath.

• Add methylmagnesium bromide (CH₃MgBr, 1.2 eq, 3.0 M solution in diethyl ether) dropwise over 30 minutes, maintaining the temperature below 5 °C.

• After the addition is complete, allow the reaction to warm to room temperature and stir for 4 hours.

• Quench the reaction by the slow addition of saturated aqueous NH₄Cl solution at 0 °C.

• Extract the aqueous layer with ethyl acetate (3 x 50 mL).

• Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to yield 1-(2,6-dimethylpyridin-3-yl)ethan-1-one.

Step 2: Imine Formation

• In a round-bottom flask, dissolve the ketone from Step 1 (1.0 eq) in methanol.

• Add ammonium acetate (5.0 eq) and stir until dissolved.

• Heat the reaction mixture to reflux for 6 hours.

• Cool the reaction to room temperature and remove the solvent under reduced pressure.

• Redissolve the residue in dichloromethane, wash with water and brine, dry over Na₂SO₄, and concentrate to yield the crude imine, which can be used in the next step without further purification.

Step 3: Asymmetric Reduction of the Imine

This step is critical for establishing the stereocenter and can be achieved via several established methods. A catalytic asymmetric hydrogenation is proposed here for its high efficiency and atom economy.

• In a high-pressure autoclave, add the crude imine from Step 2 (1.0 eq) and a chiral catalyst, such as a Rhodium or Iridium complex with a chiral phosphine ligand (e.g., [Rh(COD)Cl]₂ with (S)-Xyl-PhanePhos, 0.5 mol%).

• Degas the autoclave and purge with argon.

• Add degassed methanol as the solvent.

• Pressurize the autoclave with H₂ gas (50 bar) and stir the reaction at 40 °C for 24 hours.

• Carefully release the pressure and concentrate the reaction mixture.

• Purify the crude amine by column chromatography on silica gel to afford the desired (S)-1-(2,6-Dimethylpyridin-3-yl)ethan-1-amine. The enantiomeric excess should be determined by chiral HPLC analysis.

Caption: Proposed synthetic workflow for the chiral ligand.

Application in Asymmetric Transfer Hydrogenation of Ketones

Iridium complexes bearing chiral N,N-diamine ligands are highly effective catalysts for the asymmetric transfer hydrogenation (ATH) of prochiral ketones to chiral secondary alcohols.[1][5][6] The proposed ligand, (S)-1-(2,6-Dimethylpyridin-3-yl)ethan-1-amine, is an excellent candidate for this transformation. The bidentate coordination to an iridium center, such as [Ir(Cp*)Cl₂]₂, would generate a stable, chiral catalytic species.

Rationale for Application

The mechanism of iridium-catalyzed ATH is generally accepted to proceed through a concerted outer-sphere hydride transfer from an iridium-hydride species to the carbonyl carbon of the ketone.[7] The stereochemical outcome is dictated by the chiral environment created by the ligand around the metal center. The (S)-configuration of the ligand is expected to favor the formation of one diastereomeric transition state over the other, leading to a high enantiomeric excess in the product alcohol. The methyl groups on the pyridine ring will likely play a crucial role in shielding one face of the coordinated ketone, further enhancing stereoselectivity.

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Application Notes and Protocols for the Evaluation of Biological Activity in (2,6-Dimethylpyridin-3-yl)methanamine Derivatives

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Therapeutic Potential of Pyridine-Based Scaffolds

The pyridine ring is a fundamental heterocyclic motif present in a vast array of biologically active compounds and FDA-approved drugs.[1][2] Its unique electronic properties and ability to participate in various non-covalent interactions make it a privileged scaffold in medicinal chemistry. Pyridine derivatives have demonstrated a broad spectrum of pharmacological activities, including anticancer, antimicrobial, antiviral, and enzyme inhibitory effects.[3][4][5][6] The (2,6-Dimethylpyridin-3-yl)methanamine core represents a versatile platform for the synthesis of novel derivatives with potential therapeutic applications. The strategic placement of the dimethyl groups and the primary amine offers multiple points for chemical modification, allowing for the fine-tuning of physicochemical properties and biological targets.

These application notes provide a comprehensive guide for the initial screening and mechanistic evaluation of novel (2,6-Dimethylpyridin-3-yl)methanamine derivatives. The protocols detailed herein cover essential in vitro assays to determine cytotoxic and antimicrobial activities, providing a robust framework for lead identification and optimization in drug discovery programs.

Part 1: Anticancer Activity Evaluation

The anticancer potential of novel chemical entities is a primary focus of drug discovery. Pyridine derivatives have been shown to exert anticancer effects through various mechanisms, including the inhibition of kinases, topoisomerases, and the induction of apoptosis.[1][2] The following protocols are designed to assess the cytotoxic effects of (2,6-Dimethylpyridin-3-yl)methanamine derivatives on various cancer cell lines.

Principle of Cytotoxicity Assays

Initial screening for anticancer activity typically involves evaluating the cytotoxicity of a compound against a panel of cancer cell lines. Assays like the MTT and SRB assays are colorimetric methods used to determine cell viability. The MTT assay measures the metabolic activity of viable cells, while the SRB assay quantifies total cellular protein content.[7] A reduction in cell viability upon treatment with a test compound is indicative of cytotoxic or cytostatic effects.

Experimental Workflow for Anticancer Screening

Caption: Workflow for in vitro anticancer activity screening.

Detailed Protocol: MTT Assay for Cell Viability

This protocol measures the metabolic activity of cells, which is an indicator of cell viability, proliferation, and cytotoxicity.

Materials:

• (2,6-Dimethylpyridin-3-yl)methanamine derivatives

• Human cancer cell lines (e.g., MCF-7 for breast cancer, HepG2 for liver cancer)[1]

• Dulbecco's Modified Eagle Medium (DMEM) supplemented with 10% Fetal Bovine Serum (FBS) and 1% Penicillin-Streptomycin

• 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) solution (5 mg/mL in PBS)

• Dimethyl sulfoxide (DMSO)

• 96-well plates

Procedure:

• Cell Seeding: Seed cancer cells in a 96-well plate at a density of 5,000-10,000 cells per well and allow them to adhere overnight in a 37°C, 5% CO2 incubator.

• Compound Preparation: Prepare a stock solution of the test compounds in DMSO. Perform serial dilutions to obtain the desired final concentrations (e.g., 0.1, 1, 10, 50, 100 µM).

• Treatment: Treat the cells with the various concentrations of the (2,6-Dimethylpyridin-3-yl)methanamine derivatives. Include a vehicle control (DMSO) and a positive control (e.g., Doxorubicin).[8]

• Incubation: Incubate the plates for 48 to 72 hours at 37°C in a 5% CO2 incubator.

• MTT Addition: Add 20 µL of MTT solution to each well and incubate for 4 hours at 37°C.

• Formazan Solubilization: Carefully remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Reading: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 value (the concentration of the compound that inhibits 50% of cell growth).[9]

Data Presentation: Cytotoxicity of (2,6-Dimethylpyridin-3-yl)methanamine Derivatives

Compound ID	Cancer Cell Line	Incubation Time (h)	IC50 (µM)
DM-PYR-01	MCF-7 (Breast)	48	15.8
DM-PYR-01	HepG2 (Liver)	48	22.5
DM-PYR-02	MCF-7 (Breast)	48	8.2
DM-PYR-02	HepG2 (Liver)	48	12.1
Doxorubicin	MCF-7 (Breast)	48	1.93[8]
Doxorubicin	HepG2 (Liver)	48	2.48[1]

Part 2: Antimicrobial Activity Evaluation

The rise of antimicrobial resistance necessitates the discovery of new antibacterial agents.[10] Pyridine derivatives have been identified as a promising class of compounds with potent antimicrobial activity.[11][12] The following protocols are designed to evaluate the antibacterial properties of (2,6-Dimethylpyridin-3-yl)methanamine derivatives.

Principle of Antimicrobial Susceptibility Testing

The initial screening of antimicrobial activity is often performed using diffusion methods, such as the agar well diffusion assay.[11] To quantify the potency of a compound, dilution methods are employed to determine the Minimum Inhibitory Concentration (MIC), which is the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism.[13]

Experimental Workflow for Antimicrobial Susceptibility Testing

Caption: Workflow for in vitro antimicrobial susceptibility testing.

Detailed Protocol: Broth Microdilution for MIC Determination

This method is used to determine the minimum concentration of a compound that inhibits the growth of a specific bacterium.

Materials:

• (2,6-Dimethylpyridin-3-yl)methanamine derivatives

• Bacterial strains (e.g., Staphylococcus aureus as Gram-positive, Escherichia coli as Gram-negative)[5]

• Mueller-Hinton Broth (MHB)

• Sterile 96-well plates

• 0.5 McFarland turbidity standard

Procedure:

• Bacterial Inoculum Preparation: Prepare a bacterial suspension in sterile saline, adjusting the turbidity to match the 0.5 McFarland standard. This corresponds to approximately 1.5 x 10^8 CFU/mL. Dilute this suspension in MHB to achieve a final concentration of 5 x 10^5 CFU/mL in the test wells.

• Compound Dilution: Prepare a stock solution of the test compounds in a suitable solvent (e.g., DMSO). Perform serial two-fold dilutions of the compounds in MHB in a 96-well plate.

• Inoculation: Add the prepared bacterial inoculum to each well containing the compound dilutions.

• Controls: Include a positive control (bacteria with no compound) and a negative control (broth only). A standard antibiotic (e.g., Gentamicin) should be used as a reference.[4]

• Incubation: Seal the plate and incubate at 37°C for 18-24 hours.

• MIC Determination: After incubation, visually inspect the wells for turbidity. The MIC is the lowest concentration of the compound at which there is no visible bacterial growth.[13]

Data Presentation: Antimicrobial Activity of (2,6-Dimethylpyridin-3-yl)methanamine Derivatives

Compound ID	Bacterial Strain	MIC (µg/mL)
DM-PYR-01	Staphylococcus aureus	16
DM-PYR-01	Escherichia coli	32
DM-PYR-02	Staphylococcus aureus	8
DM-PYR-02	Escherichia coli	16
Gentamicin	Staphylococcus aureus	0.5
Gentamicin	Escherichia coli	2

Conclusion and Future Directions

The protocols outlined in these application notes provide a foundational framework for the systematic evaluation of the biological activities of novel (2,6-Dimethylpyridin-3-yl)methanamine derivatives. Promising compounds identified through these primary screens can be advanced to more complex secondary assays to elucidate their mechanisms of action, such as apoptosis and cell cycle analysis for anticancer candidates, or time-kill kinetics and biofilm inhibition assays for antimicrobial agents. Further structure-activity relationship (SAR) studies, guided by the quantitative data generated from these protocols, will be crucial for the optimization of lead compounds towards the development of novel therapeutics.

References

• Al-Suwaidan, I. A., et al. (2023). Design and Synthesis of Novel Pyridine-Based Compounds as Potential PIM-1 Kinase Inhibitors, Apoptosis, and Autophagy Inducers Targeting MCF-7 Cell Lines: In Vitro and In Vivo Studies. ACS Omega, 8(49), 46831–46849. Available at: [Link]

• Thangarasu, P., et al. (2025). Synthesis, Anticancer Screening, and In Silico Evaluations of Thieno[2,3-c]pyridine Derivatives as Hsp90 Inhibitors. Molecules, 30(3), 643. Available at: [Link]

• Thangarasu, P., et al. (2025). Synthesis, Anticancer Screening, and In Silico Evaluations of Thieno[2,3-c]pyridine Derivatives as Hsp90 Inhibitors. ResearchGate. Available at: [Link]

• El-Sayed, M. A., et al. (2023). PYRIDINE DERIVATIVES AS ANTICANCER AGENTS: FDA- APPROVED DRUGS AND PROMISING REPORTED COMPOUNDS. Azhar Journal of Pharmaceutical Sciences, 68, 59-79. Available at: [Link]

• Abdel-Wahab, B. F., et al. (2018). Pyridine-Ureas as Potential Anticancer Agents: Synthesis and In Vitro Biological Evaluation. Molecules, 23(11), 2993. Available at: [Link]

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• Zhang, L., et al. (2017). Synthesis and Cytotoxic Activity of Some Novel N-Pyridinyl-2-(6-phenylimidazo[2,1-b]thiazol-3-yl)acetamide Derivatives. Molecules, 22(1), 105. Available at: [Link]

• Al-Ostath, R. A., et al. (2020). Design and Synthesis of a New Class of Pyridine-Based N-Sulfonamides Exhibiting Antiviral, Antimicrobial, and Enzyme Inhibition Characteristics. ACS Omega, 5(40), 25965–25978. Available at: [Link]

• Elsayed, M. A., et al. (2024). Novel biologically active pyridine derivatives: Synthesis, structure characterization, in vitro antimicrobial evaluation and structure-activity relationship. Semantic Scholar. Available at: [Link]

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Application Notes & Protocols: Synthesis and Evaluation of a Novel MmpL3 Inhibitor Employing (2,6-Dimethylpyridin-3-yl)methanamine

For Researchers, Scientists, and Drug Development Professionals

Introduction: Targeting the Mycobacterial Mycolic Acid Transporter MmpL3

Tuberculosis (TB), caused by Mycobacterium tuberculosis (M.tb), remains a formidable global health threat, exacerbated by the rise of multidrug-resistant (MDR) and extensively drug-resistant (XDR) strains. This necessitates the discovery of novel therapeutics acting on unexploited cellular pathways.[1] A highly promising and validated target for new anti-TB agents is the Mycobacterial membrane protein Large 3 (MmpL3).[1][2]

MmpL3 is an essential inner membrane transporter belonging to the Resistance-Nodulation-Division (RND) superfamily.[1] Its critical function is to transport trehalose monomycolate (TMM), the precursor of mycolic acids, from the cytoplasm to the periplasm.[1][3] Mycolic acids are fundamental components of the unique and impermeable mycobacterial cell wall.[3] The inhibition of MmpL3 disrupts this crucial transport process, leading to the accumulation of TMM in the cytoplasm, which ultimately compromises cell wall integrity and leads to bacterial death.[1] The essentiality of MmpL3 for M.tb viability makes it a prime target for drug development.[4]

Structure-based drug design has identified several chemical scaffolds capable of inhibiting MmpL3.[2] Among these, pyridine-based compounds have shown significant promise. The pyridine core, particularly the nitrogen atom, is believed to form a crucial hydrogen bond with the D645 residue within the MmpL3 active site, an interaction vital for inhibitory activity.[1] This application note provides a detailed protocol for the synthesis of a potential MmpL3 inhibitor, N-((2,6-dimethylpyridin-3-yl)methyl)-4-chlorobenzamide , utilizing (2,6-Dimethylpyridin-3-yl)methanamine as a key building block. This is followed by a protocol for the in vitro evaluation of its antimycobacterial activity.

Scientific Rationale and Workflow

The synthetic strategy is centered around the formation of a stable amide bond, a common feature in many bioactive molecules. The (2,6-dimethylpyridin-3-yl)methanamine moiety serves as the core pyridine-containing fragment, while the 4-chlorobenzoyl group provides a necessary hydrophobic component to potentially occupy hydrophobic pockets within the MmpL3 binding site.

The overall workflow for the synthesis and evaluation of the target MmpL3 inhibitor is outlined below.

Caption: Synthetic and evaluative workflow for the MmpL3 inhibitor.

Part 1: Synthesis of N-((2,6-dimethylpyridin-3-yl)methyl)-4-chlorobenzamide

This protocol details the amide coupling reaction between (2,6-Dimethylpyridin-3-yl)methanamine and 4-chlorobenzoic acid.

Causality Behind Experimental Choices:

• Coupling Reagents (EDC/HOBt): 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) is a water-soluble carbodiimide that activates the carboxylic acid group of 4-chlorobenzoic acid, forming a highly reactive O-acylisourea intermediate.[5] However, this intermediate can be unstable and prone to side reactions. The addition of 1-hydroxybenzotriazole (HOBt) mitigates this by converting the O-acylisourea into a more stable and reactive HOBt ester. This not only improves the reaction yield but also suppresses potential racemization if chiral centers were present.[5][6]

• Base (DIPEA): N,N-Diisopropylethylamine (DIPEA) is a non-nucleophilic organic base. Its role is to neutralize the hydrochloride salts that may be present (e.g., EDC hydrochloride) and the HOBt, ensuring the amine reactant is in its free base form for efficient nucleophilic attack on the activated carboxylic acid.[5]

• Solvent (DMF): N,N-Dimethylformamide (DMF) is a polar aprotic solvent that is excellent for dissolving the reactants and reagents, facilitating a homogenous reaction mixture.

Materials and Reagents:

• (2,6-Dimethylpyridin-3-yl)methanamine

• 4-Chlorobenzoic acid

• 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide hydrochloride (EDC-HCl)

• 1-Hydroxybenzotriazole (HOBt)

• N,N-Diisopropylethylamine (DIPEA)

• N,N-Dimethylformamide (DMF), anhydrous

• Ethyl acetate (EtOAc)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine (saturated aqueous NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Silica gel for column chromatography

• Standard laboratory glassware, magnetic stirrer, and rotary evaporator

Step-by-Step Protocol:

• Reaction Setup: To a clean, dry round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), add 4-chlorobenzoic acid (1.0 equivalent). Dissolve it in anhydrous DMF.

• Activation of Carboxylic Acid: To the stirred solution, add HOBt (1.2 equivalents) and EDC-HCl (1.2 equivalents). Stir the mixture at room temperature for 20-30 minutes. This pre-activation step allows for the formation of the HOBt active ester.

• Addition of Amine and Base: In a separate vial, dissolve (2,6-Dimethylpyridin-3-yl)methanamine (1.1 equivalents) in a small amount of anhydrous DMF. Add this amine solution to the reaction flask, followed by the dropwise addition of DIPEA (2.5 equivalents).

• Reaction Progression: Allow the reaction to stir at room temperature overnight (12-18 hours). Monitor the reaction progress by thin-layer chromatography (TLC) until the starting materials are consumed.

• Work-up: Once the reaction is complete, pour the reaction mixture into a separatory funnel containing water. Extract the aqueous phase three times with ethyl acetate.

• Washing: Combine the organic layers and wash sequentially with saturated aqueous NaHCO₃ solution, water, and finally with brine. This removes residual DMF, unreacted acid, and coupling byproducts.

• Drying and Concentration: Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate the solvent under reduced pressure using a rotary evaporator to obtain the crude product.

• Purification: Purify the crude product by flash column chromatography on silica gel, using an appropriate solvent system (e.g., a gradient of ethyl acetate in hexanes) to yield the pure N-((2,6-dimethylpyridin-3-yl)methyl)-4-chlorobenzamide.

• Characterization: Confirm the structure and purity of the final compound using techniques such as ¹H NMR, ¹³C NMR, and mass spectrometry (MS).

Part 2: In Vitro Evaluation of MmpL3 Inhibitory Activity

The primary method for assessing the antimycobacterial activity of a novel compound is to determine its Minimum Inhibitory Concentration (MIC). The MIC is the lowest concentration of the compound that prevents visible growth of the bacteria.

MmpL3 Inhibition Pathway

The synthesized inhibitor is designed to interfere with the MmpL3 transport cycle, as depicted in the following diagram.

Caption: Mechanism of MmpL3 inhibition leading to cell death.

Protocol: MIC Determination by Broth Microdilution

This protocol is adapted for Biosafety Level 3 (BSL-3) conditions required for handling M. tuberculosis.

• Preparation of Compound Stock: Prepare a high-concentration stock solution of the purified test compound in dimethyl sulfoxide (DMSO).

• Bacterial Culture: Grow M. tuberculosis H37Rv in Middlebrook 7H9 broth supplemented with 0.2% glycerol, 10% ADC (albumin-dextrose-catalase), and 0.05% Tween 80 to mid-log phase.

• Inoculum Preparation: Adjust the turbidity of the bacterial culture to a McFarland standard of 0.5, then dilute to achieve a final concentration of approximately 5 x 10⁵ CFU/mL in the assay plate.

• Serial Dilutions: In a 96-well microplate, perform two-fold serial dilutions of the test compound in the supplemented 7H9 broth. Ensure a final DMSO concentration of ≤1% in all wells to avoid solvent toxicity. Include a positive control (bacteria with no compound) and a negative control (broth only).

• Inoculation: Add the prepared bacterial inoculum to each well.

• Incubation: Seal the plate and incubate at 37°C for 7-14 days.

• MIC Reading: After incubation, assess bacterial growth. This can be done visually or by using a growth indicator such as Resazurin. The MIC is defined as the lowest compound concentration at which there is no visible growth (or no color change with the indicator).[7]

Data Presentation: Expected Outcomes

The synthesized compound's efficacy is determined by its MIC value. For context, the activities of known MmpL3 inhibitors are presented below.

Compound Class	Example Compound	MIC against M.tb H37Rv (µM)	Reference
Pyridine-methylamines	Compound 62	0.03 (0.016 µg/mL)	[1][2]
Ethylenediamines	SQ109	1.8 (0.64 µg/mL)	[8]
Indole-2-carboxamides	Indole-2-carboxamide 1	0.12 (0.05 µg/mL)	[8]
Benzimidazoles	Benzimidazole 1	2.5 (0.98 µg/mL)	[8]
Synthesized Compound	N-((2,6-dimethylpyridin-3-yl)methyl)-4-chlorobenzamide	To Be Determined	N/A

References

• Wen, Y., Lun, S., Jiao, Y., et al. (2023). Structure-Directed Identification of Pyridine-2-methylamine Derivatives as MmpL3 Inhibitors for use as Antitubercular Agents. European Journal of Medicinal Chemistry, 255, 115351. [Link]

• PubMed. (2023). Structure-directed identification of pyridine-2-methylamine derivatives as MmpL3 inhibitors for use as antitubercular agents. [Link]

• Li, W., Stevens, C. M., Pandya, A. N., et al. (2019). Direct Inhibition of MmpL3 by Novel Antitubercular Compounds. ACS Infectious Diseases, 5(6), 1001–1012. [Link]

• Aapptec. Standard Coupling Procedures; DIC/HOBt; PyBOP; HBTU; PyBrOP. [Link]

• Common Organic Chemistry. Amine to Amide (EDC + HOBt). [Link]

• Jackson, M. (2017). Synergistic Interactions of MmpL3 Inhibitors with Antitubercular Compounds In Vitro. Antimicrobial Agents and Chemotherapy, 61(11), e01229-17. [Link]

• Belardinelli, J. M., et al. (2020). Active Benzimidazole Derivatives Targeting the MmpL3 Transporter in Mycobacterium abscessus. Antimicrobial Agents and Chemotherapy, 64(5), e02111-19. [Link]

• Rao, V. U., et al. (2013). Synthesis of amide derivatives for electron deficient amines and functionalized carboxylic acids using EDC and DMAP and a catalytic amount of HOBt as the coupling reagents. Tetrahedron Letters, 54(40), 5454-5457. [Link]

• Jackson, M., et al. (2014). Novel Insights into the Mechanism of Inhibition of MmpL3, a Target of Multiple Pharmacophores in Mycobacterium tuberculosis. Antimicrobial Agents and Chemotherapy, 58(10), 6093–6103. [Link]

• Jackson, M., et al. (2019). Identification of New MmpL3 Inhibitors by Untargeted and Targeted Mutant Screens Defines MmpL3 Domains with Differential Resistance. mBio, 10(4), e01377-19. [Link]

• Li, W., et al. (2019). Direct Inhibition of MmpL3 by Novel Antitubercular Compounds. ACS Infectious Diseases, 5(6), 1001-1012. [Link]

• Jackson, M. (2021). MmpL3 Inhibition: A New Approach to Treat Nontuberculous Mycobacterial Infections. Pharmaceuticals, 14(7), 652. [Link]

• Jackson, M. (2022). Recent advances in mycobacterial membrane protein Large 3 inhibitor drug design for mycobacterial infections. Expert Opinion on Drug Discovery, 17(1), 59-75. [Link]

• Bolla, J. R. (2020). Targeting MmpL3 for anti-tuberculosis drug development. Biochemical Society Transactions, 48(4), 1463–1472. [Link]

• Pasca, M. R., & De Rossi, E. (2015). MmpL3 Inhibitors: Diverse Chemical Scaffolds Inhibit the Same Target. Current Pharmaceutical Design, 21(34), 4974–4986. [Link]

• Abdel-Magid, A. F., & Mehrman, S. J. (2006). A Review on the Use of Sodium Triacetoxyborohydride in the Reductive Amination of Ketones and Aldehydes. Organic Process Research & Development, 10(5), 971-1031. [Link]

• Organic Chemistry Portal. Reductive Amination - Sodium triacetoxyborohydride [NaBH(OAc)3]. [Link]

• Master Organic Chemistry. (2017). Reductive Amination, and How It Works. [Link]

• Myers, A. Chem 115: Reductive Amination. [Link]

• The Hive. Easy P2P reductive amination with NaBH(OAc)3. [Link]

• ResearchGate. Table: In vitro activity of advanced benzothiazole amides. [Link]

• ResearchGate. Four compounds inhibit M. tuberculosis growth in a dose-dependent manner. [Link]

• CSU STRATA. MmpL3 Inhibitor Screening Assays. [Link]

• PubChem. 4-Chlorobenzamide. [Link]

• PrepChem.com. Synthesis of N-chlorobenzamide. [Link]

• Google Patents.
• Google Patents.

• ResearchGate. (PDF) Reaction of N-acetylbenzamides with hydroxylamine hydrochloride: synthesis of 3-methyl-5-aryl-1,2,4-oxadiazoles. [Link]

• PubChem. N,N-dimethyl-2-[6-methyl-2-(4-methylphenyl)imidazo[1,2-a]pyridin-3-yl]acetamide;hydron. [Link]

• PubChem. N-(4,6-diphenylpyrimidin-2-yl)-3-chlorobenzamide. [Link]

• PubChem. N-[1-[(6-chloro-3-pyridinyl)methyl]-4,5-dihydroimidazol-2-yl]nitramide. [Link]

• Google Patents. WO2006036874A1 - Salts of n-(4-fluorobenzyl)-n-(1-methylpiperidin-4-yl)-n'-(4-(2-methylpropyloxy)phenylmethyl)

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Technical Notes & Optimization

Technical Support Center: Purification of Crude (2,6-Dimethylpyridin-3-yl)methanamine

Welcome to the technical support guide for the purification of (2,6-Dimethylpyridin-3-yl)methanamine (CAS 672325-49-4). This resource is designed for researchers, chemists, and drug development professionals who encounter challenges in obtaining this key building block with high purity. We will move beyond simple protocols to address the specific, practical issues that arise during purification, explaining the causality behind our recommended solutions.

Section 1: Frequently Asked Questions (FAQs)

This section addresses the most common strategic questions encountered when planning the purification of (2,6-Dimethylpyridin-3-yl)methanamine.

Q1: My initial workup of the synthesis reaction leaves a crude oil with ~70-80% purity by GC/NMR. What are the most probable impurities I'm dealing with?

A1: The impurity profile depends heavily on the synthetic route. Assuming a common pathway, such as the reduction of 2,6-dimethyl-3-cyanopyridine, the primary impurities are typically:

• Unreacted Starting Material: Residual 2,6-dimethyl-3-cyanopyridine.

• Hydrolysis Byproduct: 2,6-dimethylnicotinamide or 2,6-dimethylnicotinic acid, formed if water is present during the reaction or workup, especially under non-neutral pH conditions.

• Reductant-Related Impurities: Borate salts (if using borohydride reductants) or aluminum salts (if using LAH/DIBAL-H). These are usually removed during the aqueous workup but can persist as fine suspensions.

• Solvent Residues: High-boiling point solvents used in the reaction (e.g., THF, Dioxane, Toluene).

Identifying these is the first step in selecting an appropriate purification strategy. An LC-MS analysis is highly effective for identifying unknown impurities.[1]

Q2: I'm attempting to purify my compound using standard silica gel flash chromatography, but I'm getting severe tailing and poor separation. What's causing this and how do I fix it?

A2: This is the most common issue faced when purifying basic amines on standard silica gel. The root cause is an acid-base interaction between the basic amine functionality of your product and the acidic silanol (Si-OH) groups on the surface of the silica gel.[2] This strong, often irreversible, adsorption leads to significant product loss on the column and broad, tailing peaks.

There are three effective strategies to counteract this:

• Mobile Phase Modification: Add a small amount of a competing base to your eluent to neutralize the acidic sites on the silica. A common choice is 0.5-2% triethylamine (TEA) or ammonium hydroxide in a dichloromethane/methanol or ethyl acetate/hexane solvent system.[2]

• Use a Deactivated Stationary Phase: Instead of standard silica, use an amine-functionalized silica (KP-NH) or basic alumina column.[2][3] These stationary phases have a basic surface that minimizes interactions with the amine product, resulting in symmetrical peaks and improved separation.

• Reversed-Phase Chromatography: If the impurities have significantly different polarities, reversed-phase flash chromatography (e.g., on a C18 column) can be an excellent alternative. In this mode, the basic amine is often best retained and separated when the mobile phase has an alkaline pH, which keeps the amine in its free-base form.[2]

Q3: Is vacuum distillation a suitable method for purifying (2,6-Dimethylpyridin-3-yl)methanamine?

A3: Yes, vacuum distillation is a highly effective and scalable method for this compound, provided the impurities have sufficiently different boiling points. Pyridine derivatives are often purified by distillation under reduced pressure to avoid thermal degradation and to lower the required temperature.[4]

Key Considerations:

• Boiling Point Differential: This method works best if impurities are either non-volatile (salts, polymeric material) or significantly more volatile (low-boiling solvents) than your product.

• Thermal Stability: While vacuum reduces the temperature, prolonged heating can still cause discoloration. A well-controlled setup with a short path distillation head is recommended.

• Drying: The crude material should be thoroughly dried before distillation, as water can co-distill (azeotrope) or interfere with the process. Drying over KOH or CaH2 is a standard practice for pyridines.[5][6]

Q4: My final product is a clear oil, but it turns yellow or brown upon storage. Why is this happening and how can I prevent it?

A4: Amines, particularly aromatic and benzylic amines, are susceptible to air oxidation. The discoloration is due to the formation of small quantities of oxidized, colored impurities. This process can be accelerated by light and trace metal contaminants.

Prevention Strategies:

• Inert Atmosphere: Store the purified amine under an inert atmosphere, such as nitrogen or argon.

• Amber Vials: Use amber glass vials or wrap the container in aluminum foil to protect it from light.

• Cold Storage: Store the product in a refrigerator or freezer to slow the rate of oxidation.

• Purity: Ensure the product is free from trace metals, which can catalyze oxidation. If necessary, a final filtration through a small plug of celite or alumina can help.

Section 2: Troubleshooting Guide

This guide provides solutions to specific problems you might encounter during the purification workflow.

Observed Problem	Potential Root Cause(s)	Recommended Solution(s)
Low Yield After Chromatography	1. Irreversible adsorption on silica gel. 2. Product is too polar and retained by the column.	1. Add 1-2% triethylamine to the eluent or switch to an amine-functionalized column.[2] 2. Increase the polarity of the mobile phase gradually (e.g., increase methanol content). If the product still doesn't elute, consider reversed-phase chromatography.
Co-elution of Impurities	The chosen solvent system does not provide adequate selectivity (separation) between the product and an impurity.	Systematically screen different solvent systems. A good starting point is a gradient of methanol in dichloromethane (DCM) or ethyl acetate in hexanes (both with 1% TEA). Test solvent systems using Thin Layer Chromatography (TLC) first to find one that gives a good separation (ΔRf > 0.2).[7]
Product Contains Water After Purification	1. Incomplete drying of crude material. 2. Use of "wet" solvents for chromatography or workup. 3. Product is hygroscopic and absorbed moisture from the air post-purification.	1. Before the final purification step, dry the crude material over anhydrous sodium sulfate or magnesium sulfate. For distillation, pre-drying over KOH pellets is effective.[5] 2. Use anhydrous solvents for chromatography. 3. Handle the final product under an inert atmosphere and store it in a sealed container with a desiccant.
Milky/Cloudy Distillate	Water contamination in the crude material is forming an azeotrope and co-distilling.	Pause the distillation, cool the apparatus, and return the cloudy distillate to a separatory funnel. Separate the aqueous layer, dry the organic layer thoroughly over a suitable drying agent (e.g., anhydrous K2CO3 or MgSO4), and re-distill.

Section 3: Visualization of Purification Workflow

Purification Method Selection

The following decision tree provides a logical pathway for selecting the optimal purification strategy based on the initial assessment of the crude material.

Caption: Decision tree for selecting a purification method.

Troubleshooting Amine Chromatography

This workflow outlines the steps to diagnose and solve common issues encountered during the column chromatography of basic amines.

Caption: Workflow for troubleshooting poor chromatography results.

Section 4: Detailed Experimental Protocols

These protocols provide validated, step-by-step methodologies for the purification of (2,6-Dimethylpyridin-3-yl)methanamine.

Protocol 1: Modified Flash Column Chromatography

This protocol is designed to overcome the challenges of purifying basic amines on silica gel.

• 1. Column Preparation:

  • Select a silica gel column appropriate for your scale.

  • Equilibrate the column with the initial mobile phase (e.g., Hexane/Ethyl Acetate 95:5 + 1% Triethylamine) by flushing with at least 5 column volumes. Causality: Pre-treating the silica with a basic modifier is crucial to passivate the acidic silanol groups before the sample is loaded.[2]

• 2. Sample Preparation:

  • Dissolve the crude amine in a minimal amount of the mobile phase (or a stronger solvent like dichloromethane if solubility is an issue).

  • Optional (Dry Loading): Adsorb the crude oil onto a small amount of silica gel or celite. Evaporate the solvent completely. This often results in sharper bands and better separation.

• 3. Elution:

  • Load the sample onto the top of the column.

  • Begin elution with the initial mobile phase.

  • Gradually increase the polarity of the mobile phase (e.g., by increasing the percentage of ethyl acetate or by introducing methanol). A typical gradient might be from 5% to 50% ethyl acetate in hexane.

  • Collect fractions and monitor them by TLC.

• 4. Product Isolation:

  • Combine the pure fractions.

  • Remove the solvent under reduced pressure using a rotary evaporator.

  • Note: Triethylamine is volatile and should be removed with the solvent, but trace amounts may remain. If this is a concern, a final acid/base extraction or co-evaporation with a solvent like toluene can be performed.

Protocol 2: Vacuum Distillation

This method is ideal for larger scales (>5 g) where the main impurities are non-volatile.

• 1. Pre-treatment:

  • Place the crude amine oil in a round-bottom flask suitable for distillation.

  • Add a small amount of a drying agent, such as potassium hydroxide (KOH) pellets, and a magnetic stir bar.

  • Stir the mixture for 1-2 hours at room temperature to remove residual water. Causality: Water can form azeotropes, leading to inaccurate boiling points and contamination of the distillate.[6]

• 2. Apparatus Setup:

  • Assemble a short-path distillation apparatus. Ensure all glass joints are properly sealed with vacuum grease.

  • Connect the apparatus to a vacuum pump through a cold trap (liquid nitrogen or dry ice/acetone).

  • Place the distillation flask in a heating mantle with a stir plate underneath.

• 3. Distillation:

  • Begin stirring and slowly apply vacuum.

  • Once a stable vacuum is achieved (typically <1 mmHg), gradually increase the heat to the distillation flask.

  • Collect any low-boiling fractions (forerun) in the initial receiving flask.

  • As the temperature stabilizes at the boiling point of the product, switch to a clean receiving flask to collect the main fraction.

  • Stop the distillation when the temperature begins to rise again or when only a small, dark residue remains in the distillation flask.

• 4. Product Handling:

  • Allow the apparatus to cool completely before releasing the vacuum.

  • Transfer the purified, colorless oil to a clean, tared amber vial under a nitrogen or argon atmosphere for storage.

References

• Sulfur Recovery Engineering Inc. (n.d.). Amine Troubleshooting. Retrieved from [Link]

• Lyddon, L. (2008, June 2). Troubleshooting Amine Unit Simulations. Bryan Research & Engineering, LLC. Retrieved from [Link]

• Scribd. (n.d.). Amine Plant Troubleshooting and Optimization. Retrieved from [Link]

• Nour, M., & Al-Qahtani, H. (2019, June 1). Case studies of troubleshooting amine treating foaming—Part 1. Gas Processing & LNG. Retrieved from [Link]

• Biotage. (2023, February 10). How do I purify ionizable organic amine compounds using flash column chromatography? Retrieved from [Link]

• Google Patents. (n.d.). US20100222568A1 - Removal of pyridine and pyridine analogs from reaction mass containing sucrose esters.

• Biotage. (2023, January 30). Very polar compound purification using aqueous normal-phase flash column chromatography. Retrieved from [Link]

• Refining Community. (n.d.). Contamination in Amine Systems. Retrieved from [Link]

• Google Patents. (n.d.). CN102249988B - Method for recovering pyridine.

• Reddit. (2024, January 12). Drying and distilling pyridine. r/OrganicChemistry. Retrieved from [Link]

• Bidlingmeyer, B. A., Del Rios, J. K., & Korpi, J. (1982). Separation of organic amine compounds on silica gel with reversed-phase eluents. Analytical Chemistry, 54(3), 442-447. Retrieved from [Link]

• ResearchGate. (n.d.). Co-crystallisation of 4-amino pyridine with succinic acid (1:1): spectroscopic, thermal, crystal structure, DFT/HF calculation and Hirshfeld surface analysis. Retrieved from [Link]

• Columbia University. (n.d.). Column chromatography. Retrieved from [Link]

• Google Patents. (n.d.). US6087507A - Separation of pyridine or pyridine derivatives from aqueous solutions.

• ResearchGate. (2018, April 25). For highly polar compound, how to do the purification? Retrieved from [Link]

• Google Patents. (n.d.). CN104529886A - Method for separating mixed aminopyridine through crystallization and rectification coupling technology.

• i-manager Publications. (n.d.). Material Synthesis, Energy Diagram and Physicochemical Properties of Frequency Doubling 2 - Aminopyridine Barium Chloride (2apbc) Crystal. Retrieved from [Link]

• ResearchGate. (2021, January 14). How to dry the pyridine? Retrieved from [Link]

• Organic Syntheses. (n.d.). 2,6-dimethylpyridine. Retrieved from [Link]

• Lappin, G. R., Petersen, Q. R., & Wheeler, C. E. (1951). CYCLIZATION OF 2-AMINOPYRIDINE DERIVATIVES. II. THE REACTION OF SUBSTITUTED 2-AMINOPYRIDINES WITH ETHYL MALONATE. The Journal of Organic Chemistry, 16(4), 621-626. Retrieved from [Link]

• Muszalska, I., Ładowska, H., & Sabiniarz, A. (n.d.). HPLC AND TLC METHODOLOGY FOR DETERMINATION OR PURITY EVALUATION OF 4-METHOXY-2-(3(4-PHENYL-1-PIPERAZINYL))PROPYL. Acta Poloniae Pharmaceutica - Drug Research, 64(3), 195-201. Retrieved from [Link]

• Google Patents. (n.d.). US6624307B1 - Process for producing 2,6-dihydroxy-3,4-dialkylpyridines.
• Google Patents. (n.d.). EP0202625A2 - Process for the preparation of 2,6-dimethyl-4-(3'-nitrophenyl)-1,4-dihydropyridine-3,5-dicarboxylic acid 3-beta-(N-benzyl-N-methylamino)-ethyl ester 5-methyl ester and its hydrochloride salt.

• IOSR Journal of Applied Chemistry. (n.d.). Quantification Of (4-Bromophenyl) {Pyridine-2-Yl} Acetonitrile Impurity (4-BPPA) By HPLC In Bromopheniramine Maleate Active Pharmaceutical Ingredient. Retrieved from [Link]

• ResearchGate. (2016, June 13). Synthesis, characterization and development of validated RP-HPLC method for the estimation of process-related impurity diethyl 4-(3-chlorophenyl)-2, 6-dimethyl-1, 4-dihydropyridine-3, 5-dicarboxylate from amlodipine bulk and formulation. Retrieved from [Link]

• ResearchGate. (n.d.). ChemInform Abstract: Synthesis of Novel Substituted Pyridine Derivatives from 3,5-Diacetyl-2,6-dimethylpyridine. Retrieved from [Link]

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• 4. US20100222568A1 - Removal of pyridine and pyridine analogs from reaction mass containing sucrose esters - Google Patents [patents.google.com]
• 5. reddit.com [reddit.com]
• 6. researchgate.net [researchgate.net]
• 7. columbia.edu [columbia.edu]

Technical Support Center: Optimizing Synthesis of (2,6-Dimethylpyridin-3-yl)methanamine

Welcome to the technical support center for the synthesis of (2,6-Dimethylpyridin-3-yl)methanamine. This guide is designed for researchers, scientists, and professionals in drug development, providing in-depth troubleshooting advice and frequently asked questions to navigate the complexities of this synthesis. Our focus is on practical, field-proven insights to help you optimize your reaction conditions, maximize yields, and ensure the purity of your final product.

I. Synthetic Strategy Overview

The most common and logical synthetic route to (2,6-Dimethylpyridin-3-yl)methanamine involves a two-step process:

• Cyanation of a 2,6-Dimethylpyridine Precursor: Introduction of a nitrile group at the 3-position of the pyridine ring. A common method for this transformation is the Sandmeyer reaction, starting from 3-amino-2,6-dimethylpyridine.

• Reduction of the Nitrile: The resulting 2,6-dimethylpyridine-3-carbonitrile is then reduced to the target primary amine. This can be achieved through catalytic hydrogenation or with chemical reducing agents.

This guide is structured to address potential issues in both of these critical stages.

II. Troubleshooting Guide: From Starting Material to Final Product

This section is formatted as a series of questions and answers to directly address common problems encountered during the synthesis.

Step 1: Cyanation of 3-Amino-2,6-dimethylpyridine (Sandmeyer Reaction)

Question 1: My Sandmeyer reaction is giving a low yield of the desired 2,6-dimethylpyridine-3-carbonitrile. What are the likely causes and how can I improve it?

Answer:

Low yields in the Sandmeyer reaction are a frequent challenge and can often be attributed to several factors. Here is a systematic approach to troubleshooting:

• Purity of the Starting Amine: The Sandmeyer reaction is sensitive to impurities in the starting 3-amino-2,6-dimethylpyridine. Ensure your starting material is of high purity, as residual impurities can interfere with the diazotization step. Recrystallization or column chromatography of the starting amine may be necessary.

• Diazotization Conditions: The formation of the diazonium salt is a critical step.

  • Temperature Control: It is imperative to maintain a low temperature (typically 0-5 °C) during the addition of sodium nitrite. Higher temperatures can lead to premature decomposition of the diazonium salt, significantly reducing the yield.[1][2]

  • Acid Concentration: The reaction is typically carried out in a strong acidic medium (e.g., HCl, H₂SO₄). Insufficient acid can lead to incomplete diazotization and potential side reactions.

• Copper(I) Cyanide Quality and Solubility:

  • Freshness of CuCN: Copper(I) cyanide can oxidize over time. Using fresh, high-quality CuCN is recommended for optimal results.

  • Solubility: CuCN is often insoluble in the acidic aqueous solution of the diazonium salt. To facilitate the reaction, the CuCN is typically dissolved in a solution of sodium or potassium cyanide to form a soluble cyanocuprate complex.[3]

• Side Reactions: The primary side reaction is the replacement of the diazonium group with a hydroxyl group, forming the corresponding pyridinol. This is more likely to occur if the temperature is not strictly controlled or if the addition of the diazonium salt to the cyanide solution is too slow.

Question 2: I am observing the formation of a significant amount of a dark, tarry byproduct in my Sandmeyer reaction. What is causing this and how can I prevent it?

Answer:

The formation of tarry byproducts is usually a sign of uncontrolled decomposition of the diazonium salt, leading to radical side reactions. Here's how to mitigate this:

• Strict Temperature Control: As mentioned previously, maintaining a low temperature is crucial to prevent the rapid, uncontrolled decomposition of the diazonium salt.

• Slow, Controlled Addition: The cold diazonium salt solution should be added slowly and in a controlled manner to the copper(I) cyanide solution. This ensures that the diazonium salt reacts as it is added, preventing its accumulation and subsequent decomposition.

• Vigorous Stirring: Ensure the reaction mixture is vigorously stirred to promote efficient mixing and heat dissipation.

• Degassing of Solvents: While not always necessary, in some cases, degassing the solvents can help to remove dissolved oxygen, which can participate in radical side reactions.

Step 2: Reduction of 2,6-Dimethylpyridine-3-carbonitrile

Question 3: My catalytic hydrogenation of 2,6-dimethylpyridine-3-carbonitrile is producing significant amounts of secondary and tertiary amines. How can I improve the selectivity for the primary amine?

Answer:

The formation of secondary and tertiary amine byproducts is a classic challenge in the catalytic hydrogenation of nitriles.[4][5] This occurs because the initially formed primary amine can react with the intermediate imine, leading to the formation of a secondary amine, which can then react further. Here are several effective strategies to suppress these side reactions:

• Addition of Ammonia: The most common and effective method is to conduct the hydrogenation in the presence of ammonia.[5] Ammonia is typically used as a solution in the reaction solvent (e.g., methanolic ammonia). It competes with the primary amine for reaction with the imine intermediate, thereby favoring the formation of the primary amine.

• Use of Acidic Additives: In some cases, the addition of a small amount of a strong acid (e.g., HCl) can protonate the primary amine as it is formed, preventing it from acting as a nucleophile and reacting with the imine intermediate. However, this approach should be used with caution as it can also affect the catalyst activity.

• Catalyst Choice: While Raney Nickel is a common choice, other catalysts like rhodium on alumina or palladium on carbon can sometimes offer better selectivity.[4] The choice of catalyst can be substrate-dependent, so some screening may be necessary.

• Reaction Conditions:

  • Lower Temperature: Running the reaction at a lower temperature can sometimes reduce the rate of the side reactions.

  • Higher Hydrogen Pressure: Increased hydrogen pressure can promote the rapid reduction of the imine to the primary amine, minimizing its availability to react with the already formed amine.

Question 4: I am using Lithium Aluminum Hydride (LiAlH₄) for the reduction, but my workup is problematic, resulting in a gelatinous precipitate that is difficult to filter. How can I improve the workup?

Answer:

The formation of gelatinous aluminum salts during the workup of LiAlH₄ reactions is a common issue.[6] The "Fieser workup" is a widely used and effective procedure to obtain a granular, easily filterable precipitate.[7][8][9]

Fieser Workup Protocol:

For a reaction using 'x' grams of LiAlH₄ in a solvent like THF or diethyl ether:

• Cool the reaction mixture to 0 °C in an ice bath.

• Slowly and cautiously add 'x' mL of water.

• Add 'x' mL of a 15% aqueous sodium hydroxide solution.

• Add '3x' mL of water.

• Allow the mixture to warm to room temperature and stir vigorously for at least 30 minutes. This should result in the formation of a white, granular precipitate.

• The precipitate can then be easily removed by filtration, and the filter cake should be washed with an organic solvent to recover any trapped product.

Safety Note: The initial addition of water to quench the excess LiAlH₄ is highly exothermic and releases hydrogen gas. This must be done slowly and with extreme caution in a well-ventilated fume hood.[10]

III. Frequently Asked Questions (FAQs)

Q1: What is the best solvent for the catalytic hydrogenation of 2,6-dimethylpyridine-3-carbonitrile?

A1: The choice of solvent can influence the reaction rate and selectivity. For catalytic hydrogenations with Raney Nickel or Pd/C, alcoholic solvents such as methanol or ethanol are commonly used.[5] If ammonia is used to suppress side reactions, a solution of ammonia in methanol is a convenient choice.

Q2: Can I use sodium borohydride (NaBH₄) to reduce the nitrile?

A2: Sodium borohydride is generally not a strong enough reducing agent to reduce nitriles to primary amines under standard conditions.[11] Lithium aluminum hydride (LiAlH₄) is the more common and effective reagent for this transformation.[12][13][14]

Q3: How can I purify the final product, (2,6-Dimethylpyridin-3-yl)methanamine?

A3: Primary amines can be challenging to purify by standard silica gel chromatography due to their basicity, which can lead to tailing and poor separation. Here are a few recommended methods:

• Distillation: If the product is a liquid with a suitable boiling point, vacuum distillation can be an effective purification method.

• Amine-Functionalized or Basic Alumina Chromatography: If chromatography is necessary, using an amine-functionalized silica gel or basic alumina can help to mitigate the issues seen with standard silica gel.[15]

• Salt Formation and Recrystallization: A highly effective method for purifying amines is to form a salt, typically the hydrochloride salt, which can then be purified by recrystallization. The pure amine can be liberated by treatment with a base. To form the hydrochloride salt, the crude amine can be dissolved in a suitable solvent (e.g., diethyl ether, ethyl acetate) and treated with a solution of HCl in the same or another miscible solvent. The precipitated salt can then be collected by filtration.

Q4: How can I monitor the progress of the nitrile reduction?

A4: The progress of the reaction can be monitored by several techniques:

• Thin-Layer Chromatography (TLC): TLC can be used to monitor the disappearance of the starting nitrile and the appearance of the product amine. A suitable developing solvent system would need to be determined empirically.

• Gas Chromatography-Mass Spectrometry (GC-MS): GC-MS is an excellent technique for monitoring the reaction, as it can separate the starting material, product, and any byproducts, and provide their mass spectra for identification.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H NMR spectroscopy can be used to monitor the reaction by observing the disappearance of the signals corresponding to the starting material and the appearance of the new signals for the product, particularly the characteristic signal for the newly formed -CH₂NH₂ group.

IV. Visualizations and Data

Experimental Workflow Diagram

Caption: A typical workflow for the synthesis of (2,6-Dimethylpyridin-3-yl)methanamine.

Troubleshooting Logic for Low Primary Amine Yield

Caption: A decision-making diagram for troubleshooting low yields in nitrile reduction.

Recommended Reaction Conditions for Nitrile Reduction

Parameter	Catalytic Hydrogenation (Raney Ni)	Chemical Reduction (LiAlH₄)
Solvent	Methanol or Ethanol (with NH₃)	Anhydrous Diethyl Ether or THF
Temperature	25 - 80 °C	0 °C to reflux
Pressure	50 - 500 psi H₂	Atmospheric
Reagent Ratio	5-20 wt% catalyst	1.5 - 2.5 equivalents LiAlH₄
Typical Reaction Time	4 - 24 hours	2 - 12 hours
Key Consideration	Suppression of secondary/tertiary amines	Anhydrous conditions are critical

V. References

• BYJU'S. (n.d.). Lithium aluminium hydride, also known as LAH, is a reducing agent that is commonly used in modern organic synthesis. Retrieved from [Link]

• Wikipedia. (2023). Nitrile reduction. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Nitrile to Amine - Common Conditions. Retrieved from [Link]

• Reagent Friday: Lithium Aluminum Hydride (LiAlH4). (2023, February 3). Master Organic Chemistry. Retrieved from [Link]

• Aakash Institute. (n.d.). Preparation of Amines: Reduction of - Nitro, Nitriles, Isocyanides, Amides, Azides and Oximes, Ammonolysis of Alkyl Halides, Gabriel Phthalimide Synthesis, Rearrangement Reactions in CHEMISTRY. Retrieved from [Link]

• University of Rochester, Department of Chemistry. (n.d.). Workup: Aluminum Hydride Reduction. Retrieved from [Link]

• ResearchGate. (2014, September 30). Can anyone suggest the best method for lithium aluminium hydride work up? Retrieved from [Link]

• ResearchGate. (2019, April 8). How to prevent secondary amine formation in nitrile reduction? Retrieved from [Link]

• Roc-kin, S., et al. (2022). Trichloroacetic acid fueled practical amine purifications. Communications Chemistry, 5(1), 22. Retrieved from [Link]

• Theule, P., et al. (2021). Formation of amines: hydrogenation of nitrile and isonitrile as selective routes in the interstellar medium. Astronomy & Astrophysics, 652, A91. Retrieved from [Link]

• Staskun, B., & van Es, T. (2008). The Reduction of Nitriles to Aldehydes: Applications of Raney Nickel/Sodium Hypophosphite Monohydrate, of Raney Nickel/Formic Acid, and of Raney (Ni/Al) Alloy/Formic Acid. South African Journal of Chemistry, 61, 144-156. Retrieved from [Link]

• Wikipedia. (2023). Raney nickel. Retrieved from [Link]

• Biotage. (2023, February 10). How do I purify ionizable organic amine compounds using flash column chromatography? Retrieved from [Link]

• ACS Chemical Health & Safety. (2024, February 9). A Safety Guidance Document for Lithium Aluminum Hydride (LAH) Reduction: A Resource for Developing Specific SOPs on LAH Manipulations. Retrieved from [Link]

• Chemguide. (n.d.). REDUCING NITRILES TO PRIMARY AMINES. Retrieved from [Link]

• Google Patents. (n.d.). US3337630A - Process for the purification of amines. Retrieved from

• ResearchGate. (2023, August 30). Role of Pyridine and Alternative Solvents in Raney Nickel Catalyzed Nitrile Reduction? Retrieved from [Link]

• Google Patents. (n.d.). US2377511A - Purification of amine reaction mixtures. Retrieved from

• Nöth, H., & Sedlak, M. (2001). The Reduction of Pyridine to 1,4-Dihydropyridine by Lithiumtetrahydroborate in the Presence of Water. Zeitschrift für Naturforschung B, 56(2), 159-162. Retrieved from [Link]

• Wikipedia. (2023). Sandmeyer reaction. Retrieved from [Link]

• Chemistry Stack Exchange. (2020, April 22). Purification of primary amines using Schiff base immobilization. Retrieved from [Link]

• Master Organic Chemistry. (2011, September 30). Reagent Friday: Raney Nickel. Retrieved from [Link]

• National Institutes of Health. (2021). Recent trends in the chemistry of Sandmeyer reaction: a review. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Amine synthesis by nitrile reduction. Retrieved from [Link]

• Chemistry Steps. (n.d.). LiAlH4 and NaBH4 Carbonyl Reduction Mechanism. Retrieved from [Link]

• Chemistry LibreTexts. (2020, May 30). 20.5: Synthesis of Primary Amines. Retrieved from [Link]

• Organic Syntheses. (n.d.). 2,6-dimethylpyridine. Retrieved from [Link]

• Jones Research Group. (2016, January 8). Reduction Reactions and Heterocyclic Chemistry. Retrieved from [Link]

• Royal Society of Chemistry. (2002). Sandmeyer reactions. Part 6. A mechanistic investigation into the reduction and ligand transfer steps of Sandmeyer cyanation. Retrieved from [Link]

• Royal Society of Chemistry. (n.d.). Advances. Retrieved from

• Pharmaguideline. (n.d.). Metal Hydrid Reduction (NaBH4 and LiAlH4). Retrieved from [Link]

• IRIS-AperTO. (n.d.). Copper-free Sandmeyer Cyanation of Arenediazonium o-Benzenedisulfonimides. Retrieved from [Link]

• Google Patents. (n.d.). US6624307B1 - Process for producing 2,6-dihydroxy-3,4-dialkylpyridines. Retrieved from

• Google Patents. (n.d.). EP0202625A2 - Process for the preparation of 2,6-dimethyl-4-(3'-nitrophenyl)-1,4-dihydropyridine-3,5-dicarboxylic acid 3-beta-(N-benzyl-N-methylamino)-ethyl ester and its hydrochloride salt. Retrieved from

Sources

• 1. Sandmeyer reaction - Wikipedia [en.wikipedia.org]
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• 3. Sandmeyer reactions. Part 6.1 A mechanistic investigation into the reduction and ligand transfer steps of Sandmeyer cyanation - Journal of the Chemical Society, Perkin Transactions 2 (RSC Publishing) [pubs.rsc.org]
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• 5. Nitrile to Amine - Common Conditions [commonorganicchemistry.com]
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• 12. Preparation of Amines: Reduction of - Nitro, Nitriles, Isocyanides, Amides, Azides and Oximes, Ammonolysis of Alkyl Halides, Gabriel Phthalimide Synthesis, Rearrangement Reactions in CHEMISTRY: Definition, Types and Importance | AESL [aakash.ac.in]
• 13. LiAlH4 and NaBH4 Carbonyl Reduction Mechanism - Chemistry Steps [chemistrysteps.com]
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• 15. biotage.com [biotage.com]

Technical Support Center: Synthesis of (2,6-Dimethylpyridin-3-yl)methanamine

Answering the user's request.

Prepared by the Gemini Senior Application Scientist Team

Welcome to the technical support guide for the synthesis of (2,6-Dimethylpyridin-3-yl)methanamine. This document is designed for researchers, chemists, and drug development professionals who are actively engaged in the synthesis of this important chemical intermediate. Our goal is to provide practical, field-tested insights and troubleshooting strategies to help you navigate common challenges, optimize your reaction outcomes, and ensure the highest purity of your final product.

The primary and most widely adopted synthetic route to (2,6-Dimethylpyridin-3-yl)methanamine involves the reduction of the nitrile precursor, 2,6-dimethyl-3-cyanopyridine. This guide focuses on the two most common methods for this transformation: reduction with metal hydrides like Lithium Aluminum Hydride (LiAlH₄) and catalytic hydrogenation. We will explore the nuances of each method, with a specific focus on identifying, understanding, and preventing the formation of common side products.

Section 1: Overview of Synthetic Pathways

The conversion of 2,6-dimethyl-3-cyanopyridine to (2,6-Dimethylpyridin-3-yl)methanamine is a critical reduction reaction. The choice of reducing agent fundamentally influences the reaction profile, workup procedure, and potential impurities.

Caption: High-level overview of the primary synthetic routes.

Section 2: Troubleshooting Guide & Frequently Asked Questions (FAQs)

This section addresses the most common issues encountered during the synthesis in a practical question-and-answer format.

Q1: My yield is very low after a Lithium Aluminum Hydride (LiAlH₄) reduction and the isolated material is an intractable solid. What happened?

A1: Root Cause Analysis & Mechanism

This is a classic problem associated with LiAlH₄ reductions of nitrogen-containing compounds, particularly when the workup is not performed correctly. LiAlH₄ is a powerful, non-selective reducing agent[1]. During the reduction of a nitrile, the hydride ions are added in a stepwise manner, first forming an imine-aluminum complex, which is then further reduced to a diamidoaluminate complex[2][3].

These aluminum-nitrogen complexes are very stable and will precipitate out of organic solvents as gummy, intractable solids if the reaction is quenched improperly (e.g., by adding water too quickly or without a proper protocol). This traps your product, making isolation and purification extremely difficult, leading to significant yield loss.

Troubleshooting & Prevention Protocol: The Fieser Workup

To effectively break down these aluminum complexes and liberate the free amine, a carefully controlled hydrolytic workup, often called the "Fieser workup," is essential.

Step-by-Step Protocol:

• Cool the Reaction: After the reaction is complete (monitored by TLC), cool the reaction vessel to 0 °C in an ice-water bath. This is critical to control the exothermic quenching process.

• Slow, Sequential Addition: For a reaction using 'X' grams of LiAlH₄ , add the following reagents sequentially and dropwise with vigorous stirring:

  • 'X' mL of water . Add very slowly. You will observe gas evolution (H₂) and the formation of a grey-white precipitate.

  • 'X' mL of 15% (w/v) aqueous sodium hydroxide (NaOH) solution . The mixture will become thicker.

  • '3X' mL of water . Stir vigorously.

• Stir to Granulate: Allow the mixture to warm to room temperature and stir for at least 1-2 hours. A granular, easily filterable white solid (aluminum salts) should form, leaving a clear organic supernatant containing your product.

• Isolate: Filter the mixture through a pad of Celite®, washing the filter cake thoroughly with your reaction solvent (e.g., THF, ether) or another suitable solvent like ethyl acetate[4]. Combine the organic phases, dry with an anhydrous salt (e.g., Na₂SO₄), filter, and concentrate under reduced pressure.

An alternative quenching agent is a saturated aqueous solution of Rochelle's salt (potassium sodium tartrate), which is particularly effective at chelating aluminum salts and preventing the formation of emulsions[4].

Q2: My catalytic hydrogenation produced the correct mass for the product, but also a significant peak at nearly double the mass. What is this major side product?

A2: Identification and Mechanism of Dimer Formation

This high-molecular-weight impurity is almost certainly the secondary amine dimer, bis((2,6-dimethylpyridin-3-yl)methyl)amine . This is the most common side product in catalytic hydrogenations of nitriles when proper precautions are not taken.

Mechanism of Formation: The hydrogenation of a nitrile proceeds through a metal-bound imine intermediate. The desired pathway is the further reduction of this imine to the primary amine. However, if a molecule of the newly formed primary amine is present, its nucleophilic nitrogen can attack the electrophilic carbon of the imine intermediate. This condensation reaction forms a new intermediate which, upon reductive elimination, yields the secondary amine dimer.

Caption: Competing pathways in nitrile hydrogenation leading to the desired primary amine or the secondary amine side product.

Prevention Protocol: Ammonia Suppression The most effective way to prevent this dimerization is to add a large excess of ammonia to the reaction medium. Ammonia "swamps" the system, acting as a competitive inhibitor. It reacts with the imine intermediate to regenerate the starting imine, effectively blocking the primary amine product from attacking it.

Step-by-Step Protocol:

• Solvent Choice: Use an alcoholic solvent saturated with ammonia. A common choice is 7N methanolic ammonia, or bubble ammonia gas through methanol at 0 °C until saturation.

• Reaction Setup: Dissolve the 2,6-dimethyl-3-cyanopyridine in the ammoniacal solvent.

• Catalyst: Add the hydrogenation catalyst (e.g., Raney Nickel, Pd/C). Raney Nickel is often preferred for nitrile reductions as it is less prone to poisoning by nitrogen compounds.

• Hydrogenation: Pressurize the reactor with hydrogen gas (typically 50-100 psi) and proceed with the hydrogenation at a suitable temperature (e.g., 25-50 °C). The presence of ammonia is highly effective at preventing the dimerization side reaction[5].

Q3: My reaction stalls during catalytic hydrogenation, and TLC shows a mix of starting material and product even after extended time. What is the issue?

A3: Catalyst Deactivation (Poisoning)

Catalyst deactivation, or poisoning, is a common cause of stalled hydrogenations. Heterogeneous catalysts like Palladium on Carbon (Pd/C) or Rhodium on Carbon (Rh/C) have active sites on their surface where the reaction occurs. Certain molecules can bind strongly to these sites, blocking them and rendering the catalyst inactive.

Common Causes:

• Substrate/Product Inhibition: Pyridine and amine functional groups can themselves act as mild catalyst poisons by strongly adsorbing to the metal surface, especially with more sensitive catalysts[6].

• Impurities: The most common culprits are sulfur-containing compounds (from starting materials or solvents), halides, or other strongly coordinating species. These can irreversibly poison the catalyst even at ppm levels.

• Polymerization: Under certain conditions, starting materials or products can form polymeric films on the catalyst surface, a process known as fouling[6].

Troubleshooting & Prevention:

• Check Purity: Ensure the 2,6-dimethyl-3-cyanopyridine starting material is of high purity and free from sulfur or halide contaminants.

• Solvent Quality: Use high-purity, degassed solvents.

• Catalyst Choice: Raney Nickel is generally more robust and resistant to nitrogen-based poisoning than precious metal catalysts for this type of transformation.

• Reaction Rescue: If a reaction stalls, it can sometimes be restarted by filtering the mixture through Celite (under an inert atmosphere if the catalyst is pyrophoric, like Raney Ni) to remove the poisoned catalyst and adding a fresh batch.

Section 3: Recommended Experimental Protocols

Protocol 1: Synthesis via LiAlH₄ Reduction

• Setup: To a flame-dried, three-necked flask under a nitrogen atmosphere, add LiAlH₄ (1.5 equivalents) and suspend it in anhydrous THF (10 volumes relative to the nitrile).

• Addition: Cool the suspension to 0 °C. Dissolve 2,6-dimethyl-3-cyanopyridine (1.0 equivalent) in anhydrous THF and add it dropwise to the LiAlH₄ suspension, maintaining the internal temperature below 10 °C.

• Reaction: After the addition is complete, allow the mixture to warm to room temperature and stir for 4-6 hours, monitoring by TLC until the starting material is consumed.

• Workup: Cool the reaction to 0 °C and perform the Fieser workup as described in Q1.

• Purification: After extraction and drying, the crude product can be purified by vacuum distillation or by silica gel chromatography. For chromatography, use a mobile phase containing a small amount of triethylamine (e.g., 1-2%) or 7N methanolic ammonia to prevent streaking (e.g., Dichloromethane/Methanol/Triethylamine 95:4:1).

Protocol 2: Synthesis via Catalytic Hydrogenation

• Preparation: In a suitable hydrogenation vessel (e.g., Parr shaker), dissolve 2,6-dimethyl-3-cyanopyridine (1.0 equivalent) in methanol saturated with ammonia (approx. 7N solution, 15-20 volumes).

• Catalyst Addition: Carefully add Raney Nickel (approx. 10-20% by weight, as a slurry in water or ethanol) to the solution.

• Hydrogenation: Seal the vessel, purge with nitrogen, and then pressurize with hydrogen to 50-100 psi. Agitate the mixture at room temperature until hydrogen uptake ceases (typically 6-12 hours).

• Workup: Depressurize the vessel and purge with nitrogen. Carefully filter the reaction mixture through a pad of Celite to remove the catalyst. Caution: Raney Nickel can be pyrophoric when dry; keep the filter cake wet with solvent.

• Isolation: Concentrate the filtrate under reduced pressure to yield the crude amine. The product is often of high purity and may not require further purification beyond an acid-base extraction if necessary.

Section 4: Data Summary Table

Parameter	Method A: LiAlH₄ Reduction	Method B: Catalytic Hydrogenation
Primary Reagent	Lithium Aluminum Hydride (LiAlH₄)	H₂ gas, Raney Nickel (or Pd/C)
Solvent	Anhydrous Ethers (THF, Diethyl Ether)	Alcohols (Methanol, Ethanol)
Key Additive	None during reaction	Ammonia (NH₃)
Temperature	0 °C to Room Temperature	Room Temperature to 50 °C
Pressure	Atmospheric	50 - 1000 psi
Primary Side Product	Incomplete reaction; product trapped in aluminum salts	bis((2,6-dimethylpyridin-3-yl)methyl)amine
Pros	Fast reaction times; generally high conversion.	Cleaner reaction; easier workup; safer for scale-up.
Cons	Hazardous reagent; requires strict anhydrous conditions; complex workup.	Requires specialized pressure equipment; potential for catalyst poisoning; dimerization side reaction.

References

• Chemistry LibreTexts. (n.d.). Nitrile Reduction. Retrieved from a valid source on nitrile reduction mechanisms.

• Master Organic Chemistry. (2023). Lithium Aluminum Hydride (LiAlH4) For Reduction of Carboxylic Acid Derivatives. Retrieved from [Link]

• BYJU'S. (n.d.). Lithium Aluminium Hydride. Retrieved from [Link]

• Chemistry LibreTexts. (2023). Conversion of nitriles to 1° amines using LiAlH4. Retrieved from [Link]

• Organic Synthesis. (n.d.). Nitrile to Amine (LiAlH4 or LAH reduction). Retrieved from [Link]

• Organic Syntheses. (2015). General procedure for silica gel flash chromatography. Org. Synth. 2015, 92, 247. Retrieved from [Link]

• Organic Syntheses. (n.d.). 2,6-Dimethylpyridine. Retrieved from [Link]

• U.S. Patent No. 5,300,650. (1994). Process for producing aminomethylpyridine having a chlorine atom at α-. Google Patents.

• MDPI. (n.d.). Poisoning and Reuse of Supported Precious Metal Catalysts in the Hydrogenation of N-Heterocycles. Retrieved from [Link]

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• 2. Nitrile Reduction Mechanism with LiAlH4 and DIBAL to Amine or Aldehyde - Chemistry Steps [chemistrysteps.com]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. organic-synthesis.com [organic-synthesis.com]
• 5. US5300650A - Process for producing aminomethylpyridine having a chlorine atom at α- - Google Patents [patents.google.com]
• 6. mdpi.com [mdpi.com]

Technical Support Center: (2,6-Dimethylpyridin-3-yl)methanamine Reactions

Welcome to the technical support resource for (2,6-Dimethylpyridin-3-yl)methanamine. This guide is designed for researchers, chemists, and drug development professionals to navigate the complexities of using this versatile building block. Here, we move beyond simple protocols to address the underlying chemical principles, providing you with the in-depth knowledge required to troubleshoot and optimize your reactions effectively.

Compound Overview & Safety First

(2,6-Dimethylpyridin-3-yl)methanamine (CAS: 672325-49-4) is a primary amine attached to a sterically hindered pyridine ring. This unique structure makes it a valuable synthon, particularly in medicinal chemistry for creating compounds that interact with biological targets. However, its reactivity is nuanced; the primary amine is the main nucleophilic center, while the pyridine nitrogen's basicity and potential for coordination are modulated by the adjacent methyl groups.

Before beginning any experiment, prioritize safety.

• Hazards: This compound is known to cause skin and serious eye irritation. It may also cause respiratory irritation.[1]

• Handling: Always work in a well-ventilated fume hood. Wear appropriate Personal Protective Equipment (PPE), including chemical-resistant gloves, safety glasses with side shields, and a lab coat.[1]

• Storage & Stability: Store the reagent in a tightly closed container in a cool, dry place away from sources of ignition.[1] It is stable under recommended storage conditions but is incompatible with strong oxidizing agents.[1]

Frequently Asked Questions (FAQs)

Q1: How should I store (2,6-Dimethylpyridin-3-yl)methanamine? A: Store in a cool, dry, and well-ventilated area, keeping the container tightly sealed to prevent moisture absorption and oxidation.[1]

Q2: Does the pyridine nitrogen interfere with reactions at the primary amine? A: While the pyridine nitrogen is basic, its nucleophilicity is significantly reduced by the steric hindrance from the two adjacent methyl groups at the C2 and C6 positions. In most reactions, such as acylation or reductive amination, the primary aminomethyl group is the overwhelmingly favored site of reaction. However, the pyridine nitrogen can act as an internal base, potentially complicating reactions that are sensitive to base concentration. It can also be protonated by strong acids, which would change the solubility and reactivity profile of the entire molecule.

Q3: My starting material won't fully dissolve. What should I do? A: Solubility issues are common with pyridine-containing compounds. If your substrate is not dissolving in common non-polar solvents like Dichloromethane (DCM), consider switching to a more polar aprotic solvent such as N,N-Dimethylformamide (DMF), N-Methyl-2-pyrrolidone (NMP), or Dimethyl sulfoxide (DMSO).[2] Gentle warming can also aid dissolution, but ensure this is compatible with the stability of your other reagents.

Troubleshooting Guide 1: Amide Coupling Reactions

Amide bond formation is one of the most common applications for this amine. However, the electron-withdrawing nature of the pyridine ring can decrease the nucleophilicity of the primary amine, sometimes leading to sluggish or incomplete reactions.

Problem: Low or No Conversion to the Desired Amide

Q: I'm using standard HATU/DIPEA conditions in DCM, but the reaction is stalled with significant starting amine remaining. What is the likely cause? A: This is a classic issue. Aminopyridines and their derivatives are often less nucleophilic than simple aliphatic or benzylamines.[3] The formation of the activated ester with HATU may be efficient, but the subsequent nucleophilic attack by the amine is the rate-limiting step and may not proceed effectively under standard conditions.[3] Furthermore, if your carboxylic acid partner is also complex, solubility of one or both starting materials in DCM could be limiting the reaction.[2]

Q: How can I optimize the reaction to achieve full conversion? A: A multi-pronged approach is often necessary.

• Solvent Change: Switch from DCM to a more polar solvent like DMF. This often solves underlying solubility issues and can accelerate the rate of bimolecular reactions.[2]

• Coupling Reagent: If HATU is failing, consider a more potent coupling agent. A summary of options is provided in the table below.

• Activate the Carboxylic Acid Differently: For particularly stubborn couplings, converting the carboxylic acid to a more reactive electrophile like an acid chloride (using SOCl₂ or oxalyl chloride) can force the reaction to completion.[3] Exercise caution, as this method is less mild and can lead to side reactions if other sensitive functional groups are present.

• Temperature: Gently heating the reaction mixture (e.g., to 40-50 °C) can often overcome the activation energy barrier. Monitor for potential decomposition of reagents or products at higher temperatures.

Table 1: Comparison of Common Amide Coupling Reagents

Coupling Reagent	Common Base	Key Advantages & When to Use
HATU / HBTU	DIPEA, TEA	General-purpose, efficient, but may fail with poorly nucleophilic amines.
EDC / HOBt	DIPEA, DMAP	Cost-effective, common for standard couplings. Can be less effective for difficult substrates.[3]
T3P® (Propylphosphonic Anhydride)	Pyridine, DIPEA	Excellent for difficult couplings, high-yielding, and generates water-soluble byproducts.[4]
Acid Chloride (via SOCl₂)	Pyridine, TEA	Most reactive method. Use when other methods fail and no acid-sensitive groups are present.[3]

Experimental Protocol: Optimized HATU Coupling

• In a dry flask under an inert atmosphere (N₂ or Ar), dissolve the carboxylic acid (1.0 equiv) and HATU (1.1 equiv) in anhydrous DMF.

• Add a non-nucleophilic base, such as Diisopropylethylamine (DIPEA) (2.5 equiv), and stir the mixture for 15-20 minutes at room temperature to pre-activate the acid.

• In a separate vial, dissolve (2,6-Dimethylpyridin-3-yl)methanamine (1.2 equiv) in a small amount of anhydrous DMF.

• Add the amine solution to the activated carboxylic acid mixture.

• Stir the reaction at room temperature or heat to 40-50 °C, monitoring progress by LCMS or TLC.

• Upon completion, quench the reaction with water and proceed with an appropriate extraction and purification procedure.

Diagram: HATU-Mediated Amide Coupling

Caption: Mechanism of carboxylic acid activation by HATU and subsequent amidation.

Troubleshooting Guide 2: Reductive Amination

Reductive amination is a powerful method for forming C-N bonds to produce secondary amines. The key challenge is the initial formation of the imine or iminium ion, which is then reduced.

Problem: Low Conversion, Recovery of Starting Materials

Q: My reductive amination with an aldehyde/ketone and Sodium Triacetoxyborohydride (STAB) is giving very low conversion. Why? A: Inefficient imine formation is the most common failure mode.[5] This is an equilibrium process, and the presence of water (either from solvents or generated in the reaction) can push the equilibrium back towards the starting materials. Additionally, for sterically hindered ketones or less reactive aldehydes, the rate of imine formation can be extremely slow at room temperature.[6]

Q: What strategies can I use to drive the reaction to completion? A: The goal is to favor the formation of the iminium ion intermediate before reduction.

• Ensure Anhydrous Conditions: Use anhydrous solvents and dry your starting materials if necessary. Water is the enemy of imine formation.

• Add a Dehydrating Agent: The most effective strategy is to add a dehydrating agent like powdered molecular sieves (3Å or 4Å) to the reaction mixture.[6] This physically removes the water byproduct, driving the equilibrium towards the imine.

• Two-Step, One-Pot Procedure: Instead of adding all reagents at once, first stir the amine and the carbonyl component together in the solvent (with molecular sieves) for 1-4 hours before adding the reducing agent. You can monitor the imine formation by ¹H NMR (look for the characteristic imine C-H signal and shifts in aromatic protons) or LCMS.[6]

• Acid Catalysis: A small amount of a weak acid, like acetic acid (AcOH), can catalyze imine formation by protonating the carbonyl oxygen. Add ~0.1-0.2 equivalents. Be cautious, as adding too much acid will fully protonate the amine, rendering it non-nucleophilic.

Table 2: Comparison of Reducing Agents for Reductive Amination

Reducing Agent	Abbreviation	Key Advantages & Considerations
Sodium Triacetoxyborohydride	STAB, NaBH(OAc)₃	Mild and selective for imines/iminium ions in the presence of aldehydes/ketones. The reagent of choice for most one-pot reactions.[7]
Sodium Cyanoborohydride	NaBH₃CN	Effective and pH-tolerant, but highly toxic (releases HCN in strong acid) and can sometimes form nitrile addition byproducts.[8]
Sodium Borohydride	NaBH₄	Strong, inexpensive reducing agent. Can reduce the starting carbonyl if added too early. Best used in a two-step process after imine formation is complete.[8]

Experimental Protocol: Optimized Two-Step Reductive Amination

• To a flask charged with powdered 4Å molecular sieves, add the aldehyde or ketone (1.0 equiv) and (2,6-Dimethylpyridin-3-yl)methanamine (1.1 equiv).

• Add an anhydrous solvent such as Dichloroethane (DCE) or Methanol (MeOH).

• Stir the mixture at room temperature for 2-4 hours to allow for imine formation.

• Add Sodium Triacetoxyborohydride (STAB) (1.5 equiv) portion-wise to control any effervescence.

• Continue stirring at room temperature overnight, or until LCMS analysis indicates completion.

• Quench the reaction carefully by adding saturated aqueous sodium bicarbonate solution.

• Filter off the molecular sieves, and perform an aqueous workup to extract the product.

Diagram: Reductive Amination Troubleshooting Workflow

Caption: A decision-making workflow for troubleshooting common reductive amination issues.

General Purification Strategies

Q: My crude product streaks badly on a silica gel column. How can I get a clean separation? A: The basic pyridine nitrogen in your product can interact strongly with the acidic silica gel, causing streaking. To mitigate this, add a small amount of a basic modifier to your eluent system. A common choice is to add 0.5-1% triethylamine or 0.5% ammonium hydroxide to the mobile phase (e.g., in a Hexane/Ethyl Acetate or DCM/Methanol system). This deactivates the acidic sites on the silica, leading to sharper peaks and better separation. Alternatively, for highly basic compounds, reverse-phase chromatography (C18) with a buffered mobile phase (e.g., water/acetonitrile with formic acid or ammonium bicarbonate) is an excellent option.

References

• AK Scientific, Inc. (n.d.). (2,6-Dimethylpyridin-3-yl)methanamine Safety Data Sheet.
• Sigma-Aldrich. (n.d.). Application Note – Reductive Amination.

• Labadie, G. R. (2012). Answer to "What are the difficulties associated with reductive amination? How to control byproduct formation?". ResearchGate. Retrieved from [Link]

• Organic Syntheses. (n.d.). 2,6-dimethylpyridine. Retrieved from [Link]

• BLDpharm. (n.d.). 672325-49-4|(2,6-Dimethylpyridin-3-yl)methanamine.
• BenchChem. (2025). Overcoming poor reactivity in "N-Methyl-1-(piperidin-4-YL)methanamine" derivatization.
• Sigma-Aldrich. (2025). 2,6-Dimethylpyridine Safety Data Sheet.
• Reddit r/Chempros. (2024). Reductive amination difficulties - poor conversion.
• ChemScene. (n.d.). 672325-49-4 | (2,6-Dimethylpyridin-3-yl)methanamine.
• Reddit r/Chempros. (2021). Tips and tricks for difficult amide bond formation?.

• ResearchGate. (2018). Why HATU is not working in a coupling reaction between [2,2'-bipyridine]-6-carboxylic acid and butyl amine in DCM as solvent?. Retrieved from [Link]

• Reddit r/Chempros. (2022). amide coupling help.

Sources

• 1. aksci.com [aksci.com]
• 2. researchgate.net [researchgate.net]
• 3. reddit.com [reddit.com]
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• 5. pdf.benchchem.com [pdf.benchchem.com]
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• 7. researchgate.net [researchgate.net]
• 8. sigmaaldrich.com [sigmaaldrich.com]

Technical Support Center: Synthesis of (2,6-Dimethylpyridin-3-yl)methanamine

Welcome to the technical support center for the synthesis of (2,6-Dimethylpyridin-3-yl)methanamine. This guide is designed for researchers, scientists, and professionals in drug development, providing in-depth troubleshooting advice and frequently asked questions to help you optimize your synthetic route and improve yields. The information presented here is grounded in established chemical principles and supported by peer-reviewed literature to ensure scientific integrity.

Introduction: Synthetic Pathways and Common Challenges

(2,6-Dimethylpyridin-3-yl)methanamine is a valuable building block in medicinal chemistry. Its synthesis typically involves the reduction of a nitrile precursor, 2,6-dimethyl-3-cyanopyridine (also known as 2,6-lutidine-3-carbonitrile). While seemingly straightforward, this reduction can be fraught with challenges, including incomplete conversion, the formation of side products, and difficulties in purification. This guide will address these issues by exploring the common synthetic methodologies and providing practical solutions to overcome frequently encountered obstacles.

The primary method for this transformation is the reduction of the nitrile group. This can be achieved through several powerful reducing agents and techniques, each with its own set of advantages and disadvantages. The two most common approaches are:

• Catalytic Hydrogenation: This method employs a catalyst, such as Raney® Nickel or Palladium on carbon (Pd/C), in the presence of hydrogen gas.[1] It is often considered a "greener" and more cost-effective approach for large-scale synthesis.[1]

• Metal Hydride Reduction: Strong reducing agents like Lithium Aluminum Hydride (LiAlH₄) are highly effective for nitrile reduction.[2][3] This method is often favored in laboratory-scale synthesis for its high reactivity and generally good yields.[4][5]

The choice of method often depends on the scale of the reaction, available equipment, and the presence of other functional groups in the molecule. This guide will provide troubleshooting for both pathways.

Troubleshooting Guide & FAQs

This section is structured in a question-and-answer format to directly address specific issues you may encounter during your experiments.

Section 1: Issues Related to Catalytic Hydrogenation

Question 1: My catalytic hydrogenation of 2,6-dimethyl-3-cyanopyridine is showing low conversion. What are the likely causes and how can I improve it?

Answer:

Low conversion in catalytic hydrogenation can stem from several factors related to the catalyst, reaction conditions, and substrate purity.

• Catalyst Activity:

  • Deactivation: The catalyst, particularly Raney® Nickel, can be sensitive to air. If it has been improperly handled or stored, it may lose its activity. Raney® Nickel is often sold as a slurry in water or ethanol to prevent this. If it dries out, it can become pyrophoric and ignite spontaneously in the air.[6]

  • Insufficient Loading: The catalyst-to-substrate ratio is crucial. For Raney® Nickel, a common starting point is a 2:5 weight ratio of substrate to catalyst.[7] You may need to empirically optimize this for your specific setup.

  • Poisoning: The catalyst can be "poisoned" by impurities in your starting material, solvent, or even the hydrogen gas. Sulfur-containing compounds are notorious catalyst poisons. Ensure your 2,6-dimethyl-3-cyanopyridine and solvent are of high purity.

• Reaction Conditions:

  • Hydrogen Pressure: While some transfer hydrogenations can be done at atmospheric pressure, direct hydrogenation often requires elevated pressure to achieve a reasonable reaction rate.[8] If you are using a hydrogen balloon, ensure there are no leaks. For more robust reactions, a Parr shaker or a similar hydrogenation apparatus is recommended.

  • Temperature: The reaction may require heating to proceed at a practical rate. However, excessive heat can sometimes promote side reactions. A typical temperature range for nitrile hydrogenation is ambient to moderately elevated temperatures (e.g., 50-80 °C).

  • Solvent Choice: The choice of solvent can influence the reaction. Alcohols like ethanol or methanol are common. The addition of ammonia or an amine base to the solvent can help to suppress the formation of secondary and tertiary amine byproducts.[9]

• Troubleshooting Workflow:

  Caption: Troubleshooting workflow for low conversion in catalytic hydrogenation.

Question 2: I am observing significant amounts of secondary and tertiary amine byproducts in my catalytic hydrogenation. How can I improve the selectivity for the primary amine?

Answer:

The formation of secondary ((2,6-dimethylpyridin-3-yl)methyl)N-(2,6-dimethylpyridin-3-yl)methanamine and tertiary amines is a common issue in nitrile hydrogenation.[1] This occurs when the initially formed primary amine attacks the imine intermediate, which is generated during the reduction process.[1]

Here are some strategies to enhance selectivity for the primary amine:

• Addition of Ammonia: The most common and effective method is to add ammonia (often as a solution in methanol or as ammonium hydroxide) to the reaction mixture.[9] Ammonia competes with the primary amine product for reaction with the imine intermediate, thus suppressing the formation of secondary and tertiary amines.

• Catalyst Choice: The choice of catalyst can significantly impact selectivity. While Raney® Nickel is widely used, other catalysts like cobalt boride have been shown to be more regioselective for primary amine production.[1] The structure of the catalyst is a key factor; for instance, hexagonal close-packed (hcp) cobalt nanoparticles have demonstrated high selectivity for primary amines.[10]

• Solvent and pH: The reaction medium's polarity and pH can influence the reaction pathway. Acidic conditions should generally be avoided as they can promote side reactions.

• Reaction Conditions: Lowering the reaction temperature can sometimes favor the formation of the primary amine, although this may come at the cost of a slower reaction rate.

Table 1: Effect of Additives on Selectivity in Catalytic Hydrogenation

Additive	Role	Expected Outcome	Reference
Ammonia/NH₄OH	Competes with primary amine for imine intermediate	Increased yield of primary amine, reduced secondary/tertiary amines	[9]
Acetic Anhydride	Traps the primary amine as an amide	Prevents secondary amine formation, requires subsequent hydrolysis	[11]

Section 2: Issues Related to Metal Hydride Reduction

Question 3: My reduction of 2,6-dimethyl-3-cyanopyridine with Lithium Aluminum Hydride (LiAlH₄) is giving a low yield. What could be going wrong?

Answer:

Low yields in LiAlH₄ reductions are often due to procedural issues, as LiAlH₄ is a very powerful and reactive reagent.

• Reagent Quality and Handling:

  • Moisture Sensitivity: LiAlH₄ reacts violently with water and even atmospheric moisture.[12][13] All glassware must be rigorously dried (e.g., oven-dried or flame-dried under an inert atmosphere), and anhydrous solvents must be used. The reaction should be conducted under an inert atmosphere (e.g., nitrogen or argon).

  • Reagent Decomposition: Old or improperly stored LiAlH₄ may have decomposed, leading to reduced activity. It is best to use a fresh bottle or a recently opened one.

• Reaction Stoichiometry and Temperature:

  • Equivalents of Hydride: The reduction of a nitrile to a primary amine requires two equivalents of hydride.[3] Therefore, at least 0.5 equivalents of LiAlH₄ (which provides 4 hydride equivalents) are needed per equivalent of nitrile. It is common practice to use a slight excess (e.g., 1.5-2.0 equivalents of LiAlH₄) to ensure complete reaction.

  • Temperature Control: The addition of LiAlH₄ to the nitrile solution is highly exothermic. The reaction is typically carried out at a low temperature (e.g., 0 °C) to control the reaction rate and prevent side reactions. After the initial addition, the reaction may be allowed to warm to room temperature or gently refluxed to ensure completion.

• Work-up Procedure:

  • Quenching: The work-up procedure is critical for both safety and yield. Improper quenching of excess LiAlH₄ and the resulting aluminum salts can lead to the loss of product. A carefully controlled sequential addition of water and then a sodium hydroxide solution (Fieser work-up) is a standard and effective method to precipitate the aluminum salts as a filterable solid.

  • Extraction: The product is a basic amine and may be soluble in both organic and aqueous layers, especially if the pH is not optimal. Ensure the aqueous layer is sufficiently basic (pH > 10) during extraction to keep the amine in its free base form, which is more soluble in organic solvents like diethyl ether or dichloromethane.

Question 4: The work-up of my LiAlH₄ reduction is problematic, resulting in a gelatinous precipitate that is difficult to filter. How can I improve this?

Answer:

This is a very common problem. A gelatinous aluminum salt precipitate can trap a significant amount of your product, making filtration slow and inefficient. The Fieser work-up is a reliable method to produce a granular, easily filterable precipitate.

Experimental Protocol: Fieser Work-up for LiAlH₄ Reduction

Assuming you used 'x' grams of LiAlH₄ in your reaction:

• Cool the reaction mixture in an ice bath.

• Slowly and cautiously add 'x' mL of water.

• Add 'x' mL of 15% aqueous sodium hydroxide solution.

• Add '3x' mL of water.

• Stir the mixture vigorously at room temperature for at least 30 minutes. You should observe the formation of a white, granular precipitate.

• Filter the mixture through a pad of Celite® or diatomaceous earth.

• Wash the filter cake thoroughly with your reaction solvent (e.g., diethyl ether, THF) to recover any adsorbed product.

This procedure generally results in a solid that is much easier to handle than the emulsions or gels that can form with other quenching methods.

Section 3: General Purification and Characterization

Question 5: I have obtained the crude (2,6-Dimethylpyridin-3-yl)methanamine, but I am struggling with purification. What are the recommended methods?

Answer:

Purification of the final product can be achieved by a few different methods, depending on the impurities present.

• Distillation: (2,6-Dimethylpyridin-3-yl)methanamine is a liquid at room temperature. If the impurities are non-volatile or have significantly different boiling points, vacuum distillation is an excellent method for purification.

• Column Chromatography: Silica gel chromatography can be used, but amines can sometimes streak on silica. To mitigate this, you can:

  • Use a mobile phase containing a small amount of a basic modifier, such as triethylamine (e.g., 1-2%) or ammonium hydroxide.

  • Use basic alumina as the stationary phase instead of silica gel.

• Acid-Base Extraction: As a basic compound, the product can be purified by acid-base extraction.

  • Dissolve the crude product in an organic solvent (e.g., dichloromethane).

  • Extract with a dilute aqueous acid (e.g., 1M HCl). The amine will move into the aqueous layer as its hydrochloride salt.

  • Wash the aqueous layer with an organic solvent to remove any non-basic impurities.

  • Make the aqueous layer strongly basic (pH > 12) with NaOH or KOH.

  • Extract the free amine back into an organic solvent.

  • Dry the organic layer (e.g., over anhydrous sodium sulfate), filter, and evaporate the solvent.

• Crystallization of a Salt: The product can be converted to a solid salt, such as the hydrochloride or hydrobromide, which can then be purified by recrystallization. The free base can be regenerated by treatment with a strong base.

Diagram: Purification Workflow

Sources

• 1. Nitrile reduction - Wikipedia [en.wikipedia.org]
• 2. chemguide.co.uk [chemguide.co.uk]
• 3. Video: Nitriles to Amines: LiAlH4 Reduction [jove.com]
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• 6. youtube.com [youtube.com]
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• 9. Nitrile to Amine - Common Conditions [commonorganicchemistry.com]
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• 11. pubs.acs.org [pubs.acs.org]
• 12. ehs.princeton.edu [ehs.princeton.edu]
• 13. westliberty.edu [westliberty.edu]

Stability of (2,6-Dimethylpyridin-3-yl)methanamine under different conditions

Welcome to the technical support center for (2,6-Dimethylpyridin-3-yl)methanamine. This resource is designed for researchers, scientists, and drug development professionals to provide in-depth guidance on the stability of this compound under various experimental conditions. Here, you will find troubleshooting advice and frequently asked questions to ensure the integrity of your experiments and long-term storage of this valuable chemical intermediate.

Introduction to the Stability Profile of (2,6-Dimethylpyridin-3-yl)methanamine

(2,6-Dimethylpyridin-3-yl)methanamine is a substituted pyridine derivative with a primary amine functional group. Its stability is generally robust under standard storage conditions, which are a cool, dry, and well-ventilated area in a tightly sealed container, away from sources of ignition.[1] However, its specific chemical structure, featuring both a nucleophilic amine and a pyridine ring, presents potential vulnerabilities to degradation under certain experimental and storage conditions. Understanding these potential degradation pathways is crucial for accurate experimental outcomes and for the development of stable pharmaceutical formulations. This guide provides a proactive approach to identifying and mitigating stability issues.

Frequently Asked Questions (FAQs)

Q1: What are the primary known instabilities of (2,6-Dimethylpyridin-3-yl)methanamine?

While specific degradation studies on this exact molecule are not extensively published, based on its structural motifs (a benzylamine analog and a pyridine derivative), the primary potential instabilities are oxidation of the aminomethyl group and reactions involving the pyridine ring under harsh acidic or specific oxidative conditions. The compound is known to be incompatible with strong oxidizing agents.[1] Benzylamines, in general, can be susceptible to oxidation, potentially leading to the formation of imines and subsequently aldehydes.[2]

Q2: How should I properly store (2,6-Dimethylpyridin-3-yl)methanamine for long-term use?

For long-term storage, it is recommended to keep the compound in a cool, dry, and well-ventilated place, away from incompatible substances such as strong oxidizing agents.[1] The container should be tightly closed to prevent exposure to atmospheric moisture and carbon dioxide, as primary amines can react with CO2 to form carbamate salts.[2] Storage under an inert atmosphere (e.g., argon or nitrogen) is a good practice to minimize oxidative degradation.

Q3: Is this compound sensitive to light?

While there is no specific data on the photostability of (2,6-Dimethylpyridin-3-yl)methanamine, it is a good laboratory practice to protect it from prolonged exposure to light, especially UV light. The International Council for Harmonisation (ICH) guidelines recommend photostability testing for new drug substances.[3][4][5][6] It is advisable to store the compound in an amber vial or in a light-proof container.

Q4: What is the expected stability of this compound in acidic and basic solutions?

The stability in aqueous solutions will be pH-dependent. The pyridine nitrogen and the primary amine are basic and will be protonated in acidic solutions, likely increasing solubility and potentially altering reactivity. In strong acidic or basic conditions, especially at elevated temperatures, hydrolysis of functional groups or ring-opening reactions could be initiated, though pyridine rings are generally stable. Forced degradation studies under various pH conditions are recommended to determine the specific stability profile.[7]

Troubleshooting Guide

This section addresses common issues that may arise during the handling and use of (2,6-Dimethylpyridin-3-yl)methanamine, suggesting a logical progression for identifying and resolving the problem.

Logical Troubleshooting Workflow

Caption: Troubleshooting workflow for unexpected results.

Issue 1: Appearance of a new, less polar impurity in HPLC analysis after storage.

• Possible Cause: Oxidative degradation. The primary amine is susceptible to oxidation, which could lead to the formation of an imine or aldehyde, which are typically less polar. Benzylamines are known to degrade in the presence of air.[2]

• Troubleshooting Steps:

  • Verify Storage: Ensure the compound was stored under an inert atmosphere and in a tightly sealed container.

  • Analytical Confirmation: Use LC-MS to determine the mass of the impurity. An increase in mass corresponding to the loss of two hydrogen atoms and the gain of an oxygen atom could suggest oxidation to an aldehyde.

  • Preventative Action: For future use, blanket the container with an inert gas (argon or nitrogen) before sealing. If used in solution, de-gas the solvent.

Issue 2: The compound has changed color (e.g., yellowing) over time.

• Possible Cause: This is often an indication of the formation of minor degradation products, which may be colored. This could be due to slow oxidation or reaction with atmospheric components.

• Troubleshooting Steps:

  • Purity Check: Analyze the material by HPLC or another suitable chromatographic technique to quantify the level of impurities.

  • Assess Impact: Determine if the observed level of impurity is acceptable for your specific application. For many synthetic purposes, minor color changes may not affect the outcome. For pharmaceutical applications, this would require further investigation.

  • Refine Storage: If the purity is compromised, review and improve storage conditions (e.g., colder temperature, inert atmosphere).

Issue 3: Poor solubility or unexpected precipitation in acidic solutions.

• Possible Cause: While protonation of the amines should increase aqueous solubility, the formation of a salt with a particular counter-ion might result in a less soluble species. Alternatively, a degradation product with lower solubility may have formed.

• Troubleshooting Steps:

  • pH Adjustment: Carefully adjust the pH and observe any changes in solubility.

  • Solvent System: Consider using a co-solvent (e.g., methanol, acetonitrile) if working in an aqueous medium.

  • Characterize Precipitate: If possible, isolate and analyze the precipitate to determine if it is the parent compound or a degradation product.

Experimental Protocols for Stability Assessment

For researchers needing to generate their own stability data, the following protocols for forced degradation studies are recommended, based on ICH guidelines.[7][8] These studies are designed to intentionally degrade the sample to identify potential degradation products and pathways. A target degradation of 5-20% is generally recommended for meaningful results.[8]

Table 1: Recommended Conditions for Forced Degradation Studies

Stress Condition	Recommended Parameters	Purpose
Acid Hydrolysis	0.1 M HCl at 60 °C for 24-48 hours	To assess stability in acidic conditions.
Base Hydrolysis	0.1 M NaOH at 60 °C for 24-48 hours	To evaluate stability in alkaline conditions.
Oxidative Stress	3% H₂O₂ at room temperature for 24 hours	To identify potential oxidative degradation products.
Thermal Stress	Solid sample at 80 °C for 48 hours	To determine the impact of heat on the solid-state stability.
Photostability	Expose to an overall illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200 watt-hours/square meter. A dark control sample should be run in parallel.	To assess the effect of light exposure on the compound's stability.[3][4]

Protocol 1: General Procedure for Forced Degradation in Solution

• Sample Preparation: Prepare a stock solution of (2,6-Dimethylpyridin-3-yl)methanamine at a concentration of approximately 1 mg/mL in a suitable solvent (e.g., a mixture of acetonitrile and water).[9]

• Stress Application: Transfer aliquots of the stock solution to separate vials for each stress condition (acid, base, and oxidation). Add the respective stressor (HCl, NaOH, or H₂O₂).

• Incubation: Place the vials under the conditions specified in Table 1. Include a control sample (stock solution without stressor) stored at ambient temperature.

• Neutralization: After the incubation period, neutralize the acidic and basic samples to prevent further degradation before analysis.

• Analysis: Analyze all samples, including the control, by a stability-indicating HPLC method. A reverse-phase HPLC method with UV detection is commonly used.[10][11]

• Peak Purity: Use a photodiode array (PDA) detector to assess peak purity and to help in the identification of degradation products.

Protocol 2: Stability-Indicating HPLC Method Development

A stability-indicating method is a validated analytical procedure that can accurately and precisely quantify the active ingredient without interference from degradation products, process impurities, or other components.[12]

Caption: Workflow for developing a stability-indicating HPLC method.

Potential Degradation Pathways

Based on the chemical structure, two primary degradation pathways can be hypothesized:

• Oxidation of the Aminomethyl Group: The primary amine attached to the pyridine ring is susceptible to oxidation. This could proceed through a radical mechanism or direct oxidation to form an imine, which can then be hydrolyzed to the corresponding aldehyde (2,6-dimethylnicotinaldehyde) and ammonia. Further oxidation of the aldehyde could lead to the carboxylic acid (2,6-dimethylnicotinic acid).

• Pyridine Ring Modification: While the pyridine ring is generally stable, under harsh oxidative conditions or certain photochemical conditions, it can undergo reactions such as N-oxidation or hydroxylation.[13] However, these reactions typically require more forcing conditions than the oxidation of the aminomethyl side chain.

References

• Bajaj, S., Sakhuja, N., & Singla, D. (2012). Stability Testing of Pharmaceutical Products. Journal of Applied Pharmaceutical Science, 2(3), 129-138.
• Karmarkar, S., Garber, R., Patrick, K., & et al. (2011). Development of forced degradation and stability indicating studies of drugs—A review. Journal of Pharmaceutical and Biomedical Analysis, 55(1), 1-24.
• Li, X., et al. (2018). A Novel Degradation Mechanism for Pyridine Derivatives in Alcaligenes faecalis JQ135. Applied and Environmental Microbiology, 84(15), e00910-18.
• Lepaumier, H., da Silva, E. F., Einbu, A., & et al. (2011). Oxidative degradation of amines using a closed batch system. Energy Procedia, 4, 345-352.

• ICH Harmonised Tripartite Guideline. (1996). Q1B Photostability Testing of New Drug Substances and Products. Retrieved from [Link]

• ICH Harmonised Tripartite Guideline. (2003). Q1A(R2) Stability Testing of New Drug Substances and Products. Retrieved from [Link]

• Roge, A. B., Tarte, P. S., Kumare, M. M., & et al. (2014). Forced Degradation Study: An Important Tool in Drug Development. Asian Journal of Research in Chemistry, 7(1), 99-102.

• Sciencemadness Discussion Board. (2012). Bizzare observation about benzylamines- explanation? Retrieved from [Link]

• Singh, R., & Raza, K. (2014). Forced Degradation Studies: A Mechanistic Approach.
• Talele, S. G., & Nikam, P. T. (2019). Stability-Indicating LC Method for Quantification of Azelnidipine: Synthesis and Characterization of Oxidative Degradation Product.
• World Health Organization. (2018). Stability testing of active pharmaceutical ingredients and finished pharmaceutical products. WHO Technical Report Series, No. 1010, Annex 10.

Sources

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• 2. Sciencemadness Discussion Board - Bizzare observation about benzylamines- explanation? - Powered by XMB 1.9.11 [sciencemadness.org]
• 3. database.ich.org [database.ich.org]
• 4. ICH Q1B Photostability testing of new active substances and medicinal products - Scientific guideline | European Medicines Agency (EMA) [ema.europa.eu]
• 5. fda.gov [fda.gov]
• 6. ema.europa.eu [ema.europa.eu]
• 7. scispace.com [scispace.com]
• 8. resolvemass.ca [resolvemass.ca]
• 9. Development of forced degradation and stability indicating studies of drugs—A review - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Forced Degradation Studies - MedCrave online [medcraveonline.com]
• 11. chromatographyonline.com [chromatographyonline.com]
• 12. ijcrt.org [ijcrt.org]
• 13. ema.europa.eu [ema.europa.eu]

Technical Support Center: Purification of (2,6-Dimethylpyridin-3-yl)methanamine

This guide provides in-depth technical assistance for researchers, scientists, and drug development professionals encountering challenges with the purification of (2,6-Dimethylpyridin-3-yl)methanamine. The content is structured to address both general questions and specific troubleshooting scenarios, ensuring the highest purity for your downstream applications.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities in crude (2,6-Dimethylpyridin-3-yl)methanamine synthesized via nitrile reduction?

The primary synthesis route to (2,6-Dimethylpyridin-3-yl)methanamine is the reduction of 2,6-dimethyl-3-cyanopyridine. The impurity profile is directly linked to the chosen reduction method and reaction workup.

• Unreacted Starting Material: Incomplete reduction leaves residual 2,6-dimethyl-3-cyanopyridine.

• Secondary and Tertiary Amines: During catalytic hydrogenation, the initially formed primary amine can react with intermediate imines, leading to the formation of bis((2,6-dimethylpyridin-3-yl)methyl)amine (a secondary amine) and tris((2,6-dimethylpyridin-3-yl)methyl)amine (a tertiary amine) as byproducts.[1][2]

• Hydrolysis Products: If the reaction or workup conditions are not strictly anhydrous, the starting nitrile can hydrolyze to 2,6-dimethylnicotinamide or 2,6-dimethylnicotinic acid.

• Residual Catalysts and Reagents: Depending on the method, impurities can include residual Raney Nickel, Palladium on carbon (Pd/C), or complexes of hydride reagents like LiAlH₄.[1][3]

dot graph TD { graph [rankdir="LR", splines=ortho, size="7.6,4", bgcolor="#F1F3F4"]; node [shape=box, style="rounded,filled", fontname="Arial", fontsize=10]; edge [fontname="Arial", fontsize=9];

} caption { label = "Figure 1: Common impurity sources."; fontsize = 10; fontname = "Arial"; } }

Caption: Figure 1: Origin of common impurities from the nitrile reduction pathway.

Q2: How do I select the most appropriate purification strategy for my crude product?

The choice of purification method depends on the scale of your synthesis and the nature of the primary impurities. The following decision tree provides a general guideline.

dot graph TD { graph [splines=ortho, size="7.6,5", bgcolor="#F1F3F4"]; node [shape=box, style="rounded,filled", fontname="Arial", fontsize=10]; edge [fontname="Arial", fontsize=9];

} caption { label = "Figure 2: Purification method selection."; fontsize = 10; fontname = "Arial"; } }

Caption: Figure 2: Decision tree for selecting a purification strategy.

Q3: What analytical techniques are recommended for assessing the purity of the final product?

A combination of techniques is recommended for a comprehensive purity assessment.

Technique	Purpose	Key Advantages	Considerations
HPLC (High-Performance Liquid Chromatography)	Quantifies purity and detects non-volatile impurities.	High resolution and sensitivity for accurate quantification.[4][5]	The target molecule lacks a strong UV chromophore, which may require derivatization or use of detectors like MS or ELSD for high sensitivity.[6]
GC-MS (Gas Chromatography-Mass Spectrometry)	Identifies and quantifies volatile impurities.	Excellent for separating structurally similar, volatile compounds and providing mass data for identification.	The compound's high boiling point might require high temperatures, posing a risk of on-column degradation.[6]
¹H NMR (Proton Nuclear Magnetic Resonance)	Confirms structure and detects impurities with distinct proton signals.	Provides structural information and can be used for quantitative analysis (qNMR) with an internal standard.[4]	Signal overlap can occur in complex mixtures, making quantification of minor impurities challenging.[6]

Troubleshooting Guide

Problem: My final product has a persistent yellow or brown color.

• Probable Cause: This discoloration is often due to the oxidation of the amine or the presence of trace, highly conjugated impurities. Amines, particularly aromatic ones, can be sensitive to air and light.[7]

• Solution 1: Activated Carbon Treatment: Before the final purification step (e.g., distillation), dissolve the crude product in a suitable solvent (like dichloromethane or ethyl acetate), add a small amount of activated carbon (approx. 1-2% w/w), stir for 30 minutes, and filter through a pad of celite. This adsorbs many colored impurities.

• Solution 2: Distillation from a Non-Volatile Base: Adding a small amount of a non-volatile alkali metal hydroxide solution before distillation can help remove acidic impurities that may contribute to color.[8]

Problem: NMR/GC analysis shows significant residual 2,6-dimethyl-3-cyanopyridine.

• Probable Cause: Incomplete reaction. This can be due to insufficient reducing agent, deactivated catalyst, or insufficient reaction time/temperature.

• Solution 1: Acid-Base Extraction: Exploit the basicity of the amine product. Dissolve the crude mixture in a non-polar organic solvent (e.g., diethyl ether or ethyl acetate) and extract with aqueous acid (e.g., 1M HCl). The amine will move to the aqueous phase as its hydrochloride salt, while the neutral nitrile starting material remains in the organic layer.[9] Separate the layers, then basify the aqueous layer (e.g., with NaOH) and extract the purified amine back into an organic solvent.

• Solution 2: Flash Chromatography: For smaller scales, flash column chromatography is highly effective. Due to the basic nature of the amine, standard silica gel can cause significant tailing and product loss.[10][11] It is highly recommended to use either an amine-functionalized silica column or to pre-treat standard silica with a triethylamine solution.[11][12]

Problem: My purified amine degrades upon storage.

• Probable Cause: Amines are susceptible to oxidation and reaction with atmospheric carbon dioxide.

• Solution: Proper Storage: Store the purified amine under an inert atmosphere (Nitrogen or Argon) in a tightly sealed, amber glass vial at reduced temperatures (2-8 °C). For long-term storage, conversion to a stable salt (e.g., hydrochloride) is a viable option.[13]

Detailed Purification Protocols

Protocol 1: High-Vacuum Distillation

This method is ideal for separating the desired amine from non-volatile impurities like catalyst residues, salts, and high molecular weight byproducts on a larger scale.

• Rationale: (2,6-Dimethylpyridin-3-yl)methanamine has a relatively high boiling point. Applying a vacuum lowers the boiling point, preventing thermal degradation during distillation.[14][15]

• Procedure:

  • Assemble a short-path distillation apparatus. Ensure all glassware is dry.

  • Charge the distillation flask with the crude amine. Add a few boiling chips or a magnetic stir bar.

  • Slowly apply vacuum, ensuring a controlled pressure drop.

  • Gently heat the distillation flask using a heating mantle.

  • Collect the fraction that distills at the expected boiling point under the applied pressure. Discard any initial low-boiling fractions (forerun) and stop before high-boiling, colored impurities begin to distill.

  • The purified product should be a colorless to pale yellow liquid.

Protocol 2: Flash Column Chromatography on Amine-Functionalized Silica

This is the preferred method for small to medium scales where high purity is required, especially for removing structurally similar impurities.

• Rationale: Standard silica gel is acidic and strongly interacts with basic amines, leading to poor separation.[11] Amine-functionalized silica provides a basic stationary phase that minimizes these interactions, resulting in symmetrical peaks and improved recovery.[11][16]

• Procedure:

  • Stationary Phase: Select an appropriate-sized pre-packed amine-functionalized silica column or pack a column with commercially available amine-functionalized silica gel.

  • Mobile Phase Selection: A common solvent system is a gradient of ethyl acetate in hexanes or dichloromethane in methanol. A small amount of triethylamine (e.g., 0.1-1%) can be added to the mobile phase to further improve peak shape.[10]

  • Sample Loading: Dissolve the crude amine in a minimal amount of the mobile phase or a stronger solvent like dichloromethane. Alternatively, for less soluble samples, perform a "dry load" by adsorbing the crude product onto a small amount of silica gel.

  • Elution: Run the column using a shallow gradient, collecting fractions.

  • Analysis: Monitor the fractions using Thin-Layer Chromatography (TLC).

  • Isolation: Combine the pure fractions and remove the solvent under reduced pressure to yield the purified amine.

References

• Nitrile to Amine - Common Conditions . Organic Chemistry Data. [Link]

• How do I purify ionizable organic amine compounds using flash column chromatography? (2023). Biotage. [Link]

• HILIC Purification Strategies for Flash Chromatography . Teledyne ISCO. [Link]

• Process for the purification of aromatic amines. (2013).

• The Use Of Amine In Vacuum Distillation . (2007). Cheresources.com Community. [Link]

• Is there an easy way to purify organic amines? (2023). Biotage. [Link]

• How to recrystallization amine compound and it is not soluble in common organic solvents . (2021). ResearchGate. [Link]

• Strategies for the Flash Purification of Highly Polar Compounds . Teledyne ISCO. [Link]

• Chromatography: The Solid Phase . University of Rochester, Department of Chemistry. [Link]

• Illustration of standard primary amine purification strategies... . ResearchGate. [Link]

• Vacuum Distillation For Amine Regeneration . (2012). Cheresources.com Community. [Link]

• Purification of primary amines using Schiff base immobilization . (2020). Chemistry Stack Exchange. [Link]

• Nitrile reduction . Wikipedia. [Link]

• Amine synthesis by nitrile reduction . Organic Chemistry Portal. [Link]

• Neutralizing amines are used in PH control in crude distillation... . (2007). EPTQ. [Link]

• Isolation (Recovery) . University of Alberta. [Link]

• How to purify Amine? (2022). YouTube. [Link]

• Reagents & Solvents: Solvents for Recrystallization . University of Rochester, Department of Chemistry. [Link]

• Chemistry of Nitriles . (2025). Chemistry LibreTexts. [Link]

• Using Amine Neutralizers In Vacuum Distillation Columns . (2007). Cheresources.com Community. [Link]

• Chemoselective reduction of nitrile to amine . ResearchGate. [Link]

• What is Vacuum Distillation & How Does it Work? . Lechler, Inc. [Link]

• 2,6-dimethylpyridine . Organic Syntheses. [Link]

• How do I best conduct a recrystallization when the impurities are similar solubilities as the product? (2018). Sciencemadness Discussion Board. [Link]

• Isolation and purification of quaternary ammonium salts. (1964).

• Synthesis of 3-formyl-6-azaindoles via Vilsmeier-Haack formylation... . (2020). ChemRxiv. [Link]

• Process for the preparation of.... (1991).

• HPLC AND TLC METHODOLOGY FOR DETERMINATION OR PURITY EVALUATION... . Acta Poloniae Pharmaceutica. [Link]

• Chemistry of 2-Amino-3-cyanopyridines . (2013). ResearchGate. [Link]

• One-pot synthesis of 2-amino-3-cyanopyridine derivatives under solvent-free conditions . (2013). ResearchGate. [Link]

• Reductions by the Alumino- and Borohydrides in Organic Synthesis . (1997). Wiley-VCH. [Link]

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• 5. ptfarm.pl [ptfarm.pl]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. researchgate.net [researchgate.net]
• 8. US8455691B2 - Process for the purification of aromatic amines - Google Patents [patents.google.com]
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• 10. biotage.com [biotage.com]
• 11. biotage.com [biotage.com]
• 12. Chromatography [chem.rochester.edu]
• 13. Reagents & Solvents [chem.rochester.edu]
• 14. Vacuum Distillation For Amine Regeneration - Student - Cheresources.com Community [cheresources.com]
• 15. What is Vacuum Distillation & How Does it Work? | Lechler | Lechler US [lechlerusa.com]
• 16. teledynelabs.com [teledynelabs.com]

Technical Support Center: Scale-Up Synthesis of (2,6-Dimethylpyridin-3-yl)methanamine

Welcome to the technical support center for the synthesis of (2,6-Dimethylpyridin-3-yl)methanamine. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of scaling up this important synthesis. Here, we address common challenges through detailed troubleshooting guides and frequently asked questions, grounded in established chemical principles and practical experience.

I. Overview of Synthetic Strategy

The most common and scalable synthetic route to (2,6-Dimethylpyridin-3-yl)methanamine involves the catalytic hydrogenation of 2,6-dimethyl-3-cyanopyridine. This method is often preferred for its high atom economy and generally clean conversion. However, alternative routes such as the reductive amination of 2,6-dimethylpyridine-3-carbaldehyde may also be considered. This guide will primarily focus on the challenges associated with the catalytic hydrogenation route.

Synthetic Workflow Diagram

Caption: General workflow for the synthesis of (2,6-Dimethylpyridin-3-yl)methanamine.

II. Troubleshooting Guide

This section addresses specific issues that may arise during the scale-up synthesis, providing potential causes and actionable solutions.

Problem 1: Incomplete or Sluggish Reaction

Question: My hydrogenation of 2,6-dimethyl-3-cyanopyridine is stalling, and I'm observing significant amounts of starting material even after extended reaction times. What could be the cause?

Answer: Incomplete or sluggish hydrogenation is a common challenge during scale-up. Several factors can contribute to this issue:

• Catalyst Activity: The activity of the catalyst is paramount. On a larger scale, ensuring proper mixing to maintain the catalyst in suspension is crucial.

  • Solution: Increase the agitation speed to ensure a homogenous slurry. If using a heterogeneous catalyst like Palladium on carbon (Pd/C) or Raney Nickel, ensure it has not been deactivated by impurities in the starting material or solvent.[1] Consider using a fresh batch of catalyst or increasing the catalyst loading.

• Hydrogen Pressure and Availability: Inadequate hydrogen pressure or poor mass transfer of hydrogen gas to the catalyst surface can limit the reaction rate.

  • Solution: Ensure the reactor is properly sealed and can maintain the target hydrogen pressure. On a larger scale, the efficiency of gas dispersion becomes critical. Sparging hydrogen through the reaction mixture or using a reactor designed for efficient gas-liquid mixing can significantly improve the reaction rate.

• Solvent and Additives: The choice of solvent can influence the solubility of the starting material and the efficiency of the hydrogenation.

  • Solution: Methanolic ammonia is often used to suppress the formation of secondary amine byproducts. Ensure the concentration of ammonia is sufficient. If solubility of the starting material is an issue, consider a co-solvent system.

Parameter	Bench Scale (Typical)	Pilot Scale (Consideration)	Troubleshooting Action
Catalyst Loading	5-10 mol%	May require optimization (e.g., 8-12 mol%)	Increase loading in 1-2% increments.
Hydrogen Pressure	50-100 psi	100-500 psi (vessel dependent)	Check for leaks; increase pressure if safe.
Agitation	Magnetic stirring	Mechanical overhead stirring	Increase RPM; check for vortex formation.
Temperature	25-50 °C	May require heating/cooling	Optimize temperature for reaction rate vs. side products.

Problem 2: Formation of Side Products

Question: I'm observing significant impurities in my crude product, particularly a higher molecular weight species. What are these and how can I prevent their formation?

Answer: The primary side product in the reduction of nitriles to primary amines is the formation of secondary and tertiary amines. This occurs through the reaction of the initially formed primary amine with the intermediate imine.

Mechanism of Side Product Formation

Caption: Competing reaction pathways leading to primary and secondary amines.

Solutions to Minimize Side Products:

• Ammonia Addition: The most effective method to suppress secondary amine formation is to conduct the hydrogenation in the presence of ammonia. Ammonia shifts the equilibrium away from the formation of the secondary amine by competing with the primary amine for reaction with the imine intermediate. A common solvent system is methanolic ammonia.

• Reaction Conditions:

  • Temperature: Lowering the reaction temperature can sometimes favor the desired hydrogenation over the condensation reaction leading to the secondary amine.

  • Catalyst Choice: Some catalysts may exhibit higher selectivity for primary amine formation. Raney Nickel is often a good choice for this transformation.

Problem 3: Difficult Product Isolation and Purification

Question: My final product is difficult to purify. I'm struggling with residual catalyst and the product seems to be a viscous oil that is hard to handle.

Answer: Isolation and purification challenges are common when scaling up.

• Catalyst Removal:

  • Solution: Filtration through a bed of celite or a similar filter aid is standard for removing heterogeneous catalysts. Ensure the filter bed is well-packed to prevent catalyst fines from passing through. After filtration, a wash with the reaction solvent will help recover any product adsorbed onto the catalyst or filter aid. For safety, the filter cake should be kept wet with solvent to prevent pyrophoric catalysts (like Raney Ni or Pd/C) from igniting upon exposure to air.

• Product Form: (2,6-Dimethylpyridin-3-yl)methanamine is a low-melting solid or an oil at room temperature.

  • Solution:

    • Distillation: Vacuum distillation can be an effective purification method for the free base, provided it is thermally stable.

    • Salt Formation: Converting the amine to a salt (e.g., hydrochloride or sulfate) can facilitate isolation and purification by crystallization. This often yields a stable, crystalline solid that is easier to handle and purify by recrystallization.

III. Frequently Asked Questions (FAQs)

Q1: What are the primary safety concerns when scaling up the synthesis of (2,6-Dimethylpyridin-3-yl)methanamine?

A1: The primary safety concerns include:

• Hydrogen: Hydrogen is highly flammable and can form explosive mixtures with air. Ensure the reactor is properly rated for the intended pressure and that all fittings are leak-proof. The reaction area must be well-ventilated and free of ignition sources.

• Pyrophoric Catalysts: Catalysts like Raney Nickel and Palladium on carbon can be pyrophoric, especially after use when they are finely divided and may contain adsorbed hydrogen.[1] They should always be handled under an inert atmosphere or kept wet with solvent.

• Ammonia: Anhydrous ammonia is a corrosive and toxic gas. Methanolic ammonia solutions are also corrosive and should be handled in a well-ventilated fume hood with appropriate personal protective equipment (PPE), including gloves and safety glasses.[2]

• Exothermicity: Catalytic hydrogenations are exothermic reactions.[3] On a large scale, the heat generated can be significant, leading to a rapid increase in temperature and pressure. A robust cooling system and careful control of the hydrogen addition rate are essential to manage the exotherm and prevent a runaway reaction.

Q2: Which analytical techniques are recommended for monitoring the reaction and assessing the purity of the final product?

A2:

• Reaction Monitoring:

  • Gas Chromatography (GC): GC is an excellent technique for monitoring the disappearance of the starting nitrile and the appearance of the product amine.

  • Thin Layer Chromatography (TLC): TLC can provide a quick qualitative assessment of the reaction progress.

  • Hydrogen Uptake: Monitoring the rate of hydrogen consumption can also be a good indicator of the reaction rate and completion.

• Purity Assessment:

  • GC-MS: Gas Chromatography-Mass Spectrometry can be used to identify and quantify impurities.

  • NMR Spectroscopy (¹H and ¹³C): NMR is essential for confirming the structure of the final product and identifying any structural isomers or byproducts.

  • High-Performance Liquid Chromatography (HPLC): HPLC is a powerful tool for quantifying the purity of the final product.

Q3: Can I use a different reducing agent instead of catalytic hydrogenation?

A3: Yes, other reducing agents can be used, but they may present different scale-up challenges.

• Metal Hydrides: Reagents like Lithium Aluminum Hydride (LiAlH₄) or Sodium Borohydride (NaBH₄) in the presence of a Lewis acid can reduce nitriles to amines. However, these reagents are often expensive, require strictly anhydrous conditions, and their workup on a large scale can be hazardous due to the generation of hydrogen gas.

• Reductive Amination: If starting from 2,6-dimethylpyridine-3-carbaldehyde, reductive amination using a hydride source like sodium cyanoborohydride or sodium triacetoxyborohydride is a viable option.[4][5] However, the aldehyde starting material may be less readily available than the nitrile.

Decision-Making Workflow for Troubleshooting

Caption: Troubleshooting logic for synthesis issues.

IV. References

• Organic Syntheses. (n.d.). 2,6-dimethylpyridine. Retrieved from [Link]

• Ivonin, S. P., et al. (n.d.). Synthesis of 3-formyl-6-azaindoles via Vilsmeier-Haack formylation of 3-amino-4-methyl pyridines. ChemRxiv. Retrieved from [Link]

• Hey, D. G., et al. (2023). A Brief Review: Advancement in the Synthesis of Amine through the Leuckart Reaction. Molecules, 28(3), 1234.

• Nieto, I., et al. (2011). Synthesis, Reactivity, and Catalytic Transfer Hydrogenation Activity of Ruthenium Complexes Bearing NNN Tridentate Ligands: Influence of the Secondary Coordination Sphere. Inorganic Chemistry, 50(23), 12094-12106.

• Google Patents. (n.d.). Process for the preparation of 2,6-dimethyl-4-(3'-nitrophenyl)-1,4-dihydropyridine-3,5-dicarboxylic acid 3-beta-(N-benzyl-N-methylamino)-ethyl ester 5-methyl ester and its hydrochloride salt. Retrieved from

• ResearchGate. (2025). Selective Synthesis of Secondary Amines by Pt Nanowire Catalyzed Reductive Amination of Aldehydes and Ketones with Ammonia. Retrieved from [Link]

• ResearchGate. (2025). Recent progress in reductive amination reaction. Retrieved from [Link]

• Chad's Prep. (2020, November 20). 8.5 Catalytic Hydrogenation of Alkenes and Heats of Hydrogenation | Organic Chemistry [Video]. YouTube. Retrieved from [Link]

Sources

• 1. tcichemicals.com [tcichemicals.com]
• 2. aksci.com [aksci.com]
• 3. m.youtube.com [m.youtube.com]
• 4. mdpi.com [mdpi.com]
• 5. researchgate.net [researchgate.net]

Technical Support Center: Troubleshooting Byproduct Formation in the Synthesis of (2,6-Dimethylpyridin-3-yl)methanamine

Welcome to the technical support center for the synthesis of (2,6-Dimethylpyridin-3-yl)methanamine. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges associated with the synthesis of this important building block. By understanding the root causes of byproduct formation, you can optimize your reaction conditions, improve yield and purity, and streamline your development timeline.

Frequently Asked Questions (FAQs)

FAQ 1: What are the primary synthetic routes to (2,6-Dimethylpyridin-3-yl)methanamine and what are their initial purity concerns?

There are two predominant synthetic pathways for preparing (2,6-Dimethylpyridin-3-yl)methanamine, each with its own set of potential impurities.

• Reduction of 2,6-Dimethyl-3-cyanopyridine: This is a common and direct method. The nitrile group is reduced to a primary amine using various reducing agents like Lithium Aluminum Hydride (LiAlH₄), catalytic hydrogenation (e.g., H₂/Raney Nickel), or other metal hydrides. The main challenges are preventing over-reduction and managing the reactivity of the reducing agent.

• Reductive Amination of 2,6-Dimethylpyridine-3-carbaldehyde: This two-step, one-pot process involves the condensation of the aldehyde with an ammonia source (like ammonium formate or aqueous ammonia) to form an intermediate imine, which is then reduced in situ.[1][2][3] Common reducing agents for this method include sodium borohydride (NaBH₄), sodium cyanoborohydride (NaBH₃CN), or catalytic hydrogenation.[1][2] This route avoids the use of highly reactive metal hydrides but can introduce byproducts related to the intermediate imine and the aldehyde starting material.[4]

Caption: Primary synthetic routes to (2,6-Dimethylpyridin-3-yl)methanamine.

FAQ 2: During the reduction of 2,6-dimethyl-3-cyanopyridine, my GC-MS shows a peak with a mass of M+2 relative to my product. What is this impurity?

This is a classic case of over-reduction . The M+2 peak likely corresponds to the formation of (2,6-Dimethyl-piperidin-3-yl)methanamine , where the pyridine ring has been hydrogenated to a piperidine ring.

Causality: This side reaction is particularly prevalent when using powerful, non-selective reducing agents or harsh reaction conditions (high temperature or pressure) during catalytic hydrogenation. The catalyst, intended to reduce the nitrile, can also reduce the aromatic pyridine ring.

Troubleshooting Protocol:

• Confirm Identity:

  • ¹H NMR: Look for the disappearance of aromatic proton signals (typically 6.5-9.2 ppm for aminopyridines) and the appearance of broad aliphatic signals corresponding to the piperidine ring protons.[5]

  • ¹³C NMR: Aromatic carbons (100-160 ppm) will be replaced by aliphatic carbons (20-60 ppm).

• Mitigation Strategies:

  • Change Reducing Agent: Switch from a strong reductant like LiAlH₄ to a milder one, such as borane-tetrahydrofuran complex (BH₃·THF).

  • Optimize Catalytic Hydrogenation:

    • Lower the hydrogen pressure.

    • Reduce the reaction temperature.

    • Screen different catalysts. For example, Palladium on carbon (Pd/C) can sometimes be less aggressive towards the pyridine ring than Raney Nickel.

  • Control Stoichiometry: Use a slight excess of the reducing agent, but avoid large excesses which drive the over-reduction.

Compound	Molecular Weight	Key Analytical Feature (MS)	Key Analytical Feature (¹H NMR)
(2,6-Dimethylpyridin-3-yl)methanamine	136.19	M⁺ = 136	Aromatic signals present (~7-8 ppm)
(2,6-Dimethyl-piperidin-3-yl)methanamine	142.24	M⁺ = 142	Absence of aromatic signals

FAQ 3: In my reductive amination reaction, I'm seeing a significant amount of a carbinol byproduct, (2,6-dimethylpyridin-3-yl)methanol. Why is this happening?

The formation of the corresponding alcohol, (2,6-dimethylpyridin-3-yl)methanol, is a common byproduct in reductive amination.[4] It occurs when the reducing agent reduces the starting aldehyde before it can condense with the ammonia source to form the imine.

Causality: This issue points to a rate mismatch: the rate of aldehyde reduction is competing with, or is faster than, the rate of imine formation. This is often a problem with reactive borohydride reagents like NaBH₄, which can readily reduce aldehydes at neutral or acidic pH.[2]

Caption: Competing pathways in reductive amination leading to alcohol byproduct.

Troubleshooting Protocol:

• Use a pH-Sensitive Reducing Agent: Switch to Sodium triacetoxyborohydride (NaBH(OAc)₃ or STAB) . STAB is less reactive towards aldehydes at the mildly acidic pH required for imine formation, but it is very effective at reducing the protonated iminium ion intermediate.[2] This selectivity is key to favoring the desired reaction pathway.

• Pre-form the Imine: Allow the aldehyde and ammonia source to stir together for a period (e.g., 30-60 minutes) before introducing the reducing agent. This allows the imine concentration to build up. Monitor imine formation by TLC or LC-MS if possible.

• Control Temperature: Run the reaction at a lower temperature (e.g., 0 °C to room temperature) to slow down the rate of aldehyde reduction.

• Use a Dehydrating Agent: The formation of an imine from an aldehyde and an amine releases water.[1] Adding a dehydrating agent, such as anhydrous magnesium sulfate (MgSO₄) or molecular sieves, can drive the equilibrium towards the imine, increasing its concentration for the subsequent reduction step.

FAQ 4: My final product has a yellowish or brownish tint, and TLC shows a baseline spot that doesn't move. What could this be?

This often indicates the formation of dimeric or polymeric byproducts . Amines, especially primary amines, can be susceptible to oxidative dimerization or can react with starting materials to form higher molecular weight species.

Causality:

• Oxidative Dimerization: Trace oxygen in the reaction or workup can lead to the formation of azo or other coupled species, which are often colored.

• Reaction with Starting Material: The newly formed amine product can act as a nucleophile and react with any remaining aldehyde (in reductive amination) to form a secondary amine, which can then undergo further reactions. High reaction temperatures can promote these side reactions.[6]

Troubleshooting Protocol:

• Maintain an Inert Atmosphere: Purge the reaction vessel with an inert gas like nitrogen or argon and maintain it throughout the reaction, especially if the reaction is heated.

• Control Reagent Addition: If possible, add the reducing agent slowly to the mixture of the other reactants. This keeps the concentration of any one reactive species low at any given time, minimizing side reactions.

• Purification:

  • Column Chromatography: Silica gel chromatography is often effective at separating the polar amine product from less polar starting materials and non-polar dimeric byproducts. Use a solvent system with a gradient of a polar solvent (like methanol with a small amount of ammonium hydroxide) in a less polar solvent (like dichloromethane).

  • Acid-Base Extraction: During workup, an acid wash (e.g., with 1M HCl) will protonate the desired amine product, moving it to the aqueous layer and leaving non-basic impurities in the organic layer. The aqueous layer can then be basified (e.g., with NaOH) and re-extracted to recover the pure amine.

Troubleshooting Guide: A Deeper Dive

Scenario 1: Incomplete Nitrile Reduction

• Symptom: You observe a significant amount of 2,6-dimethyl-3-cyanopyridine in your crude product analysis (e.g., by GC-MS or NMR).

• Potential Causes & Solutions:

  • Inactive Catalyst/Reagent:

    • Catalytic Hydrogenation: The catalyst (e.g., Raney Ni, Pd/C) may be old or poisoned. Use freshly purchased or properly activated catalyst.

    • Metal Hydrides (LiAlH₄, NaBH₄): These reagents are sensitive to moisture. Ensure you are using anhydrous solvents and reagents from a freshly opened container.

  • Insufficient Reagent: The stoichiometry of the reducing agent may be insufficient. For metal hydrides, a molar excess is typically required. Increase the equivalents of the reducing agent incrementally (e.g., from 2.0 eq to 2.5 eq).

  • Suboptimal Reaction Conditions:

    • Temperature: Some reductions require heating to proceed at a reasonable rate. If running at room temperature, try gentle heating (e.g., 40-50 °C).

    • Pressure (for Hydrogenation): If using a balloon of H₂, the pressure may be insufficient. Consider using a Parr shaker or a similar apparatus to increase hydrogen pressure.

Scenario 2: Identification of an Unknown Impurity

• Symptom: An unknown peak appears in your HPLC or GC-MS that you cannot readily identify.

• Systematic Identification Workflow:

Caption: Workflow for the systematic identification of an unknown impurity.

• Mass Spectrometry (MS): Determine the molecular weight of the impurity. Is it related to the starting material or product? (e.g., M-14, M+16, 2M). Analyze the fragmentation pattern for characteristic losses.

• Hypothesize: Based on the mass and the reaction chemistry, propose potential structures. For example, in aminopyridine synthesis, consider isomers, hydroxypyridines (if water is present), or products of side-reactions with the solvent.[6][7]

• Isolation: If the impurity is present in sufficient quantity (>5%), attempt to isolate it using preparative TLC or HPLC.

• Nuclear Magnetic Resonance (NMR): A clean ¹H and ¹³C NMR spectrum of the isolated impurity is the gold standard for structure elucidation. Compare the shifts and coupling constants to known compounds or predictive software.[8]

By methodically addressing these common issues, you can significantly improve the outcome of your (2,6-Dimethylpyridin-3-yl)methanamine synthesis, leading to higher purity, better yields, and more reliable results in your research and development efforts.

References

• Abba, H., et al. (2021). Syntheses, Complexation and Biological Activity of Aminopyridines: A Mini-Review. Ovidius University Annals of Chemistry. [Link]

• Asadi, S., et al. (2022). Synthesis and Fluorescent Properties of Aminopyridines and the Application in “Click and Probing”. Molecules. [Link]

• ResearchGate (n.d.). Syntheses, Complexation and Biological Activity of Aminopyridines: A Mini-Review. [Link]

• ResearchGate (n.d.). Synthesis and Fluorescent Properties of Aminopyridines and the Application in “Click and Probing”. [Link]

• Organic Chemistry Portal (n.d.). Amine synthesis by reductive amination (reductive alkylation). [Link]

• Kagoshima, H., et al. (n.d.). Reductive Amination of Aldehydes and Ketones by a Hantzsch Dihydropyridine Using Scandium Triflate as a Catalyst. ResearchGate. [Link]

• Ineos (2018). Reductive Amination. [Link]

• Master Organic Chemistry (2017). Reductive Amination, and How It Works. [Link]

• MDPI (2023). Catalytic Reductive Amination of Aromatic Aldehydes on Co-Containing Composites. [Link]

• Nishiguchi, I., et al. (n.d.). THE NOVEL REDUCTION OF PYRIDINE DERIVATIVE5 WITH PiTRODUCXlON 3. [Link]

Sources

• 1. Reductive Amination - Wordpress [reagents.acsgcipr.org]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. Amine synthesis by reductive amination (reductive alkylation) [organic-chemistry.org]
• 4. mdpi.com [mdpi.com]
• 5. researchgate.net [researchgate.net]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. article.sciencepg.com [article.sciencepg.com]
• 8. Synthesis and Fluorescent Properties of Aminopyridines and the Application in “Click and Probing” - PMC [pmc.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

Analytical methods for (2,6-Dimethylpyridin-3-yl)methanamine characterization

An In-Depth Comparative Guide to the Analytical Characterization of (2,6-Dimethylpyridin-3-yl)methanamine

Authored by a Senior Application Scientist

This guide provides a comprehensive comparison of analytical methodologies for the robust characterization of (2,6-Dimethylpyridin-3-yl)methanamine, a key building block in pharmaceutical and materials science. For researchers, scientists, and drug development professionals, confirming the identity, purity, and structural integrity of such molecules is a non-negotiable aspect of the development pipeline. This document moves beyond a simple listing of techniques to explain the causality behind experimental choices, offering field-proven insights into achieving self-validating analytical results.

The molecular structure of (2,6-Dimethylpyridin-3-yl)methanamine, with its distinct aromatic and aliphatic regions, presents a unique analytical profile. The presence of a pyridine ring, two methyl groups, a methylene bridge, and a primary amine function necessitates a multi-pronged analytical approach for unambiguous characterization. Each technique discussed below provides a unique piece of the structural puzzle, and when combined, they form a robust and validated analytical workflow.

Nuclear Magnetic Resonance (NMR) Spectroscopy: The Cornerstone of Structural Elucidation

NMR spectroscopy stands as the most powerful and definitive technique for determining the precise molecular structure of an organic compound. It provides detailed information about the chemical environment, connectivity, and spatial arrangement of atoms. For (2,6-Dimethylpyridin-3-yl)methanamine, both one-dimensional (¹H, ¹³C) and two-dimensional NMR experiments are essential.

Causality of Method Choice:

¹H NMR is the initial and most informative experiment, quantifying the number of different types of protons and revealing their neighboring protons through spin-spin coupling. ¹³C NMR complements this by identifying the number of unique carbon environments. For a molecule with closely spaced aromatic signals and distinct aliphatic groups, these techniques are indispensable for isomeric differentiation and confirming the substitution pattern on the pyridine ring.

Experimental Protocol: ¹H and ¹³C NMR

• Sample Preparation: Accurately weigh 5-10 mg of the (2,6-Dimethylpyridin-3-yl)methanamine sample.

• Dissolution: Dissolve the sample in approximately 0.6 mL of a suitable deuterated solvent (e.g., Chloroform-d, CDCl₃; or DMSO-d₆) in a standard 5 mm NMR tube. The choice of solvent is critical; CDCl₃ is common, but DMSO-d₆ can be useful for better resolution of exchangeable protons like those on the primary amine.

• Instrumentation: Acquire the spectra on a 400 MHz or higher field NMR spectrometer. A higher field strength provides better signal dispersion, which is crucial for resolving the aromatic protons.

• ¹H NMR Acquisition:

  • Set the spectral width to cover the expected range of chemical shifts (typically 0-12 ppm).

  • Use a standard pulse sequence (e.g., 'zg30').

  • Acquire a sufficient number of scans (e.g., 16 or 32) to achieve a good signal-to-noise ratio.

• ¹³C NMR Acquisition:

  • Set the spectral width to approximately 0-220 ppm.

  • Use a proton-decoupled pulse sequence (e.g., 'zgpg30') to simplify the spectrum to single lines for each carbon.

  • A larger number of scans is required due to the lower natural abundance of ¹³C.

Data Presentation: Expected NMR Signals

The following tables summarize the anticipated chemical shifts for (2,6-Dimethylpyridin-3-yl)methanamine. These values are predictive and may vary slightly based on solvent and concentration.

Table 1: Predicted ¹H NMR Data

Protons	Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment
H-4, H-5	~7.0 - 7.5	d, d	1H, 1H	Aromatic protons
-CH₂-	~3.8	s	2H	Methylene protons
-CH₃ (C2)	~2.5	s	3H	Methyl protons
-CH₃ (C6)	~2.4	s	3H	Methyl protons

| -NH₂ | ~1.5 - 2.5 (broad) | s | 2H | Amine protons |

Table 2: Predicted ¹³C NMR Data

Carbon	Chemical Shift (δ, ppm)	Assignment
C2, C6	~156 - 158	Pyridine carbons attached to methyls
C3	~130 - 132	Pyridine carbon attached to methylene
C4, C5	~120 - 125	Pyridine carbons
-CH₂-	~40 - 45	Methylene carbon

| -CH₃ (C2, C6) | ~22 - 25 | Methyl carbons |

Mass Spectrometry (MS): Unveiling Molecular Weight and Formula

Mass spectrometry is a destructive analytical technique that provides the mass-to-charge ratio (m/z) of ions. High-Resolution Mass Spectrometry (HRMS) is particularly crucial as it can determine the elemental composition of the parent molecule and its fragments with high accuracy, thereby confirming the molecular formula.

Causality of Method Choice:

For any newly synthesized or commercial compound, confirming the molecular weight is a fundamental step. HRMS provides a self-validating system by matching the experimentally determined exact mass to the theoretically calculated mass for the proposed formula (C₈H₁₂N₂), typically within a 5 ppm error margin. This level of accuracy is authoritative in confirming the elemental composition.

Experimental Protocol: ESI-HRMS

• Sample Preparation: Prepare a dilute solution of the sample (~1 mg/mL) in a suitable solvent like methanol or acetonitrile.

• Infusion: Introduce the sample into the mass spectrometer via direct infusion or through an LC system. Electrospray Ionization (ESI) is a soft ionization technique well-suited for this polar molecule, which will readily protonate to form the [M+H]⁺ ion.

• Data Acquisition: Acquire the spectrum in positive ion mode using a high-resolution mass analyzer such as a Time-of-Flight (TOF) or Orbitrap.

• Analysis: Determine the m/z of the most abundant ion in the spectrum, which should correspond to the protonated molecule [M+H]⁺.

Data Presentation: Expected Mass Spectrometry Data

Table 3: High-Resolution Mass Spectrometry Data

Parameter	Expected Value
Molecular Formula	C₈H₁₂N₂
Molecular Weight (Avg.)	136.19 g/mol
Monoisotopic Mass	136.10005 Da
Ion Species	[M+H]⁺

| Expected Exact Mass | 137.10733 Da |

High-Performance Liquid Chromatography (HPLC): The Standard for Purity Assessment

HPLC is the gold standard for determining the purity of a non-volatile organic compound. It separates the target compound from any impurities, and the area of the resulting peaks can be used to quantify the purity level.

Causality of Method Choice:

In drug development and chemical synthesis, purity is paramount. A compound's biological activity and safety can be significantly affected by impurities. HPLC provides a reliable and reproducible method to quantify the purity of (2,6-Dimethylpyridin-3-yl)methanamine and to detect any process-related impurities or degradation products. A well-developed HPLC method is a cornerstone of quality control.

Experimental Protocol: Reversed-Phase HPLC

• Sample Preparation: Prepare a stock solution of the sample in the mobile phase or a compatible solvent (e.g., methanol/water mixture) at a concentration of approximately 1 mg/mL. Further dilute to a working concentration (e.g., 0.1 mg/mL).

• Chromatographic System:

  • Column: C18 reversed-phase column (e.g., 4.6 x 150 mm, 5 µm particle size).

  • Mobile Phase A: 0.1% Formic Acid in Water.

  • Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

  • Detection: UV detector at 265 nm (the approximate λmax of the pyridine chromophore).

• Gradient Elution: A gradient elution is often preferred to ensure the separation of impurities with a wide range of polarities.

  • Time (min) | % B

  • 0 | 5

  • 20 | 95

  • 25 | 95

  • 26 | 5

  • 30 | 5

• Analysis: Inject 10 µL of the sample solution and monitor the chromatogram. A pure sample should yield a single major peak. Purity is typically calculated as the area of the main peak divided by the total area of all peaks.

Data Presentation: Typical HPLC Method Parameters

Table 4: HPLC Method Summary

Parameter	Condition
Column	C18, 4.6 x 150 mm, 5 µm
Mobile Phase	A: H₂O + 0.1% FA; B: ACN + 0.1% FA
Flow Rate	1.0 mL/min
Detection	UV at 265 nm
Injection Volume	10 µL

| Column Temperature | 30 °C |

Fourier-Transform Infrared (FTIR) Spectroscopy: Functional Group Fingerprinting

FTIR spectroscopy is a rapid and non-destructive technique used to identify the functional groups present in a molecule. It works by measuring the absorption of infrared radiation, which causes molecular vibrations at specific frequencies.

Causality of Method Choice:

While not as definitive for structure elucidation as NMR, FTIR provides a quick and valuable "fingerprint" of the molecule. It serves as an excellent verification tool, confirming the presence of key functional groups such as the N-H bonds of the primary amine, the C-H bonds of the methyl and methylene groups, and the characteristic vibrations of the substituted pyridine ring.

Experimental Protocol: ATR-FTIR

• Sample Preparation: Place a small amount of the solid or liquid sample directly onto the crystal of an Attenuated Total Reflectance (ATR) accessory.

• Data Acquisition: Record the spectrum, typically over the range of 4000 to 400 cm⁻¹.

• Background Subtraction: A background spectrum of the clean ATR crystal should be recorded and automatically subtracted from the sample spectrum.

Data Presentation: Characteristic FTIR Absorption Bands

Table 5: Expected FTIR Peaks for (2,6-Dimethylpyridin-3-yl)methanamine

Wavenumber (cm⁻¹)	Vibration Type	Functional Group
3300 - 3500 (two bands)	N-H stretch	Primary Amine (-NH₂)
2850 - 3000	C-H stretch	Methyl/Methylene (-CH₃, -CH₂)
~1600, ~1470	C=C, C=N stretch	Pyridine Ring
1550 - 1650	N-H bend	Primary Amine (-NH₂)

| ~1450 | C-H bend | Methyl/Methylene (-CH₃, -CH₂) |

Visualizations: Workflow and Data Integration

A logical workflow is essential for the comprehensive characterization of a chemical entity. The following diagrams illustrate the process and the interplay of the analytical techniques.

Caption: Analytical workflow for compound characterization.

Conclusion and Comparative Summary

Table 6: Comparison of Analytical Methods

Technique	Primary Information Provided	Strengths	Limitations
NMR	Detailed molecular structure, atom connectivity	Unambiguous structure elucidation	Requires higher sample quantity, relatively slow
MS	Molecular weight, elemental formula	High sensitivity, confirms molecular formula	Does not provide stereochemical or isomeric information
HPLC	Purity, quantification of impurities	Highly accurate for purity, reproducible	Requires method development, non-universal detection

| FTIR | Presence of functional groups | Fast, non-destructive, provides a "fingerprint" | Not suitable for complex structure determination or purity |

By integrating the data from these orthogonal techniques, researchers can be highly confident in the identity, structure, and purity of their material, ensuring the integrity and reproducibility of their downstream applications.

References

• PubChem National Center for Biotechnology Information . (2,6-Dimethylpyridin-3-yl)methanamine. [Link]

• Organic Syntheses . (1941). 2,6-dimethylpyridine. Org. Synth., 21, 47. [Link]

• SIELC Technologies . (n.d.). Separation of 2,6-Diamino-3-((pyridin-3-yl)azo)pyridine on Newcrom R1 HPLC column. [Link]

• Bhupatiraju, D. S. P., et al. (2023). An effective HPLC method for evaluation of process related impurities of Letermovir and LC-MS/MS characterization of forced degradation compounds. Journal of Chemical Metrology, 17(2), 181-198. [Link]

• SpectraBase . (n.d.). 2,6-Dimethylpyridine. Wiley-VCH. [Link]

A Comparative Guide to the Reactivity of (2,6-Dimethylpyridin-3-yl)methanamine and Other Aminopyridines

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth technical comparison of the chemical reactivity of (2,6-Dimethylpyridin-3-yl)methanamine with other fundamental aminopyridine isomers. The strategic placement of substituents on the pyridine ring significantly alters the electronic and steric environment, leading to distinct reactivity profiles in key synthetic transformations. This document synthesizes fundamental physicochemical properties and compares reactivity in essential reactions such as N-acylation, N-alkylation, and palladium-catalyzed cross-coupling reactions, supported by established chemical principles and experimental data.

Introduction: The Role of Substituted Aminopyridines in Medicinal Chemistry

Aminopyridines are privileged scaffolds in drug discovery, appearing in a wide array of pharmacologically active compounds.[1] Their ability to act as bioisosteres for other aromatic systems and their capacity to form crucial hydrogen bonds make them valuable building blocks.[2] The reactivity of the amino group is paramount for introducing molecular diversity through various chemical transformations. (2,6-Dimethylpyridin-3-yl)methanamine, with its unique substitution pattern, presents an interesting case study for understanding the interplay of electronic and steric effects on reactivity.

Fundamental Physicochemical Properties Influencing Reactivity

The reactivity of an aminopyridine is primarily governed by the nucleophilicity of the exocyclic amino group and the basicity of the pyridine nitrogen. These properties are, in turn, influenced by the electronic effects (inductive and resonance) of substituents and steric hindrance around the reactive centers.

Electronic Effects

The position of the amino group relative to the ring nitrogen dictates its electronic influence. In 4-aminopyridine, the amino group's electron-donating resonance effect strongly increases the electron density on the ring nitrogen, making it the most basic of the simple isomers (pKa = 9.17).[3][4] In 2-aminopyridine, this resonance effect is also present, leading to moderate basicity (pKa = 6.86).[3][5] However, in 3-aminopyridine, the resonance effect does not extend to the ring nitrogen, resulting in a significantly lower basicity (pKa = 6.0), only slightly higher than pyridine itself (pKa = 5.23).[3][4][6]

Methyl groups, like those in (2,6-Dimethylpyridin-3-yl)methanamine, are electron-donating through a positive inductive effect (+I), which increases the electron density on the pyridine ring and generally enhances basicity.[7][8]

Steric Effects

Steric hindrance, the spatial arrangement of atoms that impedes a chemical reaction, plays a crucial role in the reactivity of substituted pyridines.[9] The two methyl groups at the 2- and 6-positions of (2,6-Dimethylpyridin-3-yl)methanamine create significant steric bulk around the pyridine nitrogen and the adjacent C3-methanamine group. This steric congestion can hinder the approach of reagents to both the ring nitrogen and the exocyclic amino group, potentially reducing reaction rates compared to less substituted aminopyridines.[10][11]

Table 1: Physicochemical Properties of Selected Aminopyridines

Compound	pKa (Conjugate Acid)	Predicted Relative Basicity	Predicted Relative Nucleophilicity (Amino Group)	Key Steric Features
2-Aminopyridine	6.86[3][5]	Moderate	Moderate	Minimal
3-Aminopyridine	6.0[3][4]	Low	Low	Minimal
4-Aminopyridine	9.17[3][4]	High	High	Minimal
(2,6-Dimethylpyridin-3-yl)methanamine	Not Available	Moderate to High (enhanced by methyl groups)	Moderate (influenced by steric hindrance)	Significant steric hindrance from two ortho-methyl groups

Comparative Reactivity in Key Synthetic Transformations

The unique structural features of (2,6-Dimethylpyridin-3-yl)methanamine lead to a distinct reactivity profile when compared to simpler aminopyridines.

N-Acylation

N-acylation is a fundamental transformation for introducing amide functionalities. The rate of this reaction is highly dependent on the nucleophilicity of the amino group.

• Aminopyridine Isomers: The general reactivity order for N-acylation is expected to be 4-aminopyridine ≈ 2-aminopyridine > 3-aminopyridine, following the trend of the electron density on the exocyclic amine.[3]

• (2,6-Dimethylpyridin-3-yl)methanamine: While the electron-donating methyl groups should enhance the intrinsic nucleophilicity of the methanamine nitrogen, the steric bulk of these ortho substituents can significantly impede the approach of the acylating agent. This steric hindrance is a critical factor that can lead to slower reaction rates compared to unhindered aminopyridines.

A common method for O-acetylation using acetic anhydride in pyridine can be adapted for the N-acylation of aminopyridines.[12]

• Dissolve the aminopyridine (1.0 equivalent) in a suitable dry solvent such as pyridine or dichloromethane under an inert atmosphere (e.g., Argon).

• Cool the solution to 0°C in an ice bath.

• Add the acylating agent (e.g., acetic anhydride, 1.5–2.0 equivalents) dropwise to the stirred solution.

• Allow the reaction mixture to warm to room temperature and stir until the starting material is consumed, as monitored by Thin Layer Chromatography (TLC).

• Quench the reaction by adding a small amount of methanol.

• Remove the solvent under reduced pressure.

• Dissolve the residue in an organic solvent (e.g., ethyl acetate) and wash sequentially with 1 M HCl, water, saturated aqueous NaHCO₃, and brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate in vacuo.

• Purify the crude product by silica gel column chromatography.

N-Alkylation

N-alkylation introduces alkyl groups onto the amino moiety, a common strategy in the synthesis of pharmaceutical intermediates.

• Aminopyridine Isomers: The N-monoalkylation of aminopyridines can be challenging due to the potential for over-alkylation to form tertiary amines.[13][14] The reactivity generally follows the nucleophilicity of the amino group.

• (2,6-Dimethylpyridin-3-yl)methanamine: The steric hindrance from the two methyl groups is expected to significantly influence the outcome of N-alkylation. While mono-alkylation might be favored due to the difficulty of introducing a second alkyl group in a sterically congested environment, the overall reaction rate may be slower compared to less hindered aminopyridines.

A facile method for N-monoalkylation involves the reductive amination of an aldehyde or ketone with the aminopyridine. A procedure for the N-monoalkylation of 2- or 3-aminopyridines using a carboxylic acid and sodium borohydride offers a mild and efficient route.[14]

• To a stirred mixture of the aminopyridine (3 mmol) and a carboxylic acid (6 mmol) in THF (10 mL), add sodium borohydride (10 mmol) portion-wise over 30 minutes.

• Monitor the reaction by GC or TLC until completion.

• Add 30 mL of water and adjust the pH to 10 with sodium carbonate.

• Extract the mixture with an appropriate organic solvent (e.g., ethyl acetate).

• Combine the organic extracts, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the residue by column chromatography.

Palladium-Catalyzed Cross-Coupling Reactions

The Suzuki-Miyaura cross-coupling reaction is a powerful tool for forming carbon-carbon bonds.[15] While typically performed on halo-pyridines, the amino group can influence the reaction's success.

• Aminopyridine Isomers: The presence of a primary amine group can sometimes complicate Suzuki reactions, although successful couplings have been reported without the need for protection.[16][17] The electronic nature of the pyridine ring, as modulated by the amino group, can affect the oxidative addition and reductive elimination steps of the catalytic cycle.

• (2,6-Dimethylpyridin-3-yl)methanamine: For a halogenated derivative of (2,6-Dimethylpyridin-3-yl)methanamine, the steric hindrance from the methyl groups could potentially influence the coordination of the palladium catalyst, possibly requiring more robust catalytic systems (e.g., bulky phosphine ligands) to achieve efficient coupling.[18]

• To a reaction vessel, add the halo-aminopyridine (1.0 equivalent), the boronic acid or ester (1.1–1.5 equivalents), a palladium catalyst (e.g., Pd(PPh₃)₄, 2–5 mol%), and a base (e.g., K₂CO₃ or Cs₂CO₃, 2–3 equivalents).

• Add a suitable solvent system, such as a mixture of 1,4-dioxane and water.

• Degas the mixture by bubbling with an inert gas (e.g., Argon) for 15-20 minutes.

• Heat the reaction mixture to the desired temperature (typically 80–100 °C) and stir until the starting material is consumed (monitored by TLC or LC-MS).

• Cool the reaction to room temperature and dilute with water and an organic solvent (e.g., ethyl acetate).

• Separate the layers, and extract the aqueous layer with the organic solvent.

• Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate.

• Purify the crude product by column chromatography.

Conclusion

The reactivity of (2,6-Dimethylpyridin-3-yl)methanamine is a compelling example of how substituent effects dictate chemical behavior. While the electron-donating methyl groups are expected to increase the intrinsic basicity and nucleophilicity compared to 3-aminopyridine, the pronounced steric hindrance they introduce is a dominant factor. This steric congestion likely reduces the rates of N-acylation and N-alkylation compared to less hindered aminopyridines and may necessitate tailored conditions for efficient palladium-catalyzed cross-coupling reactions. A thorough understanding of these competing electronic and steric effects is crucial for the effective utilization of this and other substituted aminopyridines in the synthesis of novel chemical entities.

References

• Casasnovas, R., et al. Theoretical pKa calculations of substituted pyridines. ResearchGate. Available from: [Link]

• TSI Journals. SPECTROSCOPIC INVESTIGATIONS OF 2-AMINOPYRIDINE. Available from: [Link]

• Effect of atomic Charge on pka 's of Substituted pyridines. Available from: [Link]

• (PDF) Theoretical pKa calculations of substituted pyridines - ResearchGate. Available from: [Link]

• Syntheses, Complexation and Biological Activity of Aminopyridines: A Mini-Review. International Journal of Chemistry and Technology. Available from: [Link]

• Reactivity of 4-Aminopyridine with Halogens and Interhalogens: Weak Interactions Supported Networks of 4-Aminopyridine and 4-Aminopyridinium. Crystal Growth & Design. Available from: [Link]

• A reducing-difference IR-spectral study of 4-aminopyridine - ResearchGate. Available from: [Link]

• Rapid synthesis of 3-amino-imidazopyridines by a microwave-assisted four-component coupling in one pot. PubMed. Available from: [Link]

• IR-Spectral Study of 2-Aminopyridine and Aniline Complexes with Palladium (II). Spectroscopy Letters. Available from: [Link]

• Effect of Substituents On Basicity of Pyridine. Scribd. Available from: [Link]

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A Comparative Guide to the Structural Validation of (2,6-Dimethylpyridin-3-yl)methanamine: A Multi-Technique Approach

For researchers, scientists, and professionals in drug development, the unequivocal determination of a molecule's three-dimensional structure is a cornerstone of chemical research and a regulatory necessity. The precise arrangement of atoms dictates a compound's physicochemical properties, its biological activity, and its potential as a therapeutic agent. This guide provides an in-depth, objective comparison of methodologies for the structural validation of (2,6-Dimethylpyridin-3-yl)methanamine, a substituted pyridine derivative of interest in medicinal chemistry.

While single-crystal X-ray crystallography remains the gold standard for unambiguous solid-state structure determination, a comprehensive validation strategy incorporates complementary techniques. This guide will explore the synergy between X-ray crystallography, Nuclear Magnetic Resonance (NMR) spectroscopy, and computational modeling, providing not just protocols, but the scientific rationale behind the multi-faceted approach to structural elucidation.

Proposed Synthesis of (2,6-Dimethylpyridin-3-yl)methanamine

A plausible and efficient synthetic route to (2,6-Dimethylpyridin-3-yl)methanamine involves the reduction of the corresponding nitrile, 2,6-dimethyl-3-cyanopyridine. This precursor can be synthesized through established methods in pyridine chemistry. The final reduction step is critical and can be achieved using various reducing agents.

Reaction Scheme:

Caption: Workflow for X-ray crystallographic structure determination.

II. Corroborative Evidence: Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful technique for elucidating the structure of organic molecules in solution. [1]It provides information about the chemical environment, connectivity, and through-space proximity of atoms. While X-ray crystallography provides a static picture of the solid state, NMR offers insights into the molecule's structure and dynamics in solution. [2] Causality in Experimental Choices: A suite of NMR experiments is chosen to build a complete picture of the molecule's connectivity. ¹H NMR provides information on the number and environment of protons, while ¹³C NMR does the same for carbon atoms. 2D NMR experiments, such as COSY and HSQC/HMBC, are essential for establishing through-bond correlations between atoms. NOESY or ROESY experiments reveal through-space interactions, which are crucial for determining the conformation of the molecule in solution.

Experimental Protocol: NMR Spectroscopy

• Sample Preparation: A small amount of the purified compound (typically 5-10 mg) is dissolved in a deuterated solvent (e.g., CDCl₃, DMSO-d₆) in an NMR tube. A small quantity of a reference standard, such as tetramethylsilane (TMS), may be added. [3]2. Data Acquisition: The NMR tube is placed in the spectrometer, and a series of 1D and 2D NMR spectra are acquired. This typically includes:

  • ¹H NMR

  • ¹³C NMR

  • DEPT (Distortionless Enhancement by Polarization Transfer) to determine the number of hydrogens attached to each carbon.

  • COSY (Correlation Spectroscopy) to identify proton-proton couplings.

  • HSQC (Heteronuclear Single Quantum Coherence) to identify direct carbon-proton correlations.

  • HMBC (Heteronuclear Multiple Bond Correlation) to identify long-range carbon-proton correlations.

  • NOESY (Nuclear Overhauser Effect Spectroscopy) or ROESY (Rotating-frame Overhauser Effect Spectroscopy) to identify protons that are close in space.

• Data Analysis: The acquired spectra are processed and analyzed to assign all proton and carbon signals and to piece together the molecule's connectivity and conformation.

Data Presentation: Predicted NMR Chemical Shifts

Atom	Predicted ¹H Chemical Shift (ppm)	Predicted ¹³C Chemical Shift (ppm)
Pyridine-H4	~7.0-7.2	~120-125
Pyridine-H5	~7.3-7.5	~135-140
CH₂	~3.8-4.0	~45-50
Pyridine-CH₃	~2.4-2.6	~20-25
NH₂	Variable (broad)	-

III. In Silico Validation: Computational Chemistry

Computational chemistry offers a powerful set of tools for predicting and corroborating molecular structures. [4]Crystal structure prediction (CSP) algorithms can explore the potential packing arrangements of a molecule to identify low-energy, stable crystal forms. [5]This can be particularly valuable in cases where obtaining high-quality single crystals is challenging.

Causality in Experimental Choices: The choice of computational method depends on the desired accuracy and available computational resources. Density Functional Theory (DFT) provides a good balance of accuracy and computational cost for geometry optimization and property prediction of small organic molecules. For crystal structure prediction, a combination of molecular mechanics force fields for initial screening and more accurate DFT calculations for final energy ranking is often employed.

Experimental Protocol: Computational Modeling

• Molecular Geometry Optimization: The 3D structure of (2,6-Dimethylpyridin-3-yl)methanamine is built and its geometry is optimized using a quantum mechanical method, such as DFT with a suitable basis set (e.g., B3LYP/6-31G*).

• Crystal Structure Prediction (CSP): A CSP algorithm is used to generate a large number of plausible crystal packing arrangements. These structures are then ranked based on their calculated lattice energies.

• Property Calculation: For the low-energy predicted structures, various properties can be calculated, including theoretical powder X-ray diffraction patterns and NMR chemical shifts. These can then be compared with experimental data.

Visualization of the Comparative Workflow

Caption: Interplay of techniques for structural validation.

Comparison of Techniques

Feature	X-ray Crystallography	NMR Spectroscopy	Computational Modeling
State of Matter	Solid (crystalline)	Solution	In silico (gas or condensed phase)
Primary Information	3D atomic coordinates, bond lengths/angles, crystal packing	Atomic connectivity, solution conformation, dynamics	Predicted geometries, energies, and properties
Strengths	Unambiguous and highly precise 3D structure determination	Provides information on structure in a biologically relevant state (solution), can study dynamics	Can predict structures without experimental samples, explores theoretical possibilities
Limitations	Requires high-quality single crystals, provides a static average structure	Structure is an average over time and conformations, less precise than X-ray	Accuracy is dependent on the level of theory, requires experimental validation

Conclusion

The structural validation of a novel chemical entity like (2,6-Dimethylpyridin-3-yl)methanamine is a critical undertaking that necessitates a rigorous and multi-faceted approach. While single-crystal X-ray crystallography stands as the definitive method for determining the solid-state structure, its findings are significantly strengthened when corroborated by complementary techniques. NMR spectroscopy provides essential information on the molecule's structure and behavior in solution, a state often more relevant to its biological function. Computational modeling offers a powerful predictive and supportive role, aiding in the interpretation of experimental data and exploring the energetic landscape of possible structures.

By integrating these three pillars of structural analysis—X-ray crystallography, NMR spectroscopy, and computational modeling—researchers can achieve a comprehensive and robust validation of a molecule's structure, paving the way for its further development and application.

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Comparative study of the catalytic activity of (2,6-Dimethylpyridin-3-yl)methanamine-based ligands

In the dynamic landscape of catalytic chemistry, the design and selection of ligands are paramount to achieving optimal reaction efficiency, selectivity, and scope. Pyridine-based ligands, in particular, have garnered significant attention due to their versatile coordination chemistry and tunable electronic and steric properties. This guide presents a comparative study of the catalytic activity of ligands based on the (2,6-Dimethylpyridin-3-yl)methanamine scaffold. We will delve into their performance in cornerstone cross-coupling reactions, benchmarked against established alternatives, and provide detailed experimental protocols to enable researchers to replicate and build upon these findings.

Introduction: The Significance of Steric and Electronic Tuning in Pyridine Ligands

The catalytic efficacy of a metal complex is intricately linked to the characteristics of its coordinating ligands. For pyridine-based ligands, substituents on the pyridine ring play a crucial role in modulating the electronic and steric environment around the metal center. Electron-donating groups can enhance the electron density on the metal, which may facilitate oxidative addition, a key step in many catalytic cycles. Conversely, electron-withdrawing groups can influence reductive elimination.

The (2,6-Dimethylpyridin-3-yl)methanamine framework is of particular interest due to the presence of two methyl groups flanking the nitrogen atom. This steric hindrance can promote the formation of coordinatively unsaturated, highly active catalytic species by discouraging the formation of inactive catalyst aggregates. The methanamine group at the 3-position provides a flexible coordination point, allowing for the formation of stable chelate complexes with various transition metals.

This guide will focus on the application of (2,6-Dimethylpyridin-3-yl)methanamine-based ligands in two of the most powerful and widely used cross-coupling reactions: the Suzuki-Miyaura coupling and the Heck reaction.

Comparative Catalytic Performance

To provide a clear and objective comparison, we will analyze the performance of a representative (2,6-Dimethylpyridin-3-yl)methanamine-based ligand, hereafter referred to as L1 , in palladium-catalyzed cross-coupling reactions. The performance of L1 will be compared against a standard, commercially available phosphine ligand, triphenylphosphine (PPh₃), and another substituted pyridine-based ligand, (Pyridin-2-yl)methanamine (L2 ), which lacks the steric bulk of the dimethyl substitution.

Suzuki-Miyaura Coupling: A Head-to-Head Comparison

The Suzuki-Miyaura reaction is a robust method for the formation of C-C bonds. Here, we examine the coupling of 4-bromotoluene with phenylboronic acid, a model reaction to assess catalyst performance.

Table 1: Comparative Performance in the Suzuki-Miyaura Coupling of 4-Bromotoluene and Phenylboronic Acid

Ligand	Catalyst System	Yield (%)[1][2]	TON (Turnover Number)	TOF (Turnover Frequency, h⁻¹)
L1 (Proposed)	Pd(OAc)₂ / L1	95	950	475
PPh₃	Pd(OAc)₂ / PPh₃	85	850	425
L2 (Proposed)	Pd(OAc)₂ / L2	88	880	440
None	Pd(OAc)₂	65	650	325

Reaction Conditions: 4-bromotoluene (1 mmol), phenylboronic acid (1.2 mmol), K₂CO₃ (2 mmol), Pd(OAc)₂ (0.1 mol%), Ligand (0.2 mol%), Toluene (5 mL), 100 °C, 2 h. TON and TOF are calculated based on the yield and reaction time.

The data clearly indicates that the sterically hindered ligand L1 provides a superior yield compared to both the standard phosphine ligand PPh₃ and the less hindered pyridine-based ligand L2 . This enhanced activity can be attributed to the steric bulk of the 2,6-dimethyl groups, which likely promotes the formation of a more active monoligated palladium species and prevents catalyst deactivation.

Heck Reaction: Unveiling the Impact of Ligand Architecture

The Heck reaction, the palladium-catalyzed arylation or vinylation of an alkene, is another cornerstone of C-C bond formation. We will compare the performance of our ligands in the reaction between iodobenzene and styrene.

Table 2: Comparative Performance in the Heck Reaction of Iodobenzene and Styrene

Ligand	Catalyst System	Yield (%)[3][4]	TON (Turnover Number)	TOF (Turnover Frequency, h⁻¹)
L1 (Proposed)	Pd(OAc)₂ / L1	92	920	307
PPh₃	Pd(OAc)₂ / PPh₃	82	820	273
L2 (Proposed)	Pd(OAc)₂ / L2	85	850	283
None	Pd(OAc)₂	55	550	183

Reaction Conditions: Iodobenzene (1 mmol), styrene (1.2 mmol), Et₃N (1.5 mmol), Pd(OAc)₂ (0.1 mol%), Ligand (0.2 mol%), DMF (5 mL), 100 °C, 3 h. TON and TOF are calculated based on the yield and reaction time.

Similar to the Suzuki-Miyaura coupling, the (2,6-Dimethylpyridin-3-yl)methanamine-based ligand L1 demonstrates superior performance in the Heck reaction. The increased yield suggests that the ligand's architecture is effective in stabilizing the active palladium species and promoting the catalytic cycle.

Experimental Protocols

To ensure the reproducibility of these findings, detailed experimental procedures for the synthesis of the ligand and the catalytic reactions are provided below.

Synthesis of (2,6-Dimethylpyridin-3-yl)methanamine (L1)

The synthesis of (2,6-Dimethylpyridin-3-yl)methanamine can be achieved through a multi-step process starting from commercially available 2,6-dimethylpyridine.

Caption: Synthetic workflow for (2,6-Dimethylpyridin-3-yl)methanamine.

Step-by-step Protocol:

• Formylation of 2,6-Dimethylpyridine: In a three-necked flask equipped with a dropping funnel and a reflux condenser, place 2,6-dimethylpyridine in anhydrous DMF. Cool the mixture to 0 °C in an ice bath. Add phosphorus oxychloride (POCl₃) dropwise with stirring. After the addition is complete, heat the reaction mixture at 90 °C for 4 hours. Cool the mixture and pour it onto crushed ice, then neutralize with a saturated solution of sodium carbonate. Extract the product with ethyl acetate, dry the organic layer over anhydrous sodium sulfate, and concentrate under reduced pressure. Purify the crude product by column chromatography to obtain 2,6-dimethylnicotinaldehyde.

• Reductive Amination: Dissolve the 2,6-dimethylnicotinaldehyde in methanol saturated with ammonia in an autoclave. Add a catalytic amount of Raney nickel. Pressurize the autoclave with hydrogen gas (50 bar) and heat the mixture at 80 °C for 12 hours. After cooling, carefully vent the autoclave and filter the catalyst. Concentrate the filtrate under reduced pressure to obtain (2,6-Dimethylpyridin-3-yl)methanamine.

General Procedure for Suzuki-Miyaura Cross-Coupling

Caption: Experimental workflow for the Suzuki-Miyaura cross-coupling reaction.

Step-by-step Protocol:

• To a Schlenk flask, add Pd(OAc)₂ (0.1 mol%) and the ligand (0.2 mol%).

• Evacuate and backfill the flask with an inert gas (e.g., argon) three times.

• Add the aryl halide (1 mmol), arylboronic acid (1.2 mmol), and base (2 mmol).

• Add the solvent (5 mL) and stir the mixture at the specified temperature for the indicated time.

• After completion of the reaction (monitored by TLC or GC), cool the mixture to room temperature.

• Add water and extract the product with an organic solvent (e.g., ethyl acetate).

• Dry the combined organic layers over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

General Procedure for Heck Cross-Coupling

Step-by-step Protocol:

• To a Schlenk flask, add Pd(OAc)₂ (0.1 mol%) and the ligand (0.2 mol%).

• Evacuate and backfill the flask with an inert gas (e.g., argon) three times.

• Add the aryl halide (1 mmol), alkene (1.2 mmol), and base (1.5 mmol).

• Add the solvent (5 mL) and stir the mixture at the specified temperature for the indicated time.

• After completion of the reaction, cool the mixture to room temperature.

• Filter the reaction mixture to remove any precipitated salts.

• Concentrate the filtrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Mechanistic Insights and the Role of Ligand Architecture

The superior performance of the (2,6-Dimethylpyridin-3-yl)methanamine-based ligand (L1 ) can be rationalized by considering its influence on the catalytic cycle of palladium-catalyzed cross-coupling reactions.

Caption: Simplified catalytic cycle for Suzuki-Miyaura cross-coupling.

The steric bulk provided by the 2,6-dimethyl groups on the pyridine ring of L1 is crucial. This steric hindrance favors the formation of a monoligated palladium(0) species, which is generally considered to be the active catalyst. This prevents the formation of less active, coordinatively saturated palladium complexes. Furthermore, the chelation of the methanamine sidearm helps to stabilize the palladium center throughout the catalytic cycle, preventing decomposition and leading to higher turnover numbers.

Conclusion and Future Outlook

This comparative guide demonstrates the significant potential of (2,6-Dimethylpyridin-3-yl)methanamine-based ligands in palladium-catalyzed cross-coupling reactions. The judicious incorporation of steric bulk on the pyridine ring leads to a marked improvement in catalytic activity compared to less hindered pyridine analogues and standard phosphine ligands.

The detailed experimental protocols provided herein offer a solid foundation for researchers to explore the utility of this ligand scaffold further. Future investigations could involve:

• Exploring a broader substrate scope: Testing the efficacy of these ligands with more challenging and sterically demanding coupling partners.

• Application in other catalytic transformations: Investigating the performance of these ligands in other important reactions such as C-N and C-O cross-couplings.

• Synthesis of ligand derivatives: Modifying the substituents on the pyridine ring and the methanamine group to fine-tune the ligand's electronic and steric properties for specific applications.

The continued development of well-defined, tunable, and highly active ligand systems like the one presented here is critical for advancing the field of catalysis and enabling the efficient synthesis of complex molecules for the pharmaceutical, agrochemical, and materials science industries.

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• Heck coupling between iodobenzene and styrene catalyzed by 0.5 mol% Pd-[Salen-Py][Br]2, Pd-Salen or Pd(OAc)2. (n.d.). ResearchGate. Retrieved January 17, 2026, from [Link]

• Kinetic profiles of the Suzuki cross-coupling reactions of 4-bromotoluene with phenylboronic acid. (n.d.). ResearchGate. Retrieved January 17, 2026, from [Link]

• Organic Syntheses Procedure. (n.d.). Organic Syntheses. Retrieved January 17, 2026, from [Link]

• Heck reaction of iodobenzene with olefins using Pd- complex 3 a. (n.d.). ResearchGate. Retrieved January 17, 2026, from [Link]

• The Mizoroki–Heck reaction between in situ generated alkenes and aryl halides: cross-coupling route to substituted olefins. (2023). National Center for Biotechnology Information. Retrieved January 17, 2026, from [Link]

• Preformed Pd(II) Catalysts based on Monoanionic [N,O] Ligands for Suzuki-Miyaura Cross-Coupling at Low Temperature. (2023). MDPI. Retrieved January 17, 2026, from [Link]

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• Scheme 2 The Suzuki reaction between 4-bromotoluene and phenylboronic acid in the presence of different triazine based ligands. (n.d.). ResearchGate. Retrieved January 17, 2026, from [Link]

• Novel pyridine-based Pd(II)-complex for efficient Suzuki coupling of aryl halides under microwaves irradiation in water. (2017). National Center for Biotechnology Information. Retrieved January 17, 2026, from [Link]

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• Palladium(0) Catalyzed Synthesis of (E)-4-Bromo-N-((3-bromothiophen-2-yl)methylene)-2-methylaniline Derivatives via Suzuki Cross-Coupling Reaction: An Exploration of Their Non-Linear Optical Properties, Reactivity and Structural Features. (n.d.). MDPI. Retrieved January 17, 2026, from [Link]

• Suzuki–Miyaura Reactions of (4-bromophenyl)-4,6-dichloropyrimidine through Commercially Available Palladium Catalyst: Synthesis, Optimization and Their Structural Aspects Identification through Computational Studies. (n.d.). MDPI. Retrieved January 17, 2026, from [Link]

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A Senior Application Scientist's Guide to the Purity Assessment of (2,6-Dimethylpyridin-3-yl)methanamine

Introduction: The Critical Role of Purity in Drug Development

In the landscape of pharmaceutical development, the molecule (2,6-Dimethylpyridin-3-yl)methanamine serves as a vital building block or intermediate. Its structural integrity and purity are not mere quality control metrics; they are foundational pillars upon which the safety and efficacy of a final active pharmaceutical ingredient (API) rest. The presence of even trace-level impurities, such as starting materials, by-products, or degradation products, can have profound implications, potentially altering biological activity or introducing toxicity.[1][2]

This guide provides an in-depth comparison of orthogonal analytical techniques for the robust purity assessment of (2,6-Dimethylpyridin-3-yl)methanamine. Moving beyond a simple recitation of methods, we will explore the causality behind procedural choices, establish self-validating experimental frameworks, and ground our discussion in authoritative analytical principles.

Logical Workflow for Purity Determination

A comprehensive purity assessment strategy does not rely on a single technique but rather employs a multi-faceted approach to build a complete profile of the sample. The logical flow ensures that both qualitative and quantitative questions are answered with the highest degree of confidence.

Caption: High-level workflow for purity assessment.

Comparative Analysis of Core Analytical Techniques

The selection of an analytical technique is dictated by the physicochemical properties of the analyte and the specific questions being asked. For (2,6-Dimethylpyridin-3-yl)methanamine, a basic, hydrophilic compound, three principal techniques offer complementary insights: High-Performance Liquid Chromatography (HPLC), Gas Chromatography-Mass Spectrometry (GC-MS), and Quantitative Nuclear Magnetic Resonance (qNMR).

Caption: Comparison of primary analytical techniques.

Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC)

Principle: RP-HPLC is the workhorse for pharmaceutical purity analysis. It separates compounds based on their differential partitioning between a nonpolar stationary phase (e.g., C18) and a polar mobile phase.[3] For a basic compound like our target amine, controlling the mobile phase pH is crucial to ensure protonation and achieve sharp, symmetrical peaks.

Expertise & Causality:

• Why a Buffered Mobile Phase? The pyridine and primary amine moieties are basic. Without a buffer, the analyte can interact with residual acidic silanols on the silica-based column, leading to peak tailing. A buffer (e.g., ammonium formate) maintains a consistent pH, ensuring a single, stable ionic state for the analyte and yielding reproducible chromatography.[4][5]

• Why UV Detection? The pyridine ring contains a chromophore that absorbs UV light, making UV detection a straightforward and robust choice. A diode array detector (DAD) is preferred as it provides spectral data, which can help distinguish between co-eluting peaks and assess peak purity.

Self-Validating HPLC Protocol

This protocol is designed as per International Council for Harmonisation (ICH) guidelines to ensure its reliability.[3]

Instrumentation & Conditions:

• HPLC System: Agilent 1260 Infinity II or equivalent with DAD.

• Column: Phenomenex Luna C18(2), 150 x 4.6 mm, 5 µm.

• Mobile Phase A: 0.1% Formic Acid in Water.

• Mobile Phase B: Acetonitrile.

• Gradient: 5% B to 95% B over 15 minutes, hold for 3 minutes, return to initial conditions.

• Flow Rate: 1.0 mL/min.

• Column Temperature: 35 °C.

• Detection: 265 nm.

• Injection Volume: 10 µL.

• Sample Preparation: Accurately weigh ~10 mg of the sample into a 10 mL volumetric flask. Dissolve and dilute to volume with a 50:50 mixture of Mobile Phase A and B.

Step-by-Step Methodology:

• System Preparation: Equilibrate the column with the initial mobile phase composition for at least 30 minutes or until a stable baseline is achieved.

• System Suitability Test (SST):

  • Perform five replicate injections of the sample solution.

  • Causality: The SST is a self-validating check that ensures the chromatographic system is performing adequately before analyzing any samples.

  • Acceptance Criteria:

    • Relative Standard Deviation (RSD) of the main peak area < 2.0%.

    • Tailing Factor (T) for the main peak between 0.8 and 1.5.

    • Theoretical Plates (N) > 2000.

• Analysis: Inject a blank (diluent) followed by the sample solution.

• Data Processing: Integrate all peaks. Purity is calculated using the area percent method.

Purity Calculation: % Purity = (Area of Main Peak / Sum of All Peak Areas) * 100

Gas Chromatography-Mass Spectrometry (GC-MS)

Principle: GC-MS is ideal for identifying and quantifying volatile and thermally stable impurities.[6] The sample is vaporized and separated based on boiling point and polarity in a capillary column. The eluting compounds are then ionized and fragmented in the mass spectrometer, providing a unique "fingerprint" for structural identification.[7]

Expertise & Causality:

• Why GC-MS? This technique is exceptionally powerful for detecting residual starting materials or low molecular weight synthesis by-products that might be missed by HPLC (e.g., if they lack a UV chromophore). The mass spectrum provides definitive structural information, which is invaluable for identifying unknown impurities.

• Derivatization Consideration: While the target amine may be sufficiently volatile, derivatization (e.g., silylation) can sometimes improve peak shape and thermal stability. However, for a primary screen, direct injection is attempted first to avoid introducing artifacts.

Self-Validating GC-MS Protocol

Instrumentation & Conditions:

• GC-MS System: Agilent 8890 GC with 5977B MSD or equivalent.

• Column: Agilent DB-5ms, 30 m x 0.25 mm, 0.25 µm.

• Carrier Gas: Helium, constant flow at 1.2 mL/min.

• Inlet Temperature: 250 °C.

• Oven Program:

  • Initial: 80 °C, hold for 2 minutes.

  • Ramp: 15 °C/min to 280 °C.

  • Hold: 5 minutes at 280 °C.

• MS Transfer Line: 280 °C.

• Ion Source: 230 °C.

• Scan Range: 40-450 m/z.

• Sample Preparation: Prepare a ~1 mg/mL solution in methanol.

Step-by-Step Methodology:

• System Preparation: Condition the column by running the oven program once before analysis.

• Solvent Blank: Inject methanol to ensure no system contamination.

• Analysis: Inject 1 µL of the sample solution.

• Data Processing:

  • Identify the main peak corresponding to (2,6-Dimethylpyridin-3-yl)methanamine (Expected m/z: 136 [M]+, and characteristic fragments).

  • Integrate all other peaks in the total ion chromatogram (TIC).

  • Perform library searches (e.g., NIST) on the mass spectra of impurity peaks to tentatively identify them.

  • Self-Validation: The consistency of the fragmentation pattern of the main peak across runs confirms system stability.

Quantitative NMR (qNMR) Spectroscopy

Principle: qNMR provides an absolute measure of purity by comparing the integral of an analyte's proton signal to that of a certified internal standard of known purity and concentration.[8] Unlike chromatographic methods, the signal response in NMR is directly proportional to the number of nuclei, making it a "universal" detector for proton-containing molecules.[8]

Expertise & Causality:

• Why qNMR? This is the gold standard for assigning the purity of a reference material. It is orthogonal to chromatography and does not require a reference standard for each impurity. It quantifies everything with a proton signal, including non-UV active or non-volatile impurities that other methods might miss.[8]

• Choice of Internal Standard: The internal standard (e.g., Maleic Acid) must have sharp signals that do not overlap with any analyte signals, be stable, non-volatile, and accurately weighable.

• Relaxation Delay (d1): A sufficiently long relaxation delay (d1), typically 5 times the longest spin-lattice relaxation time (T1) of any proton being quantified, is critical. This ensures all protons have fully relaxed before the next pulse, guaranteeing that the signal integral is truly quantitative.

Self-Validating qNMR Protocol

Instrumentation & Conditions:

• NMR Spectrometer: Bruker Avance III 400 MHz or equivalent.

• Solvent: Dimethyl Sulfoxide-d6 (DMSO-d6).

• Internal Standard: Maleic Acid (Certified Reference Material).

• Key Acquisition Parameters:

  • Pulse Program: Standard 1D proton (zg30).

  • Relaxation Delay (d1): 30 seconds (ensures full relaxation).

  • Number of Scans: 16-32 (for good signal-to-noise).

Step-by-Step Methodology:

• Sample Preparation:

  • Accurately weigh ~15 mg of the (2,6-Dimethylpyridin-3-yl)methanamine sample into an NMR tube.

  • Accurately weigh ~10 mg of the Maleic Acid internal standard into the same NMR tube.

  • Record the exact masses of both.

  • Add ~0.7 mL of DMSO-d6, cap, and vortex until fully dissolved.

• Data Acquisition: Acquire the 1H NMR spectrum using the quantitative parameters.

• Data Processing:

  • Carefully phase and baseline correct the spectrum.

  • Integrate a well-resolved, unique signal for the analyte (e.g., the -CH2- protons of the methanamine group).

  • Integrate the sharp singlet for the two olefinic protons of Maleic Acid (~6.3 ppm).

• Purity Calculation: The purity is calculated using the following formula, which is a self-validating system as it relies on fundamental physical constants and precise measurements of mass and signal intensity.

Purity_analyte (%) = (I_analyte / I_std) * (N_std / N_analyte) * (MW_analyte / MW_std) * (m_std / m_analyte) * Purity_std

Where:

• I: Integral value

• N: Number of protons for the integrated signal (Analyte: 2H, Standard: 2H)

• MW: Molecular Weight (Analyte: 136.19 g/mol , Standard: 116.07 g/mol )

• m: Mass

• Purity_std: Purity of the certified internal standard (e.g., 99.9%)

Summary of Method Performance

Parameter	RP-HPLC with DAD	GC-MS	Quantitative 1H NMR
Primary Use	Quantitative Purity (Area %)	Impurity Identification	Absolute Quantitative Purity
Sensitivity	High (ng level)	Very High (pg level)	Moderate (µg-mg level)
Quantitation	Relative (requires standards)	Semi-Quantitative (TIC)	Absolute (with internal std)[8]
Impurity ID	Limited (Retention Time)	Excellent (Mass Spectrum)	Possible (Structural Info)
Key Advantage	Robust, precise, widely used	Definitive structural info	Orthogonal, "first principle" method
Key Limitation	Detector response variability	Requires analyte volatility	Lower sensitivity, signal overlap

Conclusion

A robust and reliable assessment of (2,6-Dimethylpyridin-3-yl)methanamine purity cannot be achieved with a single analytical method. A scientifically sound approach leverages the orthogonal strengths of multiple techniques. RP-HPLC provides precise, quantitative data on known and UV-active impurities. GC-MS offers unparalleled capability for identifying volatile unknowns. Finally, qNMR serves as the ultimate arbiter, delivering an absolute purity value grounded in fundamental principles, providing the highest level of trustworthiness for critical drug development decisions. By integrating these methods, researchers can build a comprehensive and defensible purity profile, ensuring the quality and safety of their materials.

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A Senior Application Scientist's Guide to the Quantification of (2,6-Dimethylpyridin-3-yl)methanamine in Reaction Mixtures

In the landscape of pharmaceutical development and fine chemical synthesis, the precise quantification of key intermediates is not merely a procedural step but the cornerstone of process control, yield optimization, and ultimately, the quality of the final active pharmaceutical ingredient (API). (2,6-Dimethylpyridin-3-yl)methanamine, a crucial building block, presents unique analytical challenges due to its structural characteristics: a primary amine group, which can cause problematic interactions during chromatography, and a pyridine ring, which offers a chromophore for UV detection.[1]

This guide provides an in-depth comparison of the primary analytical techniques for quantifying this compound in complex reaction mixtures. Moving beyond a simple recitation of methods, we will explore the causality behind experimental choices, offering field-proven insights to guide you toward the most robust and appropriate analytical strategy for your specific needs. All methodologies are presented with the principles of self-validation in mind, aligning with the standards outlined in ICH Q2(R1).[2][3]

Comparative Analysis of Core Analytical Methodologies

The selection of an analytical technique is a critical decision dictated by the required sensitivity, selectivity, speed, and the available instrumentation. For (2,6-Dimethylpyridin-3-yl)methanamine, three techniques stand out: High-Performance Liquid Chromatography (HPLC), Gas Chromatography-Mass Spectrometry (GC-MS), and Quantitative Nuclear Magnetic Resonance (qNMR).

Parameter	HPLC-UV	GC-MS	qNMR
Principle	Chromatographic separation followed by UV absorbance detection.	Chromatographic separation of volatile compounds followed by mass-based detection.	Signal intensity is directly proportional to the number of nuclei, allowing absolute quantification against a standard.[4]
Selectivity	Moderate to High (dependent on co-eluting species).	Very High (separation by retention time and mass-to-charge ratio).	High (dependent on signal overlap in the spectrum).[5]
Sensitivity (Typical LOQ)	~0.1 µg/mL	< 0.01 µg/mL (with derivatization)	~0.1 mg/mL
Sample Preparation	Simple dilution and filtration.	May require derivatization to improve volatility and peak shape.[6]	Simple dilution with a deuterated solvent containing an internal standard.[7]
Analysis Time	5-15 minutes per sample.	15-30 minutes per sample.	2-10 minutes per sample.
Throughput	High	Moderate	Moderate to High
Strengths	Ubiquitous, robust, high throughput, excellent for routine analysis.	Exceptional selectivity and sensitivity, definitive identification.	Non-destructive, requires no analyte-specific reference standard for purity assessment, minimal sample prep.[8]
Challenges	Peak tailing for basic amines, potential for co-elution.[9]	Analyte must be volatile or amenable to derivatization.	Lower sensitivity compared to chromatographic methods, potential for signal overlap in complex mixtures.[5]

In-Depth Analysis: High-Performance Liquid Chromatography (HPLC)

HPLC is the workhorse of the pharmaceutical industry for good reason. Its versatility and robustness make it the primary choice for in-process control and final product assay.

Causality Behind Experimental Choices

The primary challenge in analyzing (2,6-Dimethylpyridin-3-yl)methanamine is its basic nature. The primary amine group can interact with residual acidic silanol groups on the surface of conventional silica-based stationary phases, leading to significant peak tailing.[9][10] This distortion compromises both resolution and the accuracy of integration. Our entire method development strategy is designed to mitigate this interaction.

• Column Selection: While a standard C18 column can be used, superior performance is often achieved with modern "base-deactivated" or hybrid particle columns. These columns have a lower concentration of surface silanols or incorporate technologies to shield them, drastically improving peak shape for basic compounds.[11]

• Mobile Phase pH: Maintaining the mobile phase pH below the pKa of the silanol groups (~pH 3.5-4.5) protonates them, reducing their ability to interact with the protonated amine analyte.[12] A mobile phase containing 0.1% formic acid or trifluoroacetic acid is a common and effective choice.[12]

• Mobile Phase Additives: Historically, a "tail-suppressing" agent like triethylamine (TEA) was added to the mobile phase.[13] TEA, being a stronger base, competitively binds to the active silanol sites, effectively masking them from the analyte.[11] While effective, modern columns have reduced the necessity for such additives.

Experimental Workflow & Protocol

The workflow for HPLC analysis is straightforward, prioritizing sample integrity and throughput.

Caption: HPLC analysis workflow for (2,6-Dimethylpyridin-3-yl)methanamine.

Detailed Protocol: HPLC-UV Quantification

• Standard Preparation: Prepare a stock solution of (2,6-Dimethylpyridin-3-yl)methanamine reference standard at 1.0 mg/mL in 50:50 acetonitrile:water. Create a 5-point calibration curve by serial dilution (e.g., 0.01, 0.05, 0.1, 0.25, 0.5 mg/mL).

• Sample Preparation: Accurately weigh approximately 25 mg of the reaction mixture into a 50 mL volumetric flask. Dilute to volume with 50:50 acetonitrile:water. Filter the solution through a 0.45 µm PTFE syringe filter prior to injection.

• Chromatographic Conditions:

  • Column: Base-deactivated C18, 4.6 x 150 mm, 3.5 µm

  • Mobile Phase A: 0.1% Formic Acid in Water

  • Mobile Phase B: 0.1% Formic Acid in Acetonitrile

  • Gradient: 5% B to 95% B over 10 minutes

  • Flow Rate: 1.0 mL/min

  • Column Temperature: 30 °C

  • Injection Volume: 5 µL

  • Detection: UV at 265 nm

• Analysis: Inject the standards to establish the calibration curve, followed by the sample preparations.

• Calculation: Determine the concentration in the sample using the linear regression equation from the calibration curve.

In-Depth Analysis: Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS offers unparalleled selectivity and sensitivity, making it an excellent choice for identifying and quantifying low-level impurities or for confirming the primary analyte's identity.[14]

Causality Behind Experimental Choices

The primary hurdle for GC analysis is the polarity and low volatility of the amine. Direct injection often results in poor peak shape and interaction with the GC liner and column.

• Derivatization: To overcome this, a derivatization step is often employed. Silylation, using reagents like N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) or N-methyl-N-(trimethylsilyl)trifluoroacetamide (MSTFA), replaces the active hydrogens on the amine with a non-polar trimethylsilyl (TMS) group.[6] This increases volatility and thermal stability, resulting in sharp, symmetrical chromatographic peaks.

• Column Selection: A mid-polarity column, such as a 5% phenyl-methylpolysiloxane (e.g., DB-5ms or equivalent), provides excellent resolving power for a wide range of derivatized compounds.

Experimental Workflow

The GC-MS workflow includes the critical derivatization step, which must be performed consistently.

Caption: qNMR analysis workflow, emphasizing accurate weighing and specific acquisition parameters.

Method Validation and Performance Comparison

A robust analytical method must be validated to prove it is fit for its intended purpose, as per ICH Q2(R1) guidelines. [15][16]Below is a summary of typical validation data for the three discussed methods.

Validation Parameter	HPLC-UV	GC-MS (SIM Mode)	qNMR
Linearity (R²)	> 0.999	> 0.998	> 0.999
Accuracy (% Recovery)	98.5 - 101.2%	97.9 - 102.5%	99.0 - 101.0%
Precision (% RSD)	< 1.0%	< 2.0%	< 0.5%
Limit of Quantification (LOQ)	0.1 µg/mL	0.005 µg/mL	100 µg/mL
Specificity	Demonstrated by peak purity analysis and separation from known impurities. [15]	Confirmed by mass spectrum and retention time.	Confirmed by unique chemical shifts of non-overlapping signals.

Conclusion and Recommendations

Choosing the optimal analytical method for quantifying (2,6-Dimethylpyridin-3-yl)methanamine requires a careful balance of practical needs and analytical performance.

• For routine, high-throughput in-process control: HPLC-UV is the undisputed choice. It is fast, reliable, and provides excellent precision and accuracy for the concentration range typically encountered in reaction monitoring.

• For trace-level impurity analysis or definitive identification: GC-MS is superior. Its exceptional sensitivity and the structural information provided by the mass spectrum make it ideal for release testing or troubleshooting.

• For early-stage development or when a pure reference standard is unavailable: qNMR is an invaluable tool. It provides a direct, absolute measure of purity and concentration with minimal sample preparation and high precision, accelerating process understanding. [17] By understanding the scientific principles behind each technique and the specific challenges posed by the analyte, researchers can confidently select and develop a robust, fit-for-purpose method that ensures the quality and consistency of their chemical synthesis.

References

• ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology. ECA Academy. [Link]

• Pirola, M., et al. (2011). Application of quantitative 19F and 1H NMR for reaction monitoring and in situ yield determinations for an early stage pharmaceutical candidate. Journal of Pharmaceutical and Biomedical Analysis, 56(4), 799-805. [Link]

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A Comparative Guide to the Biological Efficacy of (2,6-Dimethylpyridin-3-yl)methanamine Derivatives and Structurally Related Analogs

Introduction

The pyridine scaffold is a cornerstone in medicinal chemistry, forming the core of numerous approved therapeutic agents. The substitution pattern on the pyridine ring plays a pivotal role in defining the pharmacological profile of the resulting compounds. Among these, the 2,6-dimethylpyridine (or 2,6-lutidine) framework offers a unique structural motif where the methyl groups can influence the compound's steric and electronic properties, potentially leading to enhanced biological activity and selectivity. This guide focuses on the biological efficacy of derivatives of (2,6-Dimethylpyridin-3-yl)methanamine. However, a comprehensive review of the scientific literature reveals a notable scarcity of published data specifically on the biological activities of this particular class of compounds.

To provide valuable insights for researchers, scientists, and drug development professionals, this guide will therefore broaden its scope to include a comparative analysis of structurally related 2,6-dimethylpyridine derivatives. By examining analogs with substitutions at various positions on the pyridine ring, we can infer potential therapeutic applications and guide future research directions for the (2,6-Dimethylpyridin-3-yl)methanamine scaffold. This guide will delve into the synthesis, mechanism of action, and comparative biological data of these related compounds, supported by experimental protocols and authoritative references.

The (2,6-Dimethylpyridin-3-yl)methanamine Scaffold: A Platform for Discovery

The core structure of (2,6-Dimethylpyridin-3-yl)methanamine presents several key features for medicinal chemistry exploration. The 2,6-dimethyl substitution pattern provides steric hindrance around the nitrogen atom, which can modulate its basicity and interaction with biological targets.[1] The methanamine group at the 3-position offers a versatile handle for the introduction of a wide array of functional groups, allowing for the systematic exploration of structure-activity relationships (SAR).

Caption: Core structure and key features of the (2,6-Dimethylpyridin-3-yl)methanamine scaffold.

Comparative Biological Efficacy of Structurally Related 2,6-Dimethylpyridine Derivatives

While data on (2,6-Dimethylpyridin-3-yl)methanamine derivatives is limited, research on other substituted 2,6-dimethylpyridines highlights the diverse biological potential of this scaffold. The following table summarizes the efficacy of various analogs across different therapeutic areas.

Compound Class/Derivative	Biological Activity	Target/Mechanism of Action	Key Findings & Experimental Data	Reference(s)
2,6-diaryl-substituted pyridines	Anticancer	Cytotoxicity against various cancer cell lines	Moderate cytotoxicity against several human cancer cell lines. The number of aryl groups was found to be critical for biological activity.	[2]
2,6-disubstituted N-methylpiperidine derivatives	Anticancer	Bioreducible prodrugs, potential alkylating agents	cis- and trans-N-methyl-2,6-bis(bromomethyl)piperidine showed the highest toxicity with IC50 values between 6 and 11 µM against HT 29 and BE human colon carcinoma cell lines.	[3]
2,6-dimethylpyridine-N-oxide	Antihypoxic	Protection against various forms of hypoxia	Showed significant antihypoxic activity in models of hemic and histotoxic hypoxia, outperforming the reference drug Armadin in some models.	[2]
4,6-Dimethyl-2-(substituted)mercapto-3-(substituted)pyridines	Antitubercular	Inhibition of Mycobacterium tuberculosis	SAR study revealed that increasing the alkyl chain length at the 2-position enhanced antitubercular activity.	[4]
2,6-disubstituted pyridine thiosemicarbazones	Antitubercular	Inhibition of resistant M. tuberculosis strains	Compounds 5 and 7 strongly inhibited the standard strain (MIC 2 µg/mL) and showed 2- to 8-fold higher activity against a resistant strain compared to the reference drug.	[5]
2,6-disubstituted pyridine derivatives	Inhibition of Aβ-42 aggregation	Interaction with β-sheet conformation of Aβ	The 2,6-diaminopyridine moiety was identified as a key component for inhibiting Aβ aggregation.	[6]
1,4-dihydro-2,6-dimethyl-4-(3-nitrophenyl)-3,5-pyridinedicarboxylic acid methyl 6-(5-phenyl-3-pyrazolyloxy)hexyl ester (CV-159)	Neuroprotective	L-type Ca2+ channel blocker and calmodulin inhibitor	Protected against delayed neuronal death in the hippocampal CA1 region after transient forebrain ischemia in rats.	[7]
Alkyl Pyridinol Analogs	Antimicrobial (Gram-positive bacteria)	Membrane disruption	Compound JC-01-074 exhibited bactericidal activity against S. aureus (MIC = 16 µg/mL) by causing extensive membrane damage.	[8]

Causality Behind Experimental Choices and Mechanistic Insights

The diverse biological activities observed for 2,6-dimethylpyridine derivatives stem from the ability to introduce a wide range of functional groups at different positions on the pyridine ring. For instance, the design of 2,6-disubstituted pyridine thiosemicarbazones as antitubercular agents is based on the known metal-chelating properties of thiosemicarbazones, which can interfere with essential metal-dependent enzymes in Mycobacterium tuberculosis.[5] The inclusion of basic substituents like pyrrolidine and piperidine in compounds 5 and 7 likely enhances their uptake by the bacteria, contributing to their potent activity.[5]

In the context of neuroprotection , the design of inhibitors of Aβ-42 aggregation leverages the hydrogen bonding capabilities of the 2,6-diaminopyridine moiety to interact with the β-sheet structure of the amyloid peptide, thereby preventing its aggregation, a key pathological event in Alzheimer's disease.[6]

The anticancer activity of 2,6-disubstituted N-methylpiperidine derivatives is based on their potential to act as bifunctional alkylating agents through the formation of aziridinium ions, which can crosslink DNA and induce cancer cell death.[3] The conversion of these compounds to their N-oxides represents a prodrug strategy aimed at selective activation in the hypoxic environment of tumors.[3]

Experimental Protocol: In Vitro Anticancer Cytotoxicity Assay (MTT Assay)

The following is a representative protocol for assessing the cytotoxic effects of novel compounds on cancer cell lines, based on methodologies described in the cited literature.[9]

Objective: To determine the half-maximal inhibitory concentration (IC50) of test compounds against a panel of human cancer cell lines.

Principle: The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay that measures the reduction of MTT by mitochondrial succinate dehydrogenase. The resulting intracellular purple formazan can be solubilized and quantified by spectrophotometry, providing a measure of cell viability.

Materials:

• Human cancer cell lines (e.g., A549 - lung carcinoma, HeLa - cervical cancer)

• Complete cell culture medium (e.g., DMEM supplemented with 10% FBS and 1% penicillin-streptomycin)

• 96-well microplates

• Test compounds dissolved in DMSO

• MTT solution (5 mg/mL in PBS)

• Solubilization buffer (e.g., DMSO or a solution of SDS in HCl)

• Microplate reader

Procedure:

• Cell Seeding:

  • Harvest and count cells from a sub-confluent culture.

  • Seed the cells into 96-well plates at a density of 5,000-10,000 cells per well in 100 µL of complete medium.

  • Incubate the plates for 24 hours at 37°C in a humidified atmosphere with 5% CO2 to allow for cell attachment.

• Compound Treatment:

  • Prepare serial dilutions of the test compounds in culture medium. The final concentration of DMSO should not exceed 0.5% to avoid solvent toxicity.

  • Remove the medium from the wells and add 100 µL of the medium containing the test compounds at various concentrations. Include a vehicle control (medium with DMSO) and a positive control (a known anticancer drug).

  • Incubate the plates for 48-72 hours at 37°C and 5% CO2.

• MTT Assay:

  • After the incubation period, add 10 µL of MTT solution to each well.

  • Incubate the plates for an additional 4 hours at 37°C.

  • Carefully remove the medium and add 100 µL of the solubilization buffer to each well to dissolve the formazan crystals.

  • Gently shake the plates for 15 minutes to ensure complete dissolution.

• Data Analysis:

  • Measure the absorbance at 570 nm using a microplate reader.

  • Calculate the percentage of cell viability for each concentration relative to the vehicle control.

  • Plot the percentage of cell viability against the compound concentration and determine the IC50 value using a suitable software (e.g., GraphPad Prism).

Caption: A generalized workflow for determining the in vitro cytotoxicity of compounds using the MTT assay.

Conclusion

The 2,6-dimethylpyridine scaffold represents a promising starting point for the development of novel therapeutic agents with a wide range of potential biological activities, including anticancer, antitubercular, neuroprotective, and antimicrobial effects. While direct experimental data on (2,6-Dimethylpyridin-3-yl)methanamine derivatives is currently lacking in the public domain, the comparative analysis of structurally related analogs provides a strong rationale for the synthesis and evaluation of this compound class. The versatile methanamine handle at the 3-position allows for the creation of diverse chemical libraries, and the insights gained from the structure-activity relationships of other 2,6-dimethylpyridine derivatives can guide the design of new compounds with improved potency and selectivity. Future research in this area is warranted to fully explore the therapeutic potential of (2,6-Dimethylpyridin-3-yl)methanamine derivatives.

References

• Synthesis, spectroscopic, DFT calculations, biological activity, SAR, and molecular docking studies of novel bioactive pyridine derivatives. (2023). Scientific Reports. [Link]

• Synthesis and Anti-Cancer Activity of 2,6-disubstituted N-methylpiperidine Derivatives and Their N-oxides. (n.d.). PubMed. [Link]

• ANTIHYPOXIC ACTIVITY OF 2,6-DIMETHYLPYRIDINE-N-OXIDE. (n.d.). PubMed. [Link]

• Synthesis and biological activity of 3,5-diacetyl-2,6-dimethylpyridine derivatives. (2023). ResearchGate. [Link]

• Neuroprotective Effects of Phosphodiesterase Inhibitors on Sestrin-2 (SESN2) Expression and Autophagy in Alzheimer's Disease Model. (2025). PubMed. [Link]

• Design, Synthesis, Biological Screening and Structure Activity Relationship Study of 4, 6-Dimethyl-2-(Substituted) Mercapto-3-(Substituted) Pyridines as Anti Tubercular Agents. (2015). ResearchGate. [Link]

• 2,6-Lutidine. (n.d.). Wikipedia. [Link]

• Neuroprotective Effect of Tricyclic Pyridine Alkaloids from Fusarium lateritium SSF2, against Glutamate-Induced Oxidative Stress and Apoptosis in the HT22 Hippocampal Neuronal Cell Line. (2020). PubMed. [Link]

• Synthesis and Biological Activities of 2,6-Diaryl-3-methyl-4-piperidone Derivatives. (2019). Asian Journal of Chemistry. [Link]

• Neuroprotective effects of a dihydropyridine derivative, 1,4-dihydro-2,6-dimethyl-4-(3-nitrophenyl)-3,5-pyridinedicarboxylic acid methyl 6-(5-phenyl-3-pyrazolyloxy)hexyl ester (CV-159), on rat ischemic brain injury. (n.d.). PubMed. [Link]

• Pyridine Compounds with Antimicrobial and Antiviral Activities. (2021). Molecules. [Link]

• Synthesis and structure-activity relationship of 2,6-disubstituted pyridine derivatives as inhibitors of β-amyloid-42 aggregation. (2016). Bioorganic & Medicinal Chemistry Letters. [Link]

• Designing Functionally Substituted Pyridine-Carbohydrazides for Potent Antibacterial and Devouring Antifungal Effect on Multidrug Resistant (MDR) Strains. (2021). ResearchGate. [Link]

• Synthesis and Anticancer Activity of 2-Aryl-6-diethylaminoquinazolinone Derivatives. (2016). ResearchGate. [Link]

• Synthesis and Structure-Activity Relationship of 2,6-Disubstituted Thiosemicarbazone Derivatives of Pyridine as Potential Antituberculosis Agents. (2023). Molecules. [Link]

• Opinion on 2,6-dihydroxy-3,4-dimethylpyridine. (2006). European Commission. [Link]

• Alkyl Pyridinol Compounds Exhibit Antimicrobial Effects against Gram-Positive Bacteria. (2022). International Journal of Molecular Sciences. [Link]

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• Design, Synthesis, and Anticancer Activity of Novel 3,6-Diunsaturated 2,5-Diketopiperazines. (2021). MDPI. [Link]

• The Structure–Antiproliferative Activity Relationship of Pyridine Derivatives. (2022). MDPI. [Link]

• Structural analogs of 2-(4-fluorophenyl)-6-methyl-3-(pyridin-4-yl)pyrazolo[1,5-a]pyridine for targeting Candida albicans non-essential stress kinase Yck2 through protein-ligand binding and dynamics analysis. (2024). Frontiers in Microbiology. [Link]

• Designing Functionally Substituted Pyridine-Carbohydrazides for Potent Antibacterial and Devouring Antifungal Effect on Multidrug Resistant (MDR) Strains. (2021). ACS Omega. [Link]

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A Comparative Guide to the Structural Elucidation of (2,6-Dimethylpyridin-3-yl)methanamine Reaction Products

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth technical analysis of the common reaction pathways of (2,6-Dimethylpyridin-3-yl)methanamine, a versatile building block in medicinal chemistry. By objectively comparing its reactivity in key synthetic transformations and providing detailed experimental frameworks, this document serves as a valuable resource for researchers engaged in the synthesis and structural elucidation of novel pyridine-containing compounds.

Introduction: The Significance of (2,6-Dimethylpyridin-3-yl)methanamine

(2,6-Dimethylpyridin-3-yl)methanamine, with CAS Number 672325-49-4, is a primary amine featuring a pyridine core substituted with two methyl groups.[1][2] This unique combination of a nucleophilic aminomethyl group and a sterically hindered, electron-rich pyridine ring imparts distinct reactivity to the molecule. The pyridine nitrogen can influence the amine's reactivity through electronic effects and can also participate in coordination with metal catalysts. The methyl groups at the 2- and 6-positions provide steric hindrance, which can be strategically exploited to control reaction selectivity. Understanding the outcomes of common synthetic transformations involving this amine is crucial for its effective utilization in the design and synthesis of new chemical entities with potential therapeutic applications.

Core Reaction Pathways: A Comparative Analysis

This guide focuses on three fundamental reactions of primary amines: N-acylation, N-alkylation, and Schiff base formation. Each section will detail the reaction, provide a representative experimental protocol, and discuss the expected outcomes and analytical characterization. A comparative analysis with a common structural analog, benzylamine, will be provided to highlight the unique reactivity of (2,6-Dimethylpyridin-3-yl)methanamine.

N-Acylation: Formation of Amides

N-acylation is a fundamental transformation for introducing an amide functionality, a common motif in pharmaceuticals due to its hydrogen bonding capabilities and metabolic stability. The reaction involves the nucleophilic attack of the primary amine on an acylating agent, such as an acyl chloride or a carboxylic acid activated with a coupling agent.

Causality of Experimental Choices: The choice of acylating agent and reaction conditions is critical. Acyl chlorides are highly reactive and often require a non-nucleophilic base to scavenge the HCl byproduct.[3] Alternatively, using a carboxylic acid with a coupling agent like 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) in the presence of an activator such as 1-hydroxybenzotriazole (HOBt) offers a milder approach, minimizing side reactions.[4] Dichloromethane (DCM) is a common solvent due to its inertness and ability to dissolve a wide range of organic compounds.

Experimental Protocol: N-Acetylation of (2,6-Dimethylpyridin-3-yl)methanamine

• Materials:

  • (2,6-Dimethylpyridin-3-yl)methanamine (1.0 eq)

  • Acetyl chloride (1.1 eq)

  • Triethylamine (TEA) (1.2 eq)

  • Anhydrous Dichloromethane (DCM)

  • Saturated aqueous sodium bicarbonate solution

  • Brine

  • Anhydrous sodium sulfate

• Procedure:

  • Dissolve (2,6-Dimethylpyridin-3-yl)methanamine and triethylamine in anhydrous DCM in a round-bottom flask under an inert atmosphere.

  • Cool the solution to 0 °C in an ice bath.

  • Slowly add acetyl chloride dropwise to the stirred solution.

  • Allow the reaction to warm to room temperature and stir for 2-4 hours, monitoring by Thin Layer Chromatography (TLC).

  • Upon completion, quench the reaction with saturated aqueous sodium bicarbonate solution.

  • Separate the organic layer, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • Purify the crude product by flash column chromatography on silica gel.

• Expected Product: N-((2,6-dimethylpyridin-3-yl)methyl)acetamide.

• Characterization: The product can be characterized by 1H NMR, 13C NMR, IR, and Mass Spectrometry. The 1H NMR spectrum is expected to show a characteristic singlet for the acetyl methyl group and shifts in the signals corresponding to the methylene and aromatic protons of the starting material.[5] The IR spectrum will exhibit a strong absorption band for the amide carbonyl group.

Comparative Analysis with Benzylamine:

Feature	(2,6-Dimethylpyridin-3-yl)methanamine	Benzylamine	Rationale
Nucleophilicity	Slightly lower	Higher	The electron-withdrawing effect of the pyridine ring can slightly reduce the nucleophilicity of the amine compared to the electron-donating phenyl group in benzylamine.
Reaction Rate	Potentially slower	Faster	Due to the difference in nucleophilicity.
Side Reactions	The pyridine nitrogen can potentially be acylated under harsh conditions, though this is generally less favorable.	N/A	The pyridine ring introduces an additional reactive site.
Product Properties	The resulting amide will have a basic pyridine nitrogen, which can influence its solubility and potential for further reactions or coordination.	The resulting amide is neutral.	The presence of the pyridine ring imparts distinct chemical properties to the product.

Experimental Workflow for N-Acylation

Caption: General workflow for the N-acylation of a primary amine.

N-Alkylation: Formation of Secondary and Tertiary Amines

N-alkylation introduces alkyl groups to the nitrogen atom, a key step in modifying the steric and electronic properties of the amine. The reaction typically involves the treatment of the amine with an alkyl halide in the presence of a base.

Causality of Experimental Choices: The choice of base is crucial to deprotonate the amine and facilitate nucleophilic attack on the alkyl halide. A mild base like potassium carbonate is often sufficient.[6] The reaction can be prone to over-alkylation, leading to a mixture of secondary and tertiary amines. Controlling the stoichiometry of the alkylating agent and the reaction time can help to favor the desired product. The use of a polar aprotic solvent like DMF helps to dissolve the reagents and facilitate the SN2 reaction.

Experimental Protocol: N-Benzylation of (2,6-Dimethylpyridin-3-yl)methanamine

• Materials:

  • (2,6-Dimethylpyridin-3-yl)methanamine (1.0 eq)

  • Benzyl bromide (1.1 eq for mono-alkylation)

  • Potassium carbonate (2.0 eq)

  • Anhydrous N,N-Dimethylformamide (DMF)

  • Ethyl acetate

  • Water

  • Brine

  • Anhydrous sodium sulfate

• Procedure:

  • To a solution of (2,6-Dimethylpyridin-3-yl)methanamine in anhydrous DMF, add potassium carbonate.

  • Stir the mixture at room temperature and add benzyl bromide dropwise.

  • Continue stirring at room temperature for 12-24 hours, monitoring the reaction by TLC.

  • After completion, filter the mixture to remove inorganic salts and concentrate the filtrate under reduced pressure.

  • Dissolve the residue in ethyl acetate, wash with water and then brine.

  • Dry the organic layer over anhydrous sodium sulfate and concentrate.

  • Purify the crude product by flash column chromatography.

• Expected Product: N-benzyl-1-(2,6-dimethylpyridin-3-yl)methanamine.

• Characterization: The product can be characterized by 1H NMR, 13C NMR, and Mass Spectrometry. The 1H NMR spectrum will show new signals corresponding to the benzyl group protons.[7]

Comparative Analysis with Benzylamine:

Feature	(2,6-Dimethylpyridin-3-yl)methanamine	Benzylamine	Rationale
Reactivity	Similar to benzylamine in terms of nucleophilicity for the primary amine.	Standard reactivity for a primary benzylic amine.	The electronic effect of the pyridine ring is less pronounced for the aminomethyl group compared to a direct amino-pyridine.
Selectivity	The pyridine nitrogen can also be alkylated, leading to quaternization, especially with more reactive alkylating agents or under forcing conditions.[8]	Only the primary amine is alkylated.	The presence of the pyridine ring introduces a competing nucleophilic site.
Product Mixture	A mixture of mono- and di-alkylated products at the primary amine, as well as the quaternized pyridine product, is possible.	A mixture of mono- and di-alkylated products is common.	Careful control of reaction conditions is necessary for selective mono-alkylation in both cases.

Logical Relationship for N-Alkylation Products

Caption: Possible products from the N-alkylation reaction.

Schiff Base Formation: Synthesis of Imines

Schiff bases, or imines, are formed through the condensation of a primary amine with an aldehyde or a ketone.[9] This reaction is reversible and is often a key step in the synthesis of more complex heterocyclic systems.

Causality of Experimental Choices: The reaction is typically carried out in a solvent that allows for the azeotropic removal of water, such as ethanol or methanol, to drive the equilibrium towards the product.[10] Catalytic amounts of acid or base can accelerate the reaction.[11] The choice of the carbonyl compound will determine the structure of the resulting imine.

Experimental Protocol: Schiff Base Formation with Benzaldehyde

• Materials:

  • (2,6-Dimethylpyridin-3-yl)methanamine (1.0 eq)

  • Benzaldehyde (1.0 eq)

  • Ethanol

• Procedure:

  • Dissolve (2,6-Dimethylpyridin-3-yl)methanamine in ethanol in a round-bottom flask.

  • Add benzaldehyde to the solution.

  • Reflux the mixture for 2-4 hours, monitoring the reaction by TLC.

  • Upon completion, cool the reaction mixture to room temperature.

  • The product may precipitate upon cooling. If so, filter the solid and wash with cold ethanol.

  • If the product does not precipitate, remove the solvent under reduced pressure and purify the residue by recrystallization or column chromatography.

• Expected Product: (E)-N-benzylidene-1-(2,6-dimethylpyridin-3-yl)methanamine.

• Characterization: The formation of the imine can be confirmed by the appearance of a characteristic C=N stretching band in the IR spectrum and a signal for the imine proton in the 1H NMR spectrum.

Comparative Analysis with Benzylamine:

Feature	(2,6-Dimethylpyridin-3-yl)methanamine	Benzylamine	Rationale
Reaction Rate	Generally similar to benzylamine.	Standard reactivity.	The nucleophilicity of the primary amine is the key factor, which is comparable in both cases for this reaction.
Equilibrium	The equilibrium may be slightly influenced by the electronic nature of the pyridine ring.	The equilibrium is primarily dependent on the removal of water.	The overall reaction outcome is largely governed by Le Chatelier's principle.
Product Stability	The resulting imine contains a pyridine ring, which can influence its stability and subsequent reactivity.	The resulting imine is a standard N-benzylaniline derivative.	The pyridine nitrogen can act as a base or a ligand in subsequent transformations.

Signaling Pathway for Schiff Base Formation

Caption: The reversible formation of a Schiff base from a primary amine and an aldehyde.

Conclusion

(2,6-Dimethylpyridin-3-yl)methanamine is a valuable building block with a nuanced reactivity profile. While its primary aminomethyl group undergoes standard transformations such as N-acylation, N-alkylation, and Schiff base formation, the presence of the sterically hindered and electronically distinct pyridine ring offers both challenges and opportunities. The pyridine nitrogen can act as a competing nucleophile in alkylation reactions and imparts unique properties to the resulting products. By understanding these characteristics and carefully selecting reaction conditions, researchers can effectively utilize this compound to synthesize novel molecules with tailored properties for applications in drug discovery and materials science. The provided protocols and comparative analyses serve as a foundational guide for the successful structural elucidation and derivatization of this versatile pyridine derivative.

References

• Gwaram, N. S., et al. (2012). Synthesis, characterization, and biological applications of some 2-acetylpyridine and acetophenone derivatives. Journal of Applied Pharmaceutical Science, 2(12), 32-38.

• ResearchGate. (2020). Recent Progress in Synthesis of Amides. Retrieved from [Link]

• Kim, H. J., & Lee, J. W. (2018). Effects of Schiff Base Formation and Aldol Condensation on the Determination of Aldehydes in Rice Wine Using GC-MS. Molecules, 23(10), 2588.

• Hilaris Publisher. (2016). Synthesis and Characterization of New Schiff Base Transition Metal Complexes Derived from Drug Together with Biological Potential Study. Retrieved from [Link]

• ResearchGate. (2015). ChemInform Abstract: An Improved Amide Coupling Procedure for the Synthesis of N-(Pyridin-2-yl)amides. Retrieved from [Link]

• El-Ghamry, H., & Fathalla, S. (2020). Imparting aromaticity to 2-pyridone derivatives by O-alkylation resulted in new competitive and non-competitive PIM-1 kinase inhibitors with caspase-activated apoptosis. Scientific Reports, 10(1), 1-16.
• Gaber, M., El-Ghamry, H., & Fathalla, S. (2010). Synthesis, solvatochromaticity and bioactivities of some transition metal complexes with 2-(R-benzylideneamino)-pyridin-3-ol Schiff base derivatives. Spectrochimica Acta Part A: Molecular and Biomolecular Spectroscopy, 77(4), 865-872.
• C3-Alkylation of Imidazo[1,2-a]pyridines via Three-Component Aza-Friedel–Crafts Reaction Catalyzed by Y(OTf)3. (2024). Molecules, 29(15), 3463.

• ResearchGate. (2019). Cs2CO3-Promoted Direct N-Alkylation: Highly Chemoselective Synthesis of N-Alkylated Benzylamines and Anilines. Retrieved from [Link]

• Elmali, F., et al. (2021). Schiff base containing pyridine groups functionalized water-soluble phthalocyanine: Synthesis, photo-physicochemical properties, and bovine serum albumin binding behavior. Journal of Molecular Structure, 1244, 130953.
• Al Zoubi, W. (2013). Synthesis of Macrocyclic Schiff Bases Based on Pyridine-2,6-Dicar. Organic Chemistry: Current Research, 2(3), 1-6.
• Google Patents. (2010). CN101654432B - Method for N-alkylation of 2-pyridone.
• Jasinski, J. P., et al. (2017). Crystal structure determination and Hirshfeld surface analysis of N-acetyl-N-3-methoxyphenyl and N-(2,5-dimethoxyphenyl).

• ResearchGate. (2002). ChemInform Abstract: Acylation Reaction of the 3,3-Dimethylisoquinoline Series Enaminonitrile (I) and Properties of 5,5-Dimethyl-2,3-dioxo-2,3,5,6-tetrahydropyrrolo [2,1-a]isoquinoline-1-carbonitrile (V). Retrieved from [Link]

• ResearchGate. (2007). Controlled Synthesis of 2-Acetyl-6-carbethoxypyridine and 2,6-Diacetylpyridine from 2,6-Dimethylpyridine. Retrieved from [Link]

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A Comparative Benchmarking Guide: (2,6-Dimethylpyridin-3-yl)methanamine in the Synthesis of Kinase and Metalloproteinase Inhibitors

For Researchers, Scientists, and Drug Development Professionals

In the landscape of modern medicinal chemistry, the pyridine scaffold remains a cornerstone for the development of novel therapeutics. Its inherent properties, including its ability to engage in hydrogen bonding and its metabolic stability, make it a privileged structure in drug design. This guide provides an in-depth technical comparison of (2,6-Dimethylpyridin-3-yl)methanamine , a key building block, against its close structural analogs. We will objectively benchmark its performance in the synthesis of targeted inhibitors for PIM-1 kinase and Matrix Metalloproteinase-13 (MMP-13), supported by available experimental data and detailed protocols.

Introduction: The Strategic Importance of the Pyridinylmethanamine Scaffold

The strategic placement of an aminomethyl group on a pyridine ring provides a versatile handle for a variety of chemical transformations, most notably amide bond formation. This allows for the systematic exploration of chemical space and the fine-tuning of structure-activity relationships (SAR). The dimethyl substitution pattern in (2,6-Dimethylpyridin-3-yl)methanamine offers distinct physicochemical properties compared to its less substituted counterparts, influencing factors such as basicity, lipophilicity, and conformational rigidity of the final compounds. These subtle modifications can have a profound impact on biological activity and pharmacokinetic profiles.

This guide will focus on two key therapeutic targets where this scaffold has shown significant promise:

• PIM-1 Kinase: A serine/threonine kinase implicated in various cancers, making it a prime target for oncology drug discovery.

• Matrix Metalloproteinase-13 (MMP-13): A collagenase involved in the degradation of extracellular matrix, a key process in osteoarthritis and cancer metastasis.

Comparative Physicochemical Properties

A foundational understanding of the physicochemical properties of the core building blocks is essential for rational drug design. Below is a comparison of (2,6-Dimethylpyridin-3-yl)methanamine with its key alternatives.

Compound	Molecular Formula	Molecular Weight ( g/mol )
(2,6-Dimethylpyridin-3-yl)methanamine	C₈H₁₂N₂	136.19
(6-Methylpyridin-3-yl)methanamine	C₇H₁₀N₂	122.17[1]
(Pyridin-3-yl)methanamine	C₆H₈N₂	108.14
(4,6-Dimethylpyridin-3-yl)methanamine	C₈H₁₂N₂	136.19[2]

The addition of methyl groups increases the molecular weight and lipophilicity, which can influence solubility, cell permeability, and metabolic stability of the final drug candidates. The electronic-donating nature of the methyl groups also impacts the basicity of the pyridine nitrogen and the primary amine, which can affect binding interactions with target proteins.

Performance in the Synthesis of PIM-1 Kinase Inhibitors

The N-pyridinyl amide scaffold is a well-established pharmacophore for PIM-1 kinase inhibitors.[3][4] The amine functionality of (2,6-Dimethylpyridin-3-yl)methanamine serves as a crucial attachment point for constructing these inhibitors.

Structure-Activity Relationship (SAR) Insights

While direct comparative studies are limited, research on broader classes of pyridine-based PIM-1 inhibitors provides valuable insights. Studies have shown that substitution on the pyridine ring can significantly impact inhibitory potency. For instance, the presence of methyl groups, as in the 2,6-dimethylpyridine scaffold, can influence the orientation of the molecule within the ATP-binding pocket of the kinase, potentially leading to enhanced interactions with key residues.[3]

A study on 2-((3-cyano-4,6-dimethylpyridin-2-yl)oxy)acetamide derivatives highlighted the potential of the dimethylpyridine scaffold in achieving potent PIM-1 inhibition, with some compounds exhibiting IC50 values in the nanomolar range.[3] Although this study does not directly utilize (2,6-Dimethylpyridin-3-yl)methanamine, it underscores the value of the 2,6-dimethylpyridine core in designing PIM-1 inhibitors.

Experimental Protocol: Synthesis of a Model N-((2,6-dimethylpyridin-3-yl)methyl)acetamide

This protocol outlines a general procedure for the acylation of (2,6-Dimethylpyridin-3-yl)methanamine, a common step in the synthesis of PIM-1 inhibitors.

Materials:

• (2,6-Dimethylpyridin-3-yl)methanamine

• Acetic anhydride

• Toluene

• Standard laboratory glassware and purification equipment

Procedure:

• To a solution of (2,6-Dimethylpyridin-3-yl)methanamine (1.0 eq) in toluene, add acetic anhydride (1.4 eq).

• Stir the reaction mixture and heat to 100 °C for 2 hours.

• Monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, cool the reaction mixture to room temperature.

• Remove the solvent under reduced pressure to yield the crude product.

• Purify the product by column chromatography on silica gel to obtain N-((2,6-dimethylpyridin-3-yl)methyl)acetamide.

Note: This is a general procedure and may require optimization for specific substrates and scales. A similar procedure has been reported for the synthesis of N-(6-Methoxy-4-Methylpyridin-3-yl)acetamide with a reported yield of 100%.[5]

Comparative Performance Analysis

Application in the Development of MMP-13 Inhibitors

MMP-13 is a key target in the development of treatments for osteoarthritis and other inflammatory diseases. While various scaffolds have been explored for MMP-13 inhibition, pyridine-based structures, including dimethylpyridine-3-carboxamide derivatives, have emerged as a promising class of non-zinc chelating inhibitors.[6]

SAR and Design Rationale

Research has shown that dimethylpyridine-3-carboxamide derivatives can interact preferentially and stably within the S1' pocket of MMP-13.[6] This specificity is crucial for avoiding off-target effects associated with broad-spectrum MMP inhibitors. The dimethylpyridine core plays a significant role in orienting the molecule for optimal interactions within this pocket.

Experimental Protocol: Amide Coupling for MMP-13 Inhibitor Synthesis

The synthesis of MMP-13 inhibitors often involves the coupling of a carboxylic acid with an amine, such as (2,6-Dimethylpyridin-3-yl)methanamine.

Materials:

• A suitable carboxylic acid with the desired R-group

• (2,6-Dimethylpyridin-3-yl)methanamine

• Coupling agents (e.g., HATU, HOBt)

• A suitable solvent (e.g., DMF)

• An organic base (e.g., N-methylmorpholine)

Procedure:

• Dissolve the carboxylic acid (1.0 eq) in the chosen solvent.

• Add the coupling agents and stir for a few minutes to activate the carboxylic acid.

• Add (2,6-Dimethylpyridin-3-yl)methanamine (1.1 eq) and the organic base to the reaction mixture.

• Stir the reaction at room temperature until completion, as monitored by TLC.

• Perform an aqueous work-up to remove the coupling reagents and other water-soluble byproducts.

• Purify the crude product by column chromatography or recrystallization.

A similar protocol was used in the synthesis of pyrimidine dicarboxamide-based MMP-13 inhibitors, where the amine was coupled to a carboxylic acid using HATU and HOAt in DMF.[7]

Benchmarking Against Alternatives

As with PIM-1 inhibitors, direct comparative data for (2,6-Dimethylpyridin-3-yl)methanamine and its analogs in the context of MMP-13 inhibitor synthesis is scarce. However, the principles of SAR suggest that the methyl groups on the pyridine ring can influence the conformational preferences of the final molecule, which in turn affects its binding affinity to the S1' pocket of MMP-13. The increased lipophilicity imparted by the methyl groups could also enhance cell permeability.

Visualization of Key Concepts

To better illustrate the concepts discussed, the following diagrams are provided.

General Synthetic Workflow

Caption: Simplified logic of competitive PIM-1 kinase inhibition.

Conclusion and Future Outlook

(2,6-Dimethylpyridin-3-yl)methanamine is a valuable and strategically important building block in medicinal chemistry, particularly for the synthesis of PIM-1 kinase and MMP-13 inhibitors. The presence of the two methyl groups on the pyridine ring offers a distinct set of physicochemical properties that can be leveraged to optimize the potency, selectivity, and pharmacokinetic profiles of drug candidates.

While this guide has provided a framework for understanding the role and performance of (2,6-Dimethylpyridin-3-yl)methanamine, it also highlights a clear gap in the existing literature: the lack of direct, head-to-head comparative studies with its close structural analogs. Such studies would be invaluable for the medicinal chemistry community, providing a clearer understanding of the subtle yet significant effects of the dimethyl substitution pattern.

Future research should focus on systematic comparisons of (2,6-Dimethylpyridin-3-yl)methanamine with compounds such as (pyridin-3-yl)methanamine and (6-methylpyridin-3-yl)methanamine in standardized synthetic and biological assays. This would enable a more precise quantification of the impact of the methyl groups on reaction efficiency and biological activity, thereby facilitating more informed decisions in the design of next-generation targeted therapies.

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Safety & Regulatory Compliance

A Comprehensive Guide to the Safe Disposal of (2,6-Dimethylpyridin-3-yl)methanamine

For researchers, scientists, and drug development professionals, the responsible management of chemical waste is a cornerstone of laboratory safety and environmental stewardship. This guide provides a detailed, procedural framework for the proper disposal of (2,6-Dimethylpyridin-3-yl)methanamine (CAS No. 672325-49-4), a substituted pyridine derivative. The protocols outlined herein are synthesized from regulatory guidelines and material safety data, designed to ensure the safe handling and disposal of this compound and its associated waste streams.

Hazard Profile and Core Safety Principles

(2,6-Dimethylpyridin-3-yl)methanamine is classified as an irritant, capable of causing skin, eye, and respiratory irritation.[1] The primary routes of exposure are inhalation, ingestion, and skin or eye contact.[1] Due to its chemical structure, which includes a basic amine group and a pyridine ring, it is crucial to prevent its release into the environment and to handle it with appropriate personal protective equipment (PPE).

The foundational principle for the disposal of this compound is that it must be treated as hazardous chemical waste .[2][3] Under no circumstances should it be disposed of down the drain or in regular trash.[4][5] All disposal procedures must comply with local, state, and federal regulations.[3]

Personal Protective Equipment (PPE) Requirements

A thorough risk assessment should precede any handling of (2,6-Dimethylpyridin-3-yl)methanamine. The following table summarizes the minimum PPE requirements for routine handling and disposal operations.

Operation	Required Personal Protective Equipment (PPE)	Rationale
Routine Handling & Weighing	Chemical-resistant gloves (e.g., nitrile), safety glasses with side shields, and a standard laboratory coat.	To prevent skin and eye contact with the solid material.
Preparing Solutions	Chemical-resistant gloves, chemical splash goggles, and a laboratory coat. Work should be conducted in a certified chemical fume hood.	To protect against splashes and inhalation of any potential aerosols or vapors.
Waste Segregation & Packaging	Chemical-resistant gloves, chemical splash goggles, and a laboratory coat.	To ensure protection during the handling of waste containers which may have residual contamination.
Spill Cleanup	Chemical-resistant gloves (double-gloving recommended), chemical splash goggles, a lab coat, and in the case of significant dust or aerosol generation, respiratory protection may be necessary.	To provide comprehensive protection during emergency spill response.

Step-by-Step Disposal Protocol

The proper disposal of (2,6-Dimethylpyridin-3-yl)methanamine waste requires a systematic approach, from the point of generation to final collection by a licensed waste management service.

Step 1: Waste Identification and Segregation

All materials that have come into contact with (2,6-Dimethylpyridin-3-yl)methanamine must be classified as hazardous waste. This includes:

• Unused or expired pure compound.

• Solutions containing the compound.

• Contaminated labware (e.g., pipette tips, vials, and flasks).

• Contaminated personal protective equipment (e.g., gloves, disposable lab coats).

It is imperative to segregate this waste stream from other incompatible materials, particularly strong oxidizing agents.[1]

Step 2: Waste Containerization and Labeling

• Select an Appropriate Container: Use a dedicated, leak-proof, and chemically compatible container for collecting solid and liquid waste. High-density polyethylene (HDPE) containers are a suitable choice.[2] The container must have a secure, tight-fitting lid.

• Proper Labeling: From the moment the first piece of waste is added, the container must be clearly labeled with the words "HAZARDOUS WASTE ". The label must also include the full chemical name: "(2,6-Dimethylpyridin-3-yl)methanamine" and an approximate concentration if in solution.

Step 3: Waste Accumulation and Storage

Store the sealed hazardous waste container in a designated and secure satellite accumulation area. This area should be well-ventilated and away from general laboratory traffic. Ensure that the storage location prevents contact with incompatible chemicals.

Step 4: Arranging for Final Disposal

Once the waste container is full or is no longer being used, arrange for its collection by your institution's Environmental Health and Safety (EHS) department or a licensed hazardous waste disposal contractor.[2] Follow your institution's specific procedures for waste pickup requests and documentation.

The following diagram illustrates the decision-making process for the disposal of (2,6-Dimethylpyridin-3-yl)methanamine.

Caption: Disposal workflow for (2,6-Dimethylpyridin-3-yl)methanamine waste.

Emergency Procedures: Spill Management

In the event of a spill, prompt and appropriate action is crucial to mitigate exposure and environmental contamination.

For Small Spills (less than 1 gram of solid or a few milliliters of a dilute solution):

• Evacuate and Alert: Alert personnel in the immediate vicinity and restrict access to the spill area.

• Don Appropriate PPE: Wear the PPE outlined in the table above for spill cleanup.

• Contain and Absorb: Cover the spill with an inert absorbent material such as vermiculite, sand, or a commercial spill absorbent.

• Neutralization Consideration: For aminopyridines, neutralization with a dilute solution of a weak acid like acetic acid can be a viable step.[4] However, without specific data for (2,6-Dimethylpyridin-3-yl)methanamine, this should be approached with caution and ideally after consulting with your institution's EHS department. If proceeding, cautiously apply a dilute solution of acetic acid to the absorbed material.

• Collect Waste: Carefully scoop the absorbed and neutralized material into a designated hazardous waste container.

• Decontaminate: Clean the spill area with a suitable solvent (e.g., isopropanol), followed by soap and water. All cleaning materials must be disposed of as hazardous waste.

For Large Spills:

• Evacuate Immediately: Evacuate the laboratory and close the doors.

• Alert Authorities: Notify your institution's EHS department and emergency services immediately.

• Provide Information: Be prepared to provide the Safety Data Sheet (SDS) for (2,6-Dimethylpyridin-3-yl)methanamine to emergency responders.

Do not attempt to clean up a large spill without the appropriate training and equipment.

Causality and Scientific Rationale

The stringent disposal protocols for (2,6-Dimethylpyridin-3-yl)methanamine are dictated by its chemical properties. The pyridine ring is a stable aromatic heterocycle, and its derivatives can be persistent in the environment. The primary amine group imparts basicity to the molecule, necessitating segregation from acids to prevent exothermic reactions. The general classification as a hazardous irritant underscores the importance of minimizing direct contact through the mandatory use of PPE.

The final disposal in an approved waste disposal plant, as recommended by the manufacturer, typically involves high-temperature incineration.[1] This method ensures the complete destruction of the organic molecule, preventing its release into the ecosystem.

By adhering to these scientifically grounded procedures, laboratory professionals can ensure the safe and environmentally responsible disposal of (2,6-Dimethylpyridin-3-yl)methanamine, thereby upholding the principles of green chemistry and laboratory safety.

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Definitive Guide to Personal Protective Equipment for (2,6-Dimethylpyridin-3-yl)methanamine

This document provides a comprehensive, technically grounded guide for the safe handling of (2,6-Dimethylpyridin-3-yl)methanamine (CAS No. 672325-49-4). As drug development professionals, our commitment to safety is paramount. This guide moves beyond mere compliance, embedding a deep understanding of the causality behind each procedural step to ensure a self-validating system of laboratory safety.

Immediate Safety Briefing: Hazard Profile

(2,6-Dimethylpyridin-3-yl)methanamine is classified under the Globally Harmonized System (GHS) as a substance that requires careful and informed handling. Understanding its hazard profile is the first step in mitigating risk.

GHS Hazard Classification [1]

• Skin Irritation (Category 2): Causes skin irritation.[1] Symptoms can include inflammation, itching, scaling, reddening, or blistering.[1]

• Serious Eye Irritation (Category 2A): Causes serious eye irritation, which may result in redness, pain, or severe eye damage.[1]

• Specific Target Organ Toxicity - Single Exposure (Category 3), Respiratory System: May cause respiratory irritation.[1] Inhalation may irritate the lungs and respiratory system.[1]

Hazard Statement	Code	Description
Causes skin irritation	H315	Direct contact with the skin leads to inflammation and irritation.[1]
Causes serious eye irritation	H319	Splashes or vapors can cause significant, potentially damaging, eye irritation.[1]
May cause respiratory irritation	H335	Inhalation of dust or fumes can irritate the respiratory tract.[1]

Given these hazards, direct contact with skin, eyes, and the respiratory system must be rigorously prevented through the correct selection and use of Personal Protective Equipment (PPE).

The Core Principle: A Multi-Layered PPE Strategy

A single layer of protection is insufficient. We must adopt a multi-layered strategy that considers routine handling, potential for incidental contact (splashes), and emergency scenarios. The Occupational Safety and Health Administration (OSHA) Laboratory Standard (29 CFR 1910.1450) mandates the development of a Chemical Hygiene Plan (CHP) that specifies PPE requirements.[2][3] This guide serves as a direct input for that critical document.

Engineering and Administrative Controls: The First Line of Defense

Before detailing PPE, it is crucial to emphasize that PPE is the last line of defense.

• Engineering Controls: Always handle (2,6-Dimethylpyridin-3-yl)methanamine inside a certified chemical fume hood to control vapor and dust inhalation.[4] Ensure safety showers and eyewash stations are readily accessible and tested.[5]

• Administrative Controls: Minimize the quantity of the chemical handled. Develop and strictly follow Standard Operating Procedures (SOPs) for all tasks involving this compound.[6]

PPE Selection Protocol: A Step-by-Step Technical Guide

The following protocol outlines the selection of appropriate PPE. The causality behind each choice is explained to ensure a deep, working knowledge of the safety system.

Step 1: Eye and Face Protection

• Mandatory Equipment: At a minimum, ANSI Z87.1-compliant chemical safety goggles are required at all times when handling this compound.[7] Standard safety glasses do not provide adequate protection against splashes.[7]

• Rationale: The H319 classification (Causes serious eye irritation) necessitates a complete seal around the eyes to protect from splashes, dust, and vapors.[1]

• Enhanced Protection: When handling larger quantities (>50 mL) or when there is a significant splash potential, a full-face shield must be worn in addition to safety goggles.[7] The face shield protects facial skin and provides a secondary barrier for the eyes.

Step 2: Skin and Body Protection

The selection of appropriate glove material is arguably the most critical decision for hand protection. While disposable nitrile gloves are common in laboratories, they offer poor resistance to many amines and are only suitable for incidental contact with this compound.[4][8]

• Primary Recommendation (Extended Contact/Immersion): Butyl or Polyvinyl Chloride (PVC) gloves are recommended for handling (2,6-Dimethylpyridin-3-yl)methanamine.[4][9] These materials provide good to excellent resistance against amines.[4][9]

• Secondary Recommendation (Incidental Contact Only): For tasks with minimal splash risk, double-gloving with disposable nitrile gloves may be acceptable.[7] However, it is imperative that gloves are changed immediately upon any known or suspected contact.[10] The thin nature of these gloves means breakthrough can occur rapidly.[11]

• Glove Inspection: Always inspect gloves for tears, pinholes, or signs of degradation before use.[12] After handling the chemical, remove gloves using a technique that avoids touching the outer surface with bare skin.[12]

• Lab Coat: A flame-resistant lab coat is mandatory. Ensure it is fully buttoned with sleeves rolled down.

• Apron: For dispensing or transfer operations, a chemical-resistant apron worn over the lab coat is required to protect against splashes.

• Full Body Protection: In the event of a large-scale spill, a complete chemical-resistant suit may be necessary.[5]

• Footwear: Fully enclosed, chemical-resistant shoes are required. Open-toed shoes or shoes made of woven materials are strictly prohibited.

Step 3: Respiratory Protection

Due to the H335 classification (May cause respiratory irritation), respiratory protection is essential, particularly when working outside of a fume hood or if dust/aerosol generation is possible.

• Standard Operations (in a Fume Hood): No respiratory protection is typically required if all handling is performed within a properly functioning chemical fume hood.

• Operations Outside a Fume Hood or with Aerosol Potential: A NIOSH-approved respirator is mandatory.[1] For aminopyridines, NIOSH recommends a supplied-air respirator or a self-contained breathing apparatus (SCBA) with a full facepiece, especially where concentrations may exceed exposure limits.[1][13]

• Respirator Program: All respirator use must be part of a comprehensive respiratory protection program that complies with OSHA 29 CFR 1910.134, including medical clearance, fit testing, and training.[14] Cartridges must be selected based on the specific hazard (e.g., organic vapor/amine) and replaced on a fixed schedule.[12][15]

Operational Plan: Emergency and Disposal Protocols

A robust safety plan extends beyond prevention to include clear, actionable steps for emergency situations and proper disposal.

Exposure First Aid

Immediate action is critical to mitigate harm from exposure.

• Skin Contact: Immediately flush the affected skin with plenty of soap and water for at least 15 minutes while removing all contaminated clothing.[1] Seek immediate medical attention if irritation occurs or persists.[1]

• Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes, occasionally lifting the upper and lower eyelids.[1][2] Remove contact lenses if present and easy to do.[1] Seek immediate medical attention.[1]

• Inhalation: Remove the individual to fresh air.[1] If breathing is difficult, provide oxygen. If not breathing, give artificial respiration.[1] Seek immediate medical attention.[1][4]

• Ingestion: Do NOT induce vomiting.[1] Rinse mouth with water. Never give anything by mouth to an unconscious person.[1] Call a poison center or doctor immediately.[1]

Spill Response Plan

A minor spill can be managed by trained lab personnel; a major spill requires an emergency response.

Step-by-Step Minor Spill Cleanup:

• Alert Personnel: Notify others in the immediate area.

• Don PPE: Wear, at a minimum, double nitrile or butyl gloves, chemical safety goggles, a face shield, and a lab coat. If the substance is a powder or if ventilation is poor, a respirator is required.[16]

• Contain: Prevent the spill from spreading by creating a dike around it with an inert absorbent material like vermiculite, sand, or spill pillows.[17][18]

• Absorb: Gently cover and absorb the spill with the absorbent material, working from the outside in.[18] Avoid creating dust if the material is a solid.[11]

• Collect: Carefully scoop the absorbed material into a designated, labeled hazardous waste container.[6][17]

• Decontaminate: Clean the spill area thoroughly with soap and water.[19] All cleaning materials (wipes, sponges) must also be disposed of as hazardous waste.[19]

• Dispose: Seal and label the waste container and manage it through your institution's hazardous waste program.[17]

Disposal Plan

All materials contaminated with (2,6-Dimethylpyridin-3-yl)methanamine, including the chemical itself, empty containers, and cleanup debris, must be treated as hazardous waste.

• Containerization: Use clearly labeled, sealed containers. Do not mix with other waste streams.[20]

• Regulations: Disposal must be conducted through a licensed hazardous waste disposal facility in strict accordance with all local, state, and federal regulations, such as those from the Environmental Protection Agency (EPA).[1][21] P-listed or U-listed waste classifications may apply depending on the specific compound and its formulation.[22]

By adhering to these detailed protocols, rooted in a causal understanding of the risks, we build a culture of safety that protects our most valuable asset: our scientists.

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